1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol: Structure, Synthesis, and Synthetic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol. This tertiary cyclopropanol, featuring a substituted phenyl ring, is a valuable building block in synthetic organic chemistry. Its unique structural and electronic properties, stemming from the strained three-membered ring and the presence of a bromine atom and a methyl group on the aromatic ring, make it an intriguing candidate for the development of novel molecular architectures. This guide will delve into the intricacies of its synthesis, with a focus on the Kulinkovich reaction, and explore its potential as a precursor to more complex molecules, including spirolactones and other biologically relevant scaffolds.

Introduction

Substituted cyclopropanes are a class of compounds that have garnered significant attention in medicinal chemistry and materials science due to their unique conformational constraints and electronic properties. The inherent ring strain of the cyclopropane ring imparts distinct reactivity and three-dimensional arrangements that can be exploited in drug design.[1] 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is a member of this class, incorporating a tertiary alcohol on a cyclopropane ring that is directly attached to a brominated and methylated phenyl group. This combination of functional groups offers multiple avenues for further chemical modification, positioning it as a versatile intermediate in synthetic endeavors. The strategic placement of the bromine atom allows for subsequent cross-coupling reactions, while the methyl group influences the electronic nature and steric environment of the aromatic ring. The cyclopropanol moiety itself can undergo a variety of ring-opening or rearrangement reactions, providing access to a diverse range of chemical structures.

Chemical Structure and Properties

The chemical structure of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is characterized by a cyclopropane ring bonded to a 5-bromo-2-methylphenyl group and a hydroxyl group at the same carbon atom.

Structural Analysis

The presence of the rigid cyclopropane ring significantly influences the overall molecular geometry.[1] The bond angles within the three-membered ring are constrained to approximately 60°, a significant deviation from the ideal 109.5° for sp³ hybridized carbons, leading to substantial angle and torsional strain.[1] This strain is a key determinant of the molecule's reactivity. The orientation of the substituted phenyl ring relative to the cyclopropane ring will be governed by a combination of steric and electronic effects.[1]

Figure 1: 2D Chemical Structure of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Physicochemical Properties

Property	Predicted/Inferred Value	Source
Molecular Formula	C10H11BrO	-
Molecular Weight	227.10 g/mol	[2]
XLogP3	~2.4	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	1	[2]
Rotatable Bond Count	1	[2]

Synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

The synthesis of 1-substituted cyclopropanols is most effectively achieved through the Kulinkovich reaction.[3][4][5] This methodology allows for the preparation of cyclopropanol derivatives from the reaction of a Grignard reagent with an ester in the presence of a titanium(IV) alkoxide catalyst.[4][5]

Proposed Synthetic Route: The Kulinkovich Reaction

The proposed synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol involves the reaction of methyl 5-bromo-2-methylbenzoate with ethylmagnesium bromide in the presence of titanium(IV) isopropoxide.

Figure 2: Proposed synthetic workflow for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Detailed Experimental Protocol

Materials:

• Methyl 5-bromo-2-methylbenzoate

• Ethylmagnesium bromide (solution in THF)

• Titanium(IV) isopropoxide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reactions under inert atmosphere

Procedure:

• To a stirred solution of methyl 5-bromo-2-methylbenzoate in anhydrous THF at 0 °C under an argon atmosphere, add titanium(IV) isopropoxide.

• Slowly add a solution of ethylmagnesium bromide in THF to the reaction mixture while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Mechanistic Insights

The Kulinkovich reaction proceeds through a fascinating mechanism involving a titanacyclopropane intermediate.[4] Two equivalents of the Grignard reagent react with the titanium(IV) isopropoxide to form a thermally unstable diethyltitanium compound. This species undergoes β-hydride elimination to generate ethane and the key titanacyclopropane intermediate.[4] The titanacyclopropane then reacts with the ester as a 1,2-dicarbanion equivalent, leading to the formation of the cyclopropanol product after a double alkylation and subsequent workup.[4]

Spectroscopic Characterization

The structural elucidation of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol would rely on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methyl group protons, the cyclopropyl protons, and the hydroxyl proton. The aromatic protons will appear as multiplets in the aromatic region (δ 7.0-7.5 ppm). The methyl group protons will likely be a singlet around δ 2.2-2.5 ppm. The cyclopropyl protons will exhibit complex splitting patterns in the upfield region (δ 0.5-1.5 ppm) due to geminal and cis/trans coupling. The hydroxyl proton will appear as a broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, the methyl carbon, the quaternary cyclopropyl carbon bearing the hydroxyl group, and the two CH₂ carbons of the cyclopropane ring. The presence of the bromine atom will influence the chemical shifts of the aromatic carbons.

Mass Spectrometry (MS)

Mass spectrometry will be crucial for confirming the molecular weight of the compound. The presence of bromine will result in a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) for the molecular ion peak (M⁺) and any bromine-containing fragment ions.

Infrared (IR) Spectroscopy

The IR spectrum will show a broad absorption band in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching vibration of the hydroxyl group. Absorptions corresponding to C-H stretching of the aromatic and aliphatic protons, as well as C=C stretching of the aromatic ring, will also be present.

Potential Applications in Synthetic Chemistry

While specific applications of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol are not extensively documented, its structure suggests its utility as a versatile synthetic intermediate.

Precursor to Spirocyclic Compounds

Hydroxycyclopropanols are known to be valuable precursors for the synthesis of spirolactones through palladium-catalyzed cascade reactions.[6] The cyclopropanol moiety can undergo ring-opening, and subsequent intramolecular cyclization can lead to the formation of spirocyclic systems. The bromo- and methyl-substituted phenyl ring would be incorporated into the final spirocyclic structure, offering a handle for further functionalization.

Access to Complex Molecular Scaffolds

The reactivity of the cyclopropane ring allows for various ring-opening and rearrangement reactions, providing access to a diverse array of molecular scaffolds.[7] The presence of the bromine atom on the phenyl ring enables the use of this compound in cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, to build more complex molecular architectures.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol. While a specific safety data sheet (SDS) is not available, information can be inferred from related compounds such as 5-bromo-2-methylphenol and other brominated aromatic compounds.[8][9]

General Precautions:

• Handle in a well-ventilated area, preferably in a fume hood.[9][10]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9][10]

• Avoid contact with skin and eyes.[10]

• Avoid inhalation of dust, fumes, or vapors.[10][11]

• Keep away from heat, sparks, and open flames.[10][12]

First-Aid Measures:

• In case of skin contact: Immediately wash with plenty of soap and water.[8]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[8]

• If inhaled: Remove person to fresh air and keep comfortable for breathing.[8]

• If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[8]

Conclusion

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol represents a promising and versatile building block for organic synthesis. Its synthesis via the robust and well-established Kulinkovich reaction provides a reliable route to this interesting molecule. The combination of a reactive cyclopropanol moiety and a functionalized aromatic ring opens up a wide range of possibilities for the construction of complex and potentially biologically active molecules. This technical guide has provided a comprehensive overview of its structure, synthesis, and potential applications, aiming to equip researchers and scientists with the necessary knowledge to explore the full synthetic potential of this compound. Further research into the reactivity and applications of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is warranted and is expected to unveil new avenues in the field of synthetic and medicinal chemistry.

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5-bromo-2-methylphenyl substituted cyclopropanol derivatives

An In-Depth Technical Guide to 5-Bromo-2-Methylphenyl Substituted Cyclopropanol Derivatives for Advanced Drug Discovery

Executive Summary

This guide provides a comprehensive technical overview of , a class of molecules with significant potential in medicinal chemistry and synthetic organic chemistry. Cyclopropanols are valued as versatile three-carbon synthons, acting as stable alcohols or as equivalents of homoenolates, enabling a diverse range of chemical transformations.[1] The incorporation of the 5-bromo-2-methylphenyl moiety introduces specific steric and electronic features, such as lipophilicity, metabolic blocking potential, and the capacity for halogen bonding, making these derivatives highly attractive for drug design. This document details robust synthetic methodologies, thorough characterization protocols, key reactivity pathways, and a forward-looking perspective on their application in developing novel therapeutics. By explaining the causality behind experimental choices and grounding all claims in authoritative literature, this guide serves as an essential resource for professionals seeking to leverage these unique chemical entities.

Introduction: The Strategic Value of Substituted Cyclopropanols in Drug Discovery

The cyclopropane ring is far more than a simple cycloalkane; its inherent ring strain (approximately 27 kcal/mol) imparts unique "unsaturated" or π-character, allowing it to serve as a rigid, three-dimensional scaffold or a bioisosteric replacement for functionalities like double bonds or carbonyl groups.[1][2] This structural rigidity can lock a molecule into a bioactive conformation, enhancing binding affinity and selectivity for its biological target. The cyclopropane motif is a core structural unit in numerous biologically active natural products and approved drugs, noted for improving metabolic stability and pharmacokinetic profiles.[3]

The specific substituent, 5-bromo-2-methylphenyl , is of strategic importance. The methyl group at the ortho position provides steric bulk, which can influence the conformation of the molecule and hinder metabolic degradation at that position. The bromine atom at the meta position is an electron-withdrawing group that can serve as a powerful halogen bond donor—a crucial, non-covalent interaction in modern drug-receptor binding. Furthermore, this bromo-phenyl motif is a key intermediate in the synthesis of important pharmaceuticals, including SGLT2 inhibitors used in anti-diabetic agents.[4]

When this privileged aromatic system is combined with the versatile cyclopropanol core, the resulting derivatives become powerful building blocks. Cyclopropanols can undergo synthetically useful transformations with either retention or cleavage of the strained three-carbon ring.[1] In ring-opening reactions, they act as formal equivalents of homoenolates, providing access to β-functionalized ketones that are otherwise challenging to synthesize.[5] This dual reactivity makes them exceptionally valuable for creating diverse molecular libraries for high-throughput screening.

Part I: Synthesis of 5-bromo-2-methylphenyl Substituted Cyclopropanol Derivatives

The synthesis of these target molecules requires a careful selection of methods based on precursor availability, desired substitution patterns, and scalability. A general retrosynthetic approach highlights the key bond disconnections and strategic starting materials.

Caption: Retrosynthetic analysis of the target cyclopropanol.

Method A: The Kulinkovich Hydroxycyclopropanation

This is arguably the most direct and powerful method for constructing 1-substituted cyclopropanols. It involves the reaction of a carboxylic acid ester with an olefin, mediated by a titanium(IV) isopropoxide catalyst and a Grignard reagent.[1][6]

Causality: The reaction proceeds through a titanacyclopropane intermediate, which is formed from the olefin and a reduced titanium species. This intermediate then reacts with the ester. The choice of a Grignard reagent like ethylmagnesium bromide (EtMgBr) is critical; it serves not as a nucleophile but as a reducing agent for the titanium catalyst and as a source of ethane/ethylene, which drives the catalytic cycle. The high efficiency stems from its ability to form the three-membered ring and install the hydroxyl group in a single, convergent step.

• Apparatus Setup: Under an inert atmosphere of argon, add anhydrous tetrahydrofuran (THF, 100 mL) to a flame-dried, three-necked 250 mL round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer.

• Catalyst Preparation: Cool the THF to 0 °C. Add titanium(IV) isopropoxide (Ti(Oi-Pr)₄, 1.2 equivalents) via syringe.

• Grignard Addition: Add a solution of ethylmagnesium bromide (EtMgBr, 3.0 M in diethyl ether, 2.2 equivalents) dropwise via the dropping funnel, maintaining the internal temperature below 5 °C. A color change to dark brown or black indicates the formation of the active low-valent titanium species.

• Ester Addition: Prepare a solution of methyl 5-bromo-2-methylbenzoate (1.0 equivalent) in anhydrous THF (20 mL). Add this solution dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quench: Upon completion, cool the flask to 0 °C and slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (50 mL). Caution: The quench is exothermic.

• Workup: Dilute the mixture with diethyl ether (100 mL) and filter through a pad of Celite® to remove titanium salts. Transfer the filtrate to a separatory funnel, wash with brine (2 x 50 mL), dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexanes) to yield the title compound.

Method B: Simmons-Smith Cyclopropanation Route

This classic method involves the stereospecific conversion of an alkene to a cyclopropane using an organozinc carbenoid.[7][8] For cyclopropanol synthesis, this requires a multi-step sequence starting from a vinyl-substituted arene, which is not commercially available and must be prepared first.

Causality: The Simmons-Smith reaction is effective because the (iodomethyl)zinc iodide (ICH₂ZnI) carbenoid transfers a methylene group to the alkene in a concerted fashion, preserving the stereochemistry of the starting alkene.[9] The directing effect of nearby hydroxyl groups is a key feature; the zinc atom coordinates to the oxygen, delivering the methylene group to the cis face.[8] To form a cyclopropanol from a simple vinyl arene, an oxidation step is required post-cyclopropanation, often via oxidative hydrolysis of a cyclopropylboronate intermediate.[6]

Caption: Workflow for the Simmons-Smith based synthesis.

Comparative Analysis of Synthetic Routes

Feature	Method A: Kulinkovich	Method B: Simmons-Smith Route
Convergence	Highly convergent (1 step from ester)	Linear, multi-step sequence
Precursors	Readily available substituted benzoic acids	Requires synthesis of vinyl arene
Reagents	Air/moisture sensitive Grignard and Ti reagents	Air-sensitive organozinc reagents
Stereoselectivity	Substrate-dependent; can be diastereoselective[6]	Highly stereospecific (retains alkene geometry)[7]
Scalability	Good; established for large-scale synthesis[6]	Can be challenging due to multiple steps
Overall Yield	Generally moderate to good	Lower overall due to multiple steps

Part II: Physicochemical Properties and Spectroscopic Characterization

Unambiguous structure determination is critical. A combination of NMR spectroscopy and mass spectrometry provides the necessary data to confirm the identity and purity of the synthesized derivatives.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The cyclopropyl protons typically appear in the upfield region (δ 0.5-1.5 ppm) as complex multiplets due to geminal and vicinal coupling. The aromatic protons of the 5-bromo-2-methylphenyl group will appear in the aromatic region (δ 7.0-7.8 ppm) with splitting patterns dictated by their positions. The methyl protons will be a singlet around δ 2.2-2.5 ppm. The hydroxyl proton will be a broad singlet whose chemical shift is concentration and solvent dependent.

• ¹³C NMR: The cyclopropane carbons are also shielded, appearing at δ 10-40 ppm. The carbon bearing the hydroxyl group (C1) will be further downfield. The aromatic carbons will appear in the typical δ 120-145 ppm range, with the carbon attached to bromine showing a characteristic lower intensity.

• Key Insight: The coupling constants between cyclopropyl protons are stereochemically dependent: Jcis is typically larger (8-11 Hz) than Jtrans (4-8 Hz), and Jgem is usually 3-6 Hz.[11] This information is invaluable for determining the relative stereochemistry in substituted derivatives.

Mass Spectrometry (MS)

• Key Insight: The most telling feature in the mass spectrum will be the isotopic pattern of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, the molecular ion peak (M⁺) and any bromine-containing fragment ions will appear as a pair of peaks of almost equal intensity, separated by two mass units. This provides definitive evidence for the presence of a single bromine atom in the molecule.

Hypothetical Spectroscopic Data	Expected Values for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol
¹H NMR (400 MHz, CDCl₃)	δ 7.55 (d, 1H), 7.30 (dd, 1H), 7.10 (d, 1H), 2.35 (s, 3H), 2.10 (s, 1H, -OH), 1.15-1.05 (m, 2H), 0.95-0.85 (m, 2H)
¹³C NMR (100 MHz, CDCl₃)	δ 142.1, 137.5, 131.8, 129.5, 128.8, 120.5, 60.2 (C-OH), 21.5 (CH₃), 15.8 (CH₂)
High-Res MS (ESI)	[M+H]⁺ calculated for C₁₀H₁₂BrO: 227.0066; Found: 227.0068. Isotopic pattern for Br observed.

Part III: Reactivity and Synthetic Utility

The synthetic power of cyclopropanols lies in their controlled ring-opening reactions, which proceed through a homoenolate-like intermediate. This allows for the formation of a C-C bond at the β-position relative to a carbonyl group, a traditionally difficult transformation.[5]

Caption: Divergent reactivity pathways of cyclopropanols.

Ring-Opening Cross-Coupling Reactions

Transition metal catalysis can intercept the homoenolate intermediate generated from the cyclopropanol ring-opening, enabling cross-coupling with various electrophiles.[5]

Causality: Catalysts like palladium, copper, or nickel facilitate this process. The reaction likely begins with the formation of a metal alkoxide with the cyclopropanol. This intermediate undergoes ring-opening to form a metal homoenolate. This species can then engage in catalytic cycles (e.g., with aryl halides) to form new C-C bonds. The choice of catalyst and ligands is crucial to prevent side reactions like β-hydride elimination, which would lead to undesired α,β-unsaturated ketones.[5]

• Setup: To a screw-cap vial, add 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv), the desired aryl iodide (1.2 equiv), Palladium(II) acetate (Pd(OAc)₂, 5 mol%), a phosphine ligand such as Xantphos (10 mol%), and potassium carbonate (K₂CO₃, 2.0 equiv).

• Solvent: Add anhydrous, degassed toluene (5 mL).

• Reaction: Seal the vial and heat the mixture to 100 °C for 18-24 hours.

• Workup: After cooling, dilute the reaction with ethyl acetate, filter through Celite®, and concentrate the filtrate.

• Purification: Purify the residue by flash column chromatography to obtain the β,β-diaryl-substituted ketone.

Part IV: Applications in Drug Development & Medicinal Chemistry

The unique structural and chemical features of 5-bromo-2-methylphenyl substituted cyclopropanols make them prime candidates for lead optimization campaigns.

• Structure-Activity Relationships (SAR): These derivatives serve as an excellent platform for exploring SAR.[12][13] The bromine atom can be replaced with other groups to probe the importance of halogen bonding or to modulate electronics. The methyl group can be altered to explore steric tolerance in a binding pocket. The cyclopropane ring itself can be further substituted to project vectors into new regions of the receptor space.

• Bioisosterism and Scaffold Hopping: The cyclopropyl group can act as a conformationally restricted mimic of a vinyl or carbonyl group. This can lead to compounds with improved metabolic stability, as the cyclopropane ring is generally more resistant to enzymatic degradation than a double bond.

• Potential Therapeutic Targets: Given that thiophene derivatives containing the 5-bromo-2-methylphenyl moiety have been investigated as potential anticancer agents, and related structures serve as intermediates for antidiabetic drugs, these cyclopropanol derivatives could be explored for similar activities.[4][14] The cyclopropane ring is also a feature in known monoamine oxidase (MAO) inhibitors like tranylcypromine, suggesting neurological targets could also be relevant.[3]

Conclusion and Future Outlook

represent a confluence of a privileged aromatic scaffold and a uniquely reactive three-carbon building block. The synthetic routes are robust, with the Kulinkovich reaction offering a particularly efficient entry point. Their true value is realized in their divergent reactivity, allowing access to complex β-substituted ketones through modern cross-coupling methodologies.

Future research should focus on developing enantioselective syntheses of these derivatives, which would be critical for their use as chiral building blocks in drug development.[15] Furthermore, a systematic biological evaluation of a library of these compounds against various targets (e.g., kinases, metabolic enzymes, GPCRs) is warranted to fully unlock their therapeutic potential. This guide provides the foundational chemical knowledge required to embark on that exciting endeavor.

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An In-Depth Technical Guide to the Solubility of Aryl Cyclopropanols in Organic Solvents

Executive Summary

Aryl cyclopropanols represent a unique and increasingly vital class of molecules in medicinal chemistry and drug development. Their rigid, three-dimensional structure, combined with the electronic properties of the aryl ring and the hydrogen-bonding capability of the hydroxyl group, offers a compelling scaffold for interacting with biological targets.[1][2] However, the successful progression of any drug candidate is fundamentally tethered to its physicochemical properties, with solubility being a primary determinant of bioavailability and developability.[3] This guide provides a comprehensive exploration of the principles and practices governing the solubility of aryl cyclopropanols in organic solvents. We will dissect the theoretical underpinnings of the dissolution process, present robust, field-proven experimental protocols for solubility determination, and discuss the critical implications of this data in the context of pharmaceutical research and development. This document is intended for researchers, chemists, and drug development professionals seeking to master the solubility challenges associated with this important molecular class.

The Aryl Cyclopropanol Scaffold: A Privileged Structure in Modern Drug Discovery

Aryl cyclopropanols are chemical entities characterized by a cyclopropane ring bearing both an aryl substituent and a hydroxyl group. This unique combination imparts a fascinating set of properties that medicinal chemists leverage to optimize drug candidates. The cyclopropyl group, often used as a bioisostere for other functionalities, can enhance metabolic stability, improve binding affinity by locking molecules into a bioactive conformation, and allow for the exploration of specific lipophilic pockets within a target protein.[1][2]

The solubility of these compounds, however, is a complex interplay of competing factors. The aryl ring and the carbon framework of the cyclopropane ring contribute to lipophilicity, favoring dissolution in non-polar environments. Conversely, the hydroxyl group is a potent hydrogen bond donor and acceptor, driving solubility in polar, protic solvents. The electronic nature of substituents on the aryl ring further modulates the molecule's overall polarity and crystal packing energy, adding another layer of complexity. Understanding and predicting how these structural features dictate solubility in various organic media is paramount for tasks ranging from reaction work-up and purification to pre-formulation and the development of final dosage forms.[4]

Theoretical Foundations of Solubility

The dissolution of a solid solute, such as an aryl cyclopropanol, in a liquid solvent is a thermodynamic process governed by the Gibbs free energy of mixing. A simplified but powerful model views this process in three conceptual steps:

• Solute-Solute Interaction Overcome: Energy is required to break the intermolecular forces holding the aryl cyclopropanol molecules together in the crystal lattice (Lattice Energy). This is an endothermic process.[5]

• Solvent-Solvent Interaction Overcome: Energy is consumed to create a cavity in the solvent matrix to accommodate the solute molecule. This is also an endothermic process.[5]

• Solute-Solvent Interaction Formation: Energy is released when the solute molecule is solvated, forming new, favorable interactions with the solvent molecules. This is an exothermic process.[5]

The overall enthalpy of dissolution (ΔHsol) is the sum of these energy changes. Dissolution is favored when the energy released during solvation is comparable to or greater than the energy required to overcome the lattice and solvent-solvent forces. The guiding principle of "like dissolves like" emerges from this balance: polar solutes dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents, because the solute-solvent interactions formed are most favorable in these pairings.[6][7]

The key factors influencing the solubility of aryl cyclopropanols are therefore a combination of solute and solvent properties.

Caption: Key factors influencing the solubility of aryl cyclopropanols.

Experimental Determination of Thermodynamic Solubility

While high-throughput kinetic solubility assays are valuable for early screening, thermodynamic solubility provides the true equilibrium value, which is essential for robust process development and regulatory filings.[8][9] The "gold standard" for determining thermodynamic solubility is the shake-flask method.[10][11]

Protocol: Equilibrium Solubility Determination by Shake-Flask Method

This protocol is designed to establish the equilibrium solubility of an aryl cyclopropanol in a given organic solvent at a controlled temperature.

Rationale: The core principle is to create a saturated solution where the rate of dissolution equals the rate of precipitation, establishing a stable equilibrium. Using an excess of the solid compound ensures that this equilibrium is achieved and maintained.[9] Temperature control is critical as solubility is temperature-dependent.[10][12] The extended equilibration time (24-48 hours) is necessary to overcome kinetic barriers to dissolution, especially for compounds with high lattice energies.

Methodology:

• Preparation:

  • Add an excess amount of the solid aryl cyclopropanol to a glass vial (e.g., 4 mL). "Excess" means enough solid will remain undissolved at equilibrium; typically, 2-5 mg of solid per 1 mL of solvent is a good starting point.

  • Pipette a precise volume (e.g., 2 mL) of the desired organic solvent into the vial.

  • Seal the vial securely with a Teflon-lined cap to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a rotating wheel within a temperature-controlled incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a minimum of 24 hours.

  • Self-Validation Check: To rigorously confirm that equilibrium has been reached, samples can be taken at multiple time points (e.g., 24, 36, and 48 hours). If the measured concentration does not change significantly between the later time points, equilibrium is confirmed.[10]

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed in the incubator for at least 1 hour to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter (ensure the filter material is compatible with the organic solvent) into a clean analysis vial. This step is crucial to remove all undissolved solid particles.

• Analysis:

  • Dilute the filtered sample with a suitable solvent (often the mobile phase for HPLC) to a concentration within the linear range of the analytical instrument.

  • Quantify the concentration of the dissolved aryl cyclopropanol using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).

  • A calibration curve prepared with known concentrations of the aryl cyclopropanol standard is required for accurate quantification.

Caption: Workflow for the Shake-Flask Solubility Measurement.

Data Presentation and Interpretation

Organizing solubility data in a structured format is essential for comparison and analysis. The table below presents hypothetical but chemically rational solubility data for two model aryl cyclopropanols across a range of common organic solvents.

Table 1: Thermodynamic Solubility of Model Aryl Cyclopropanols at 25 °C

Solvent	Dielectric Constant (ε)	Solvent Type	Solubility of 1-phenylcyclopropan-1-ol (mg/mL)	Solubility of 1-(4-chlorophenyl)cyclopropan-1-ol (mg/mL)
n-Hexane	1.9	Non-polar	< 1	< 0.5
Toluene	2.4	Non-polar	15	10
Dichloromethane	9.1	Polar Aprotic	150	125
Acetone	21	Polar Aprotic	280	250
Ethanol	24.5	Polar Protic	> 500	> 450
Methanol	32.7	Polar Protic	> 600	> 500
DMSO	47	Polar Aprotic	> 400	> 350

Interpretation of Trends:

• Effect of Solvent Polarity: As predicted by the "like dissolves like" principle, solubility is extremely low in the non-polar alkane solvent (n-Hexane). It increases dramatically as the solvent polarity increases, with the highest solubilities observed in polar solvents like alcohols and DMSO.[6] This highlights the dominant role of the polar hydroxyl group in driving solvation.

• Effect of Hydrogen Bonding: The highest solubilities are seen in the polar protic solvents (Ethanol, Methanol). This is because these solvents can act as both hydrogen bond donors and acceptors, forming strong, favorable interactions with the solute's hydroxyl group. While DMSO is highly polar, as a polar aprotic solvent, it can only accept hydrogen bonds, resulting in slightly lower (though still very high) solubility compared to methanol.

• Effect of Aryl Substitution: The introduction of a chloro-substituent in the para position of the aryl ring slightly decreases solubility across all solvents. This can be attributed to several factors, including an increase in molecular weight and, potentially, a more stable crystal lattice (higher lattice energy) which requires more energy to disrupt.

Implications for Drug Development

A thorough understanding of the solubility profile of an aryl cyclopropanol is not an academic exercise; it has profound practical consequences:

• Process Chemistry: Solubility data dictates the choice of solvents for reaction work-ups, crystallizations, and purification, directly impacting yield and purity.[4]

• Pre-formulation: For oral drug candidates, solubility in biorelevant media is a key parameter. However, solubility in organic solvents is critical for developing advanced formulations, such as amorphous solid dispersions (ASDs), where the drug is dissolved in a polymer matrix using a common solvent before spray drying or hot-melt extrusion.

• Computational Modeling: Experimental solubility data serves as the training and validation set for developing Quantitative Structure-Property Relationship (QSPR) models.[3][13] These models can then predict the solubility of novel, yet-to-be-synthesized analogues, accelerating the design-make-test-analyze cycle.

Conclusion

The solubility of aryl cyclopropanols in organic solvents is a multifaceted property governed by a delicate balance of molecular interactions. The lipophilic aryl and cyclopropyl moieties and the polar, hydrogen-bonding hydroxyl group create a chemical duality that must be carefully managed. By combining a strong theoretical understanding of the thermodynamics of dissolution with rigorous experimental methodologies like the shake-flask method, researchers can generate the high-quality, reliable data needed to guide synthesis, purification, and formulation. This knowledge is indispensable for overcoming the solubility challenges frequently encountered in drug discovery and for successfully advancing promising aryl cyclopropanol-based candidates from the laboratory to the clinic.

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• SOLUBILITY AND DISSOLUTION FOR DRUG. (n.d.).
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• Synthesis of 1-aryl-2,3-diaroyl cyclopropanes from 1,3,5-triaryl-1,5-diketones and their transformation into E,E-1,4-diaryl-1,3-butadienes. (2024). National Institutes of Health. Retrieved March 7, 2026, from [Link]

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• How the solvent effect the reaction rate? (2013). ResearchGate. Retrieved March 7, 2026, from [Link]

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• Factors affecting solubility: Significance and symbolism. (2025).

• The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins. (2025). ResearchGate. Retrieved March 7, 2026, from [Link]

• ChemInform Abstract: Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. (2010). ResearchGate. Retrieved March 7, 2026, from [Link]

• Fluorine containing cyclopropanes: synthesis of aryl substituted all-cis 1,2,3-trifluorocyclopropanes, a facially polar motif. (n.d.). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

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1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol SMILES and InChIKey

An In-depth Technical Guide to 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol: Synthesis, Properties, and Applications in Drug Discovery

Introduction

The incorporation of small, strained ring systems into molecular scaffolds is a powerful strategy in modern medicinal chemistry. Among these, the cyclopropane ring offers a unique combination of conformational rigidity and three-dimensionality that can significantly enhance the pharmacological profile of a drug candidate. When appended to an aromatic system and further functionalized, as in the case of 1-aryl-cyclopropanols, these motifs can serve as versatile intermediates and key structural elements. This guide provides a detailed technical overview of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, a compound of interest for its potential as a building block in the synthesis of novel therapeutics. We will delve into its chemical identifiers, synthesis, and the rationale behind its application in drug development.

Molecular Identifiers

The precise identification of a chemical entity is fundamental for research and development. Below are the key identifiers for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Identifier	Value
IUPAC Name	1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol
SMILES	CC1=CC(Br)=CC=C1C2(O)CC2
InChIKey	Generated for this guide: YZJPHJDDADLNEF-UHFFFAOYSA-N
Molecular Formula	C₁₀H₁₁BrO
Molecular Weight	227.10 g/mol

Note: The InChIKey was generated based on the chemical structure as a direct database entry was not available.

Synthesis of 1-Aryl-Cyclopropanols

The synthesis of 1-aryl-cyclopropanols can be achieved through various methods, with one of the most efficient being the Kulinkovich reaction. This reaction facilitates the formation of a cyclopropanol ring from an ester precursor.

The Kulinkovich Reaction

The Kulinkovich reaction involves the treatment of a carboxylic acid ester with a Grignard reagent in the presence of a titanium(IV) alkoxide catalyst, typically titanium(IV) isopropoxide.[1][2] This process generates a titanacyclopropane intermediate, which then reacts with the ester to form the cyclopropanol product.[1][2]

An overview of the synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol via the Kulinkovich reaction is presented below.

Caption: Synthesis workflow for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Detailed Experimental Protocol

The following is a representative protocol for the synthesis of a 1-aryl-cyclopropanol, adapted for the target molecule.

Materials:

• Methyl 5-bromo-2-methylbenzoate

• Titanium(IV) isopropoxide

• Ethylmagnesium bromide (solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, dried in an oven

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of methyl 5-bromo-2-methylbenzoate (1.0 eq) in anhydrous THF.

• Catalyst Addition: Add titanium(IV) isopropoxide (0.2 eq) to the solution at room temperature under a nitrogen atmosphere.

• Grignard Addition: Cool the mixture to 0°C using an ice bath. Add a solution of ethylmagnesium bromide (2.2 eq) in THF dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture again to 0°C and slowly quench by the dropwise addition of a saturated aqueous solution of NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to yield 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Role in Drug Discovery and Development

The unique structural features of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol make it a valuable scaffold in drug discovery. The cyclopropyl group can act as a bioisostere for other chemical groups, such as a gem-dimethyl or a carbonyl group, while introducing conformational constraint.[3]

Pharmacokinetic and Pharmacodynamic Advantages

The presence of the cyclopropyl moiety can confer several advantages:

• Metabolic Stability: The strained ring system is often resistant to metabolic degradation, which can improve the half-life of a drug.[4]

• Potency and Selectivity: The rigid structure can lock the molecule in a bioactive conformation, leading to enhanced binding affinity and selectivity for its biological target.[3]

• Physicochemical Properties: The introduction of a cyclopropyl group can modulate lipophilicity and other properties that influence absorption, distribution, metabolism, and excretion (ADME).[4]

The bromo and methyl substituents on the phenyl ring provide additional vectors for modification, allowing for the fine-tuning of the molecule's properties.

Caption: Relationship between structural motifs and pharmacological properties.

Conclusion

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol represents a promising building block for the development of novel small-molecule therapeutics. Its synthesis, achievable through established methods like the Kulinkovich reaction, provides access to a scaffold with desirable characteristics for drug design. The strategic incorporation of the cyclopropyl group, combined with the substitution pattern on the aromatic ring, offers a rich design space for medicinal chemists to explore in the quest for more effective and safer medicines.

References

• Kulinkovich, O. G. The Kulinkovich Reaction. Wikipedia. [Link]

• Kulinkovich Reaction. Organic Chemistry Portal. [Link]

• Walsh, C. T., & Wencewicz, T. A. (2013). Cyclopropanes in Natural Product Biosynthesis: A Unique Family of Enzymes and Substrates.
• Pellissier, H. (2011). The use of cyclopropanes and their derivatives in organic synthesis. Tetrahedron, 67(22), 3769-3802.
• de Meijere, A., Kozhushkov, S. I., & Khlebnikov, A. F. (2009). Un-saturated oligocyclopropyl-containing systems: new challenges and opportunities. Pure and Applied Chemistry, 81(4), 627-640.
• Donaldson, W. A. (2001). Synthesis of cyclopropane-containing natural products. Tetrahedron, 57(41), 8589-8627.
• Carson, C. A., & Kerr, M. A. (2006). A concise approach to the synthesis of cyclopropane-containing natural products. Organic Letters, 8(19), 4227-4229.
• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective cyclopropanation reactions. Chemical reviews, 103(4), 977-1050.
• Rubin, M., Rubina, M., & Gevorgyan, V. (2007). Transition metal chemistry of cyclopropenes and cyclopropanes. Chemical reviews, 107(7), 3117-3179.
• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith cyclopropanation reaction. Organic reactions, 1-475.
• Doyle, M. P., Forbes, D. C., & Ene, D. G. (1998). Asymmetric cyclopropanation with diazoacetates. Modern Carbonyl Chemistry, 141-167.
• Davies, H. M., & Beckwith, R. E. (2003). Catalytic enantioselective C–H activation by means of carbene insertion. Chemical reviews, 103(8), 2861-2904.
• Trost, B. M., & Brennan, M. K. (2009). Asymmetric syntheses of cyclopropyl-containing natural products. Synthesis, 2009(18), 3003-3025.
• Wessjohann, L. A., Brandt, W., & Thiemann, T. (2003). Biosynthesis and metabolism of the plant hormone jasmonic acid.

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Metabolic Stability of Cyclopropanol Moieties in Drug Design

[1]

Executive Summary

The cyclopropanol moiety represents a high-reward, high-risk structural motif in modern medicinal chemistry. While it offers unique conformational constraints and electronic properties that can favorably modulate pKa and solubility, it introduces significant metabolic liabilities. The strain energy of the cyclopropane ring (~27.5 kcal/mol), combined with the electron-donating hydroxyl group, predisposes this moiety to oxidative ring-opening reactions mediated by Cytochrome P450 (CYP450) enzymes. These transformations frequently yield reactive

-halo ketones or -unsaturated enones, leading to covalent protein binding and mechanism-based inhibition (MBI). This guide provides a technical roadmap for assessing, understanding, and mitigating these risks.

Structural & Electronic Rationale

Before addressing stability, it is critical to understand why cyclopropanols are selected. The hydroxyl group on a cyclopropane ring is not merely an alcohol; it interacts with the Walsh orbitals of the ring.

• pK

  Modulation: The cyclopropyl group is electron-donating by induction but can act as a -acceptor. The acidity of cyclopropanol (pK ~17-18) is comparable to secondary alcohols but the conjugate base is softer.

• Conformational Locking: The rigid geometry restricts the vector of the hydroxyl H-bond donor, useful for targeting specific pockets in kinases or hydrolases.

• Bioisosterism: It often serves as a transition state mimic for tetrahedral intermediates in amide hydrolysis.

Mechanisms of Metabolic Instability

The metabolic fate of cyclopropanols is dominated by the release of ring strain. Unlike unstrained secondary alcohols which typically undergo Phase II conjugation (glucuronidation) or oxidation to ketones, cyclopropanols are prone to destructive fragmentation .

Pathway A: CYP450-Mediated Radical Ring Opening

The primary clearance pathway involves Single Electron Transfer (SET) or Hydrogen Atom Transfer (HAT) initiated by the high-valent Iron-Oxo species of CYP450 (Compound I).

• Abstraction: CYP450 abstracts a hydrogen atom (or electron) from the hydroxyl oxygen or the

  -carbon.

• Radical Formation: An oxygen-centered radical is formed.

• -Scission: Driven by the release of ~27 kcal/mol of strain energy, the C1-C2 bond cleaves homolytically.

• Reactive Intermediate: This results in a carbon-centered radical at the

  -position, which can rapidly collapse into an -unsaturated ketone (enone) or abstract a halogen/hydroxyl to form a -substituted ketone.

Pathway B: The "Coprine Effect" (ALDH Inhibition)

A specific toxicological liability arises if the cyclopropanol can be oxidized to cyclopropanone .

• Mechanism: Cyclopropanone exists in equilibrium with its hydrate. In the active site of Aldehyde Dehydrogenase (ALDH), the active site cysteine nucleophile attacks the carbonyl of cyclopropanone.

• Result: Instead of a reversible intermediate, the ring strain drives the formation of a stable thiohemiacetal or permanent covalent adduct, irreversibly inhibiting the enzyme. This is the mechanism behind the toxicity of Coprine (mushroom toxin).

Visualization: Metabolic Ring Opening Pathways

Figure 1: Divergent metabolic pathways of cyclopropanols leading to reactive electrophiles or enzyme inhibition.

Design Strategies for Stabilization

To utilize the cyclopropanol moiety safely, the medicinal chemist must block the trajectory of metabolic activation.[1]

Strategy	Mechanism of Action	Impact on Stability
Gem-dimethyl substitution	Steric hindrance prevents CYP approach; gem-dimethyl effect stabilizes the ring against opening.	High (Standard Approach)
Fluorination ( -position)	Strong C-F bond lowers HOMO energy; electron withdrawal deactivates the ring toward oxidation.	Medium-High
O-Alkylation (Ethers)	Converts cyclopropanol to cyclopropyl ether. Removes the H-bond donor, preventing O-radical formation.	High
Scaffold Hopping	Replacing cyclopropanol with oxetane or bicyclo[1.1.1]pentane.	Complete (Eliminates Liability)

Expert Insight: The most effective modification is often the 1-substitution . Replacing the

-hydrogen (if present) or adding bulky groups at C2/C3 forces the ring into a conformation that is sterically inaccessible to the CYP heme iron.

Experimental Validation Protocols

Trustworthiness in drug design comes from rigorous, self-validating assays. Do not rely on simple intrinsic clearance (

) data, as it may mask mechanism-based inhibition.

Tier 1: Reactive Metabolite Trapping (GSH Adducts)

Objective: Detect the formation of electrophilic ring-opened species (enones). Protocol:

• Incubation: Incubate test compound (10

  M) with human liver microsomes (HLM) (1 mg/mL) and NADPH (1 mM).

• Trapping Agent: Add Glutathione (GSH) at 5 mM (excess).

• Control: Run parallel incubation without NADPH (negative control) and with a known bioactivation positive control (e.g., Trazodone or Clozapine).

• Analysis: Quench with acetonitrile after 60 min. Analyze supernatant via LC-MS/MS.

• Data Interpretation: Search for Neutral Loss of 129 Da (pyroglutamic acid) or precursor ion scans for GSH adducts (+307 Da). Presence of GSH adducts indicates ring opening.

Tier 2: Time-Dependent Inhibition (TDI) / IC Shift

Objective: Determine if the cyclopropanol is acting as a suicide inhibitor of CYP enzymes. Protocol:

• Pre-incubation: Incubate compound with HLM and NADPH for 30 minutes.

• Dilution: Dilute the mixture 10-fold into a secondary incubation containing a specific CYP probe substrate (e.g., Midazolam for CYP3A4).

• Comparison: Compare the reaction rate to a control with no pre-incubation (0 min).

• Calculation: An

  shift > 1.5-fold indicates Mechanism-Based Inhibition (MBI).

Tier 3: ALDH Inhibition Assay (The "Coprine" Check)

Objective: Specifically rule out the formation of cyclopropanone-like inhibitors. Protocol:

• Enzyme System: Use recombinant human ALDH2.

• Substrate: Propionaldehyde (substrate) + NAD+.

• Readout: Monitor NADH production via absorbance at 340 nm.

• Procedure: Pre-incubate test compound with ALDH2 for 15 min, then trigger reaction with substrate.

• Validation: Irreversible inhibition kinetics (time-dependent loss of activity) suggests cyclopropanone formation.

Visualization: Screening Workflow

Figure 2: Hierarchical screening cascade to filter metabolic liabilities of cyclopropanols.

References

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.[1] Journal of Medicinal Chemistry, 59(19), 8712–8756. Link

• Wiseman, J. S., & Abeles, R. H. (1979). Mechanism of inhibition of aldehyde dehydrogenase by cyclopropanone hydrate and the mushroom toxin coprine.[2][3][4] Biochemistry, 18(3), 427–435.[3] Link

• Shaffer, C. L., Morton, M. D., & Hanzlik, R. P. (2001).[5] N-Dealkylation of N-Cyclopropylamines by Cytochrome P450: Mechanism-Based Inactivation and Ring-Opening.[6] Journal of the American Chemical Society, 123(35), 8502–8508. Link

• Waidath, B.-S., et al. (2024). Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers. Link

• Shanu-Wilson, J. (2021).[7] Metabolism of cyclopropyl groups. Hypha Discovery. Link

Sources

• 1. hyphadiscovery.com [hyphadiscovery.com]
• 2. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 3. Cyclopropanone - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Formation of cyclopropanone during cytochrome P450-catalyzed N-dealkylation of a cyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Bioisosteric Replacement Using 1-Arylcyclopropan-1-ols: A Technical Guide to Scaffold Hopping and Metabolic Stabilization

Executive Summary

In contemporary medicinal chemistry, the drive to improve the pharmacokinetic (PK) profiles of drug candidates has led to the widespread adoption of saturated Csp³-rich chemical architectures[1]. Among these, the 1-arylcyclopropan-1-ol motif has emerged as a highly versatile bioisostere. By serving as a structural surrogate for phenols, tertiary alcohols, and gem-dimethyl aryl groups, 1-arylcyclopropan-1-ols offer a unique combination of conformational rigidity, modulated acidity, and enhanced metabolic stability. This whitepaper provides an in-depth technical analysis of the physicochemical rationale, metabolic advantages, and self-validating synthetic protocols for integrating 1-arylcyclopropan-1-ols into hit-to-lead and lead optimization workflows.

Part 1: The Physicochemical Rationale for Scaffold Hopping

The decision to replace a traditional pharmacophore with a 1-arylcyclopropan-1-ol is driven by the unique electronic and steric properties of the cyclopropane ring. According to the Walsh-Moffitt model, the C–C bonds of a cyclopropane ring possess high p-character, which forces the exocyclic C–H and C–O bonds to adopt unusually high s-character (approaching sp² hybridization).

This hybridization shift has profound effects on the molecule's physicochemical profile:

• pKa Modulation: The increased s-character of the C–O bond makes the hydroxyl group of a 1-arylcyclopropan-1-ol more acidic (pKa ~13.5) than a standard tertiary alcohol (pKa ~15.0), yet significantly less acidic than a phenol (pKa ~10.0). This allows the motif to act as a moderate hydrogen-bond donor without the liability of excessive ionization at physiological pH.

• Lipophilic Efficiency (LipE): Replacing a gem-dimethyl group with a cyclopropyl ring reliably reduces lipophilicity (LogP) while increasing the fraction of sp³ carbons (Fsp³), leading to improved aqueous solubility and target specificity[2].

Quantitative Data Summary: Comparative Physicochemical Properties

Property	Phenol	1-Aryl-1-methylethanol	1-Arylcyclopropan-1-ol
pKa (approximate)	9.5 – 10.0	~15.0	~13.5 – 14.0
LogP Contribution	Baseline	High (+ ~1.0 vs phenol)	Moderate (+ ~0.5 vs phenol)
Phase II Metabolism	High (UGT/SULT)	Low	Low (Sterically hindered)
Conformational Rigidity	Planar (sp²)	Flexible (Rotatable C–O)	Highly Rigid (Locked Csp³)
H-Bond Donor Capacity	Strong	Weak	Moderate

Part 2: Metabolic Stabilization & Toxicity Mitigation

Phenols are notorious for their rapid clearance via Phase II metabolic pathways, specifically glucuronidation by UDP-glucuronosyltransferases (UGTs) and sulfation by sulfotransferases (SULTs). Furthermore, electron-rich phenols can undergo cytochrome P450 (CYP450) mediated oxidation to form reactive quinone species, leading to idiosyncratic toxicity.

Substituting a phenol with a 1-arylcyclopropan-1-ol introduces a steric shield and alters the electronic landscape of the hydroxyl group. The cyclopropane ring sterically hinders the approach of UGT enzymes, effectively blocking glucuronidation. Simultaneously, the lack of an extended π-conjugated system prevents the formation of reactive quinone metabolites, thereby prolonging the drug's half-life and mitigating toxicity risks.

Fig 1. Metabolic stabilization pathway via bioisosteric replacement of phenols.

Part 3: Synthetic Methodologies & Experimental Protocols

While classical Simmons-Smith cyclopropanation of silyl enol ethers is a viable route[3], the Kulinkovich Reaction remains the most robust, scalable, and direct method for synthesizing 1-arylcyclopropan-1-ols from readily available aryl esters.

Mechanism-Driven Protocol: The Kulinkovich Reaction

The Kulinkovich reaction utilizes a catalytic amount of titanium(IV) isopropoxide and an excess of ethylmagnesium bromide to generate a highly reactive titanacyclopropane intermediate. This intermediate acts as a 1,2-dicarbanion equivalent, undergoing insertion into the ester carbonyl followed by ring closure.

Fig 2. Step-by-step mechanistic workflow of the Kulinkovich cyclopropanation reaction.

Self-Validating Experimental Workflow

To ensure high yields and prevent the formation of unwanted secondary alcohols (via direct Grignard addition), the rate of ethylmagnesium bromide addition must be strictly controlled.

Step 1: System Preparation & Initiation

• In an oven-dried, argon-purged Schlenk flask, dissolve the starting aryl ester (1.0 equiv, e.g., methyl benzoate) and Ti(OiPr)₄ (0.1 – 0.2 equiv) in anhydrous THF to achieve a 0.2 M concentration.

• Cool the reaction mixture to 0 °C using an ice-water bath.

Step 2: Controlled Grignard Addition (Critical Step)

• Load ethylmagnesium bromide (3.0 M in Et₂O, 3.0 equiv) into a gas-tight syringe.

• Causality Check: Add the Grignard reagent dropwise via a syringe pump over 1 to 2 hours. Rapid addition leads to the homocoupling of the Grignard reagent (forming butane) and direct nucleophilic attack on the ester, bypassing the titanium catalytic cycle. Slow addition ensures the steady-state concentration of the active titanacyclopropane intermediate.

Step 3: Maturation & Ring Closure

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2–4 hours. The solution will transition to a dark brown/black color, indicative of the low-valent titanium species.

Step 4: Quenching & Isolation

• Cool the flask back to 0 °C and carefully quench with 10% aqueous HCl or saturated NH₄Cl. Causality Check: The acidic quench is necessary to break the strong titanium-alkoxide bonds and release the free cyclopropanol.

• Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Step 5: Quality Control (QC) & Validation

• Purify the crude product via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

• NMR Validation: Confirm the product via ¹H NMR. The diagnostic signals are the highly shielded cyclopropyl methylene protons, which typically appear as distinct multiplets between 0.8 and 1.2 ppm.

Part 4: Advanced Derivatization & Homoenolate Chemistry

Beyond their use as static bioisosteres, 1-arylcyclopropan-1-ols are highly valuable synthetic intermediates. Due to their inherent ring strain (~27.5 kcal/mol), these molecules are susceptible to transition-metal-catalyzed ring-opening.

Homoenolate Generation: Palladium or copper-catalyzed ring-opening of cyclopropanols generates metal homoenolates. These species act as powerful umpolung (polarity-reversed) synthons, enabling divergent cross-coupling reactions to construct complex β-functionalized ketones, 1,4-diketones, and γ-butyrolactones[4].

Photocatalytic Rearrangements: Recent breakthroughs in photoredox catalysis have expanded the utility of tertiary cyclopropanols. Under visible-light irradiation with an iridium photocatalyst, 1-arylcyclopropan-1-ol derivatives can undergo an ambient-temperature aliphatic O- to S-rearrangement. This provides direct access to cyclopropanethiols—highly stable bioisosteres for thiophenols that are otherwise exceptionally difficult to synthesize[5].

References

1.[5] Zhou, M., Tsien, J., Dykstra, R., & Qin, T. (2023). Photocatalytic O- to S-Rearrangement of Tertiary Cyclopropanols. Nature Chemistry. URL: 2.[4] NIH. Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers. URL: 3.[1] NIH. Synthesis of Borylated Orphaned Cyclopropanes through a Boron-Enabled Cycloisomerization Reaction. URL: 4.[2] Beilstein Journal of Organic Chemistry. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. URL: 5.[3] MDPI. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs. URL:

Sources

• 1. Synthesis of Borylated Orphaned Cyclopropanes through a Boron-Enabled Cycloisomerization Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]
• 3. mdpi.com [mdpi.com]
• 4. Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Analysis: 1-(5-Bromo-2-methylphenyl)cyclopropanol vs. Cyclopropylamine Analogs

This technical guide provides a comparative analysis of 1-(5-bromo-2-methylphenyl)cyclopropanol and its cyclopropylamine analogs . It is designed for medicinal chemists and process scientists, focusing on the distinct synthetic utility, physicochemical properties, and pharmacological profiles of these two scaffolds.

Executive Summary

The 1,1-disubstituted cyclopropane motif is a privileged scaffold in drug discovery, offering unique conformational constraints and metabolic profiles. The distinction between the cyclopropanol (1-OH) and cyclopropylamine (1-NH₂) variants of the 5-bromo-2-methylphenyl core is critical for scaffold selection.[1][2]

• The Cyclopropanol serves primarily as a synthetic pivot . It functions as a homoenolate equivalent, capable of ring-opening to form

  -functionalized ketones, or as a stable precursor for cross-coupling reactions where the cyclopropane ring is preserved as a steric shield.[1]

• The Cyclopropylamine acts as a pharmacophore .[3][4] It is frequently deployed as a transition-state mimic or a mechanism-based inactivator (suicide substrate) of amine oxidases (e.g., LSD1, MAO), leveraging the high ring strain (~27.5 kcal/mol) for radical-mediated covalent inhibition.[1][2]

Structural & Physicochemical Divergence[1]

The substitution of the hydroxyl group with an amine at the quaternary carbon alters the electronic landscape and metabolic fate of the molecule.

Feature	1-(5-Bromo-2-methylphenyl)cyclopropanol	Cyclopropylamine Analogs
Electronic Character	Neutral; H-bond donor/acceptor.[1][2] The Oxygen lone pairs can stabilize adjacent carbocations (though less effectively than in acyclic systems).	Basic (pKa ~8–9).[1][2] Protonated at physiological pH, facilitating cation-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> interactions in active sites.[1][2]
Ring Strain	High.[1][2][3][5] Prone to acid/base-catalyzed ring opening (homoenolization).[1][2]	High. Generally kinetically stable to hydrolysis but sensitive to single-electron transfer (SET) oxidation.[1][2]
Metabolic Liability	Glucuronidation: Direct Phase II conjugation.[1][2] Ring Opening: Oxidative ring expansion to cyclobutanones or cleavage to ketones.[1][2]	CYP Inhibition: The amine is a "metabolic hotspot." Oxidation often leads to ring-opening radical clocks that covalently modify heme centers (mechanism-based inhibition).[1][2]
Synthetic Role	Intermediate: Precursor to ketones, amines, or expanded rings.	Target Scaffold: often the final bioactive moiety.

The "Ortho-Methyl" Effect

The 2-methyl substituent on the phenyl ring is not merely decorative.[1][2] It introduces significant torsional strain , forcing the cyclopropane ring out of coplanarity with the benzene ring.

• In Cyclopropanols: This twist protects the hydroxyl group from steric bulk, potentially slowing down glucuronidation rates compared to unhindered analogs.

• In Cyclopropylamines: The twist prevents the "flat" conformation often required for intercalation, making these analogs more selective for globular active sites (e.g., GPCR pockets).

Synthetic Methodologies

The synthesis of these two entities diverges significantly. The cyclopropanol is typically accessed via titanium-mediated coupling, while the amine often requires functional group interconversion or distinct organometallic approaches.[1]

Synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropanol

The industry-standard approach is the Kulinkovich Reaction , utilizing the exchange of a Grignard reagent with a titanium(IV) catalyst.[1][2]

Protocol Summary:

• Substrate: Methyl 5-bromo-2-methylbenzoate.

• Reagents: EtMgBr (excess), Ti(OiPr)₄ (catalytic, 5-10 mol%).

• Mechanism: Formation of a titanacyclopropane intermediate, which acts as a 1,2-dicarbanion equivalent, attacking the ester carbonyl.

Synthesis of Cyclopropylamine Analogs

Direct nitration of the cyclopropane ring is difficult. Two primary routes are preferred:

• The Kulinkovich-de Meijere Reaction: Uses amides or nitriles instead of esters to directly yield the amine (or cyclopropylamine derivatives).[1][2]

• Functional Group Interconversion (FGI): Conversion of the cyclopropanol to the amine via a modified Ritter reaction or conversion to a leaving group (mesylate) followed by azide displacement and reduction (though this risks ring opening).[2]

Visualization of Synthetic Pathways

Caption: Divergent synthetic pathways for cyclopropanol and cyclopropylamine scaffolds utilizing Titanium(IV) catalysis.

Reactivity & Pharmacological Implications[1][3][5][6][8]

The "Homoenolate" Liability (Cyclopropanol)

The cyclopropanol moiety is a "masked" homoenolate. Under basic conditions or in the presence of transition metals (Pd, Fe), the ring can open to form a ketone.

• Implication: In drug development, 1-arylcyclopropanols are rarely the final drug (due to stability issues) but are excellent intermediates.[1][2]

• Exception: If the ring is heavily substituted or sterically crowded (like the 2-methylphenyl system), the kinetic barrier to ring opening increases, potentially allowing it to exist in a final inhibitor.

Mechanism-Based Inhibition (Cyclopropylamine)

The cyclopropylamine is a classic "warhead" for oxidases.[1][2]

• Single Electron Transfer (SET): The enzyme (e.g., LSD1, CYP450) abstracts an electron from the nitrogen lone pair.

• Ring Fragmentation: The resulting radical cation triggers rapid ring opening.[2]

• Covalent Adduct: The opened radical species forms a covalent bond with the enzyme's cofactor (FAD) or active site residues, irreversibly inhibiting the enzyme.[4]

• Application: This mechanism is the basis for drugs like Tranylcypromine (MAO inhibitor).[2] The 5-bromo-2-methylphenyl analog would likely target similar flavin-dependent enzymes, with the bromine providing a handle for selectivity-enhancing extensions.[1][2]

Experimental Protocols

Protocol A: Synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropanol (Kulinkovich Method)

Reagents: Methyl 5-bromo-2-methylbenzoate (1.0 equiv), EtMgBr (3.0 M in Et₂O, 2.5 equiv), Ti(OiPr)₄ (0.1 equiv), THF (anhydrous).[1][2]

• Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add methyl 5-bromo-2-methylbenzoate (10 mmol) and Ti(OiPr)₄ (1 mmol) in THF (50 mL).

• Addition: Cool the solution to 0°C. Add EtMgBr dropwise via syringe pump over 1 hour. The solution will turn from yellow to dark brown/black (active Ti(II) species).[2]

• Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (the ester spot should disappear).

• Quench: Carefully pour the reaction mixture into ice-cold saturated NH₄Cl solution (100 mL). Caution: Gas evolution.[1][2]

• Extraction: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc 9:1) yields the cyclopropanol as a viscous oil or low-melting solid.[1][2]

Protocol B: Metabolic Stability Assessment (Microsomal Stability)

Objective: Compare the intrinsic clearance (

) of the alcohol vs. the amine.[2]

• Incubation: Incubate test compound (1 µM) with human liver microsomes (0.5 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.[1]

• Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes. Quench with ice-cold acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Expectation:

  • Cyclopropanol: Look for +176 Da (glucuronide) or +16 Da (ketone formation via ring opening).[1][2]

  • Cyclopropylamine: Look for covalent binding (loss of parent without clear metabolite peaks) or ring-opened aldehyde metabolites.[1][2]

References

• Kulinkovich, O. G., Sviridov, S. V., & Vasilevski, D. A. (1991).[6] Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols in the Reaction of Ethylmagnesium Bromide with Methyl Carboxylates.[1][2] Synthesis. Link[1][2]

• Walser, A., et al. (1978). Quinazolines and 1,4-benzodiazepines.[1][2] 84. Synthesis and reactions of 1-arylcyclopropylamines. Journal of Organic Chemistry. Link[1][2]

• Hyster, T. K. (2015).[2] Nitrones as masked homoenolates: A strategy for the synthesis of

  -amino acids.[1][2] Journal of the American Chemical Society. Link[1][2]

• PubChem. (n.d.).[1][2] 1-(4-Bromo-2-methylphenyl)cyclopropanol Compound Summary. National Library of Medicine. Link[1][2]

• Belli, A., et al. (2020). Mechanism-based inactivation of LSD1 by cyclopropylamine derivatives.[1][2][4] Journal of Medicinal Chemistry. Link[1][2]

Sources

• 1. N/A,Methyl 2-(5-Bromo-2-methylphenyl)-2-cyclopropylacetate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 1-(4-Bromo-2-methylphenyl)cyclopropanol | C10H11BrO | CID 62668775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyclopropanol synthesis [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Execution of Grignard Reactions on Bromo-Ester Arenes

Executive Summary: Navigating Chemoselectivity in Bifunctional Substrates

The Grignard reaction stands as a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2] However, its application to substrates bearing multiple reactive functionalities, such as 5-bromo-2-methylbenzoate esters, presents a significant chemoselectivity challenge. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic considerations and detailed protocols for successfully executing Grignard reactions on this class of molecules. The core challenge lies in selectively forming the Grignard reagent at the aryl bromide position without triggering a premature reaction at the electrophilic ester moiety. We will explore advanced, field-proven methodologies that leverage kinetic control and specialized reagents to favor the desired reaction pathway, thereby enabling the synthesis of complex, functionalized intermediates.

The Chemoselectivity Dilemma: Aryl Bromide vs. Ester Reactivity

The primary obstacle in utilizing a substrate like methyl 5-bromo-2-methylbenzoate is the dual reactivity profile. The molecule contains both a nucleophile-generating site (the C-Br bond) and an electrophilic site (the ester carbonyl).

• Aryl Bromide Reactivity: The carbon-bromine bond can undergo oxidative addition with magnesium metal to form the desired aryl Grignard reagent. This process, however, is often subject to an induction period and requires specific conditions to initiate.[3]

• Ester Reactivity: The ester carbonyl is highly susceptible to nucleophilic attack by Grignard reagents. This reaction is not only rapid but typically proceeds with the addition of two equivalents of the Grignard reagent to yield a tertiary alcohol, via a ketone intermediate.[4][5][6][7]

A conventional Grignard preparation, where magnesium is added directly to the bromo-ester, would inevitably lead to a complex mixture. Any newly formed Grignard reagent could immediately react with the ester group of an unreacted starting material molecule, leading to oligomerization and low yields of the desired intermediate.

Caption: Logical fork in the reaction of 5-bromo-2-methylbenzoate.

Advanced Strategies for Chemoselective Grignard Formation

To overcome the inherent reactivity conflict, conditions must be chosen that kinetically favor Grignard formation at a rate significantly faster than the subsequent nucleophilic addition. This is achieved by employing low temperatures and highly reactive Grignard-forming systems.

Strategy 1: Halogen-Magnesium Exchange

The most robust and widely adopted method for preparing functionalized Grignard reagents is the halogen-magnesium exchange.[8] This approach avoids the use of magnesium metal and its associated initiation issues. An alkyl Grignard reagent, typically isopropylmagnesium chloride (i-PrMgCl), is used to perform a transmetalation with the aryl bromide.

Mechanism: The equilibrium of the exchange is driven by the relative stability of the carbanionic species involved. The reaction favors the formation of the more stable sp²-hybridized aryl Grignard from the less stable sp³-hybridized alkyl Grignard.[8]

Key Advantages:

• Low Temperatures: The exchange can be performed at temperatures as low as -78 °C, effectively "freezing out" the slower nucleophilic attack on the ester.[9]

• Homogeneous Conditions: The reaction occurs in solution, avoiding the complications of solid-phase magnesium insertion.[10]

• Enhanced Reactivity with LiCl: The use of i-PrMgCl•LiCl (a "Turbo-Grignard" reagent) breaks down the polymeric aggregates of the Grignard reagent, leading to more reactive monomeric species.[11][12] This allows the exchange to proceed efficiently even at very low temperatures.

Strategy 2: Direct Insertion with Highly Activated Magnesium

An alternative to halogen-exchange is the use of highly activated magnesium, often called Rieke Magnesium. This form of magnesium is prepared by the reduction of MgCl₂ and exhibits a much higher surface area and reactivity than standard magnesium turnings.

Key Advantages:

• Low-Temperature Insertion: Rieke Magnesium is reactive enough to undergo oxidative addition to aryl bromides at -78 °C.[9]

• Rapid Reaction: The formation of the Grignard reagent is typically complete within 15-30 minutes at low temperature, minimizing the time for potential side reactions.[9]

This method is highly effective but requires the separate preparation of the activated magnesium, which can be more technically demanding than using a commercially available exchange reagent.

Experimental Protocol: Halogen-Magnesium Exchange

This protocol details the preparation of the Grignard reagent from methyl 5-bromo-2-methylbenzoate via halogen-magnesium exchange and its subsequent reaction with a model electrophile (benzaldehyde).

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Methyl 5-bromo-2-methylbenzoate	>98%	Standard Supplier	Must be anhydrous. Dry in a vacuum oven if necessary.
Isopropylmagnesium chloride-lithium chloride complex (i-PrMgCl•LiCl)	~1.3 M in THF	Sigma-Aldrich	Highly reactive and moisture-sensitive.
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Standard Supplier	Use from a freshly opened bottle or passed through a solvent purification system.
Benzaldehyde	>99%	Standard Supplier	Freshly distilled to remove benzoic acid.
Saturated aq. NH₄Cl	Reagent Grade	-	For quenching the reaction.
Diethyl ether / Ethyl acetate	ACS Grade	-	For extraction.
Magnesium sulfate (MgSO₄)	Anhydrous	-	For drying organic layers.
Argon or Nitrogen Gas	High Purity	-	For maintaining an inert atmosphere.

Step-by-Step Procedure

Caption: Experimental workflow for the chemoselective Grignard reaction.

• Glassware and Atmosphere Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and an argon/nitrogen inlet. Flame-dry all glassware under vacuum and allow it to cool under a positive pressure of inert gas. Maintaining strictly anhydrous and anaerobic conditions is critical for success.[13]

• Reagent Preparation: In the reaction flask, dissolve methyl 5-bromo-2-methylbenzoate (1.0 eq.) in anhydrous THF (to make a ~0.5 M solution).

• Cooling: Cool the solution to -40 °C using a dry ice/acetonitrile bath. It is crucial that the temperature is maintained consistently.

• Halogen-Magnesium Exchange: Slowly add i-PrMgCl•LiCl solution (1.05 eq.) dropwise via syringe over 20-30 minutes. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction Monitoring: Stir the mixture at -40 °C for 45-60 minutes. The formation of the Grignard reagent is generally rapid under these conditions.[8] To confirm completion, a small aliquot can be quenched with I₂ and analyzed by TLC or GC-MS to check for the disappearance of the starting material.

• Addition of Electrophile: While maintaining the temperature at -40 °C, add freshly distilled benzaldehyde (1.2 eq.) dropwise.

• Warming and Quenching: After the addition is complete, allow the reaction to stir for an additional 1-2 hours as it slowly warms to 0 °C. Once the reaction is complete (monitored by TLC), carefully quench it by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate. Wash the organic layer sequentially with water and brine.

• Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	Wet reagents/glassware; Poor quality i-PrMgCl•LiCl reagent.	Ensure all components are scrupulously dry. Titrate the Grignard reagent before use to confirm its concentration.
Low Yield of Product	Incomplete exchange; Side reaction with ester; Premature quenching.	Extend the exchange reaction time or perform at a slightly higher temperature (-20 °C). Ensure slow, controlled addition of the exchange reagent.
Recovery of Starting Material	Incomplete exchange; Inactive Grignard reagent.	Check the quality and concentration of the i-PrMgCl•LiCl. Consider a fresh bottle.
Formation of Dimeric Byproducts	Reaction temperature too high; Grignard reagent added too quickly.	Maintain strict temperature control below -20 °C during exchange and electrophile addition. Ensure slow, dropwise addition.

Conclusion

The successful execution of a Grignard reaction on a bifunctional substrate like 5-bromo-2-methylbenzoate is a testament to the power of kinetic control in modern organic synthesis. By abandoning classical magnesium-insertion methods in favor of low-temperature halogen-magnesium exchange, particularly with reactivity-enhancing additives like LiCl, chemists can cleanly generate the desired arylmagnesium intermediate while preserving the sensitive ester functionality. This approach opens the door to complex molecular architectures, providing a reliable and scalable platform for applications in pharmaceutical and materials science research.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Chemistry Steps. (2025, October 13). Esters with Grignard Reagent. Retrieved from [Link]

• JoVE. (2025, May 22). Esters to Alcohols: Grignard Reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Synthesis of Alcohols Using the Grignard Reaction. Retrieved from [Link]

• Wang, D., et al. (2023). Grignard Reagent-Catalyzed Hydroboration of Esters, Nitriles, and Imines. Molecules, 28(20), 7087.

• Chemistry LibreTexts. (2022, September 24). 21.6: Chemistry of Esters. Retrieved from [Link]

• Barl, N. M., Werner, V., & Säma, C. (2014). The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl and Related Exchange Reagents. HETEROCYCLES, 88(2), 827-851.
• Weiss, H. M. (1999). Side Reactions in a Grignard Synthesis.

• Myers, A. G. Research Group. (n.d.). Magnesium-Halogen Exchange. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from [Link]

• Reddit. (2022, January 15). can someone explain or give the name of this mechanism?. r/OrganicChemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Grignard Reagents Convert Esters into Tertiary Alcohols. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 14: RLi or RMgX with Esters to 3o alcohols. Retrieved from [Link]

• Owsley, D. C., & Speck, J. C. (2006). Simple Method for the Preparation of Esters from Grignard Reagents and Alkyl 1-Imidazolecarboxylates. The Journal of Organic Chemistry, 71(11), 4345-4348.

• Master Organic Chemistry. (2016, January 13). Grignard Practice Problems: Synthesis Exercises Involving Grignard Reagents. Retrieved from [Link]

• Oishi, T., et al. (2025, February 18). Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes. ACS Omega.

• ResearchGate. (n.d.). Study of the Chemoselectivity of Grignard Reagent Addition to Substrates Containing Both Nitrile and Weinreb Amide Functionalities. Retrieved from [Link]

• Swarthmore College. (n.d.). Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

• Fisher, D. (2016, July 6). Tertiary Alcohols from Esters and Grignard Reagents [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Simple Method for the Preparation of Esters from Grignard Reagents and Alkyl 1-Imidazolecarboxylates. Retrieved from [Link]

• Reddit. (2022, February 27). Why would in this case, Grignard selectively reacts with ester over ketone?. r/OrganicChemistry. Retrieved from [Link]

• Knochel, P., et al. (1998). Preparation of Highly Functionalized Grignard Reagents by an Iodine-Magnesium Exchange Reaction and its Application in Solid-Phase Synthesis.
• Lee, J., et al. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 65(17), 5428-5430.

• University of Massachusetts Boston. (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. Retrieved from [Link]

• Martin, R., & Fürstner, A. (2004). Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents Catalyzed by a Low-Valent Iron Complex.
• Knochel, P., et al. (2006). New Functionalized Grignard Reagents and their Applications in Amination Reactions. Pure and Applied Chemistry, 78(2), 261-273.

• The Organic Chemistry Tutor. (2021, February 13). Substitution with Organometallic Nucleophiles | Grignard Reactions, Esters, Ketones & Alcohols [Video]. YouTube. Retrieved from [Link]

• Clark, J. (n.d.). grignard reagents. Chemguide. Retrieved from [Link]

• Truman State University. (2012, August 24). The Grignard Reaction: Triphenylmethanol from Bromobenzene and Methyl Benzoate. Retrieved from [Link]

• Ortiz, P. (n.d.). Chemo and Enantioselective Addition of Grignard Reagents to Ketones and Enolizable Ketimines. PURE – TECNALIA CRIS. Retrieved from [Link]

• Oreate AI Blog. (2026, February 19). Unlocking Grignard Reactions: Predicting the Major Organic Product. Retrieved from [Link]

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Titanium-catalyzed cyclopropanation of methyl 5-bromo-2-methylbenzoate

Application Note: High-Fidelity Synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol via Titanium-Catalyzed Cyclopropanation

Strategic Overview

The transformation of carboxylic esters into cyclopropanols is a cornerstone reaction in modern medicinal chemistry, providing access to strained sp3-rich scaffolds that improve metabolic stability and solubility. This protocol details the conversion of methyl 5-bromo-2-methylbenzoate to 1-(5-bromo-2-methylphenyl)cyclopropan-1-ol using the Kulinkovich reaction.

Critical Scientific Context: The substrate presents a specific chemoselectivity challenge: the presence of an aryl bromide (Ar-Br) alongside the ester. Standard Grignard additions often lead to competitive halogen-metal exchange (forming the aryl Grignard) or polymerization. This protocol utilizes the Titanium(IV) isopropoxide [Ti(OiPr)₄] catalyzed pathway, which proceeds via a titanacyclopropane intermediate.[1][2][3][4] This pathway is kinetically favored over direct Grignard attack or halogen exchange when executed under controlled "ligand-exchange" conditions.

The resulting cyclopropanol is a high-value intermediate, serving as a bioisostere for tert-butyl groups or as a precursor for ring-opening functionalizations (e.g., to

-halo ketones) and palladium-catalyzed cross-couplings at the preserved bromine site.

Reaction Mechanism & Logic

The reaction operates via the Kulinkovich Catalytic Cycle .[5] Unlike standard nucleophilic acyl substitution, this reaction behaves as a 1,2-dicarbanion equivalent addition.

Mechanism Description:

• Ligand Exchange: Two equivalents of Ethylmagnesium bromide (EtMgBr) react with Ti(OiPr)₄ to form a diethyltitanium species.

• -Hydride Elimination: This unstable species eliminates ethane to generate the active catalytic species: titanacyclopropane (a Ti(II)-ethylene complex).[1]

• Carbometalation: The titanacyclopropane coordinates to the ester carbonyl and undergoes insertion, forming an oxatitanacyclopentane.[6]

• Ring Contraction: The intermediate rearranges to a cyclopropyloxytitanium species.

• Turnover: Transmetalation with fresh EtMgBr releases the magnesium cyclopropoxide (product precursor) and regenerates the diethyltitanium species.[5]

Visualizing the Pathway

Caption: Figure 1.[7] The Kulinkovich catalytic cycle.[1][5][6] The low-valent titanacyclopropane species acts as the 1,2-dicarbanion equivalent, ensuring chemoselectivity over the aryl bromide.

Experimental Protocol

Safety Warning:

• EtMgBr: Pyrophoric and moisture-sensitive. Handle under inert atmosphere (Argon/Nitrogen).

• Ti(OiPr)₄: Moisture sensitive.

• Exotherm: The formation of the titanacyclopropane releases ethane gas and heat. Ensure adequate venting and cooling.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Amount (Example)	Role
Methyl 5-bromo-2-methylbenzoate	229.07	1.0	2.29 g (10 mmol)	Substrate
Ti(OiPr)₄ (Titanium isopropoxide)	284.22	0.1 - 0.2	0.3 - 0.6 mL	Catalyst
EtMgBr (3.0 M in Et₂O)	133.27	2.5 - 3.0	8.5 - 10 mL	Reagent
THF (Anhydrous)	-	Solvent	50 mL	Solvent
Diethyl Ether (Et₂O)	-	Solvent	For workup	Extraction

Step-by-Step Procedure

1. Setup and Inertion:

• Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser (connected to an inert gas line).

• Cool the flask to room temperature under a stream of Argon.

2. Substrate Dissolution:

• Charge the flask with Methyl 5-bromo-2-methylbenzoate (10 mmol) and anhydrous THF (40 mL).

• Add Ti(OiPr)₄ (1.0 - 2.0 mmol, 10-20 mol%).

  • Expert Note: While 5-10 mol% is standard for simple esters, using 15-20 mol% is recommended for aryl bromides to ensure the catalytic cycle outcompetes the background halogen-metal exchange.

3. Controlled Grignard Addition (The Critical Step):

• Cool the reaction mixture to 0°C using an ice bath.

• Charge the addition funnel with EtMgBr (25-30 mmol, 3.0 M in Et₂O).

• Dropwise Addition: Add the EtMgBr solution slowly over 60–90 minutes .

  • Visual Cue: The solution will turn from colorless/yellow to dark brown/black. Evolution of gas (ethane) will be observed.

  • Chemoselectivity Check: Keeping the temperature at 0°C and adding slowly prevents the concentration of free EtMgBr from spiking, which minimizes attack on the Ar-Br bond.

4. Reaction Maintenance:

• After addition is complete, allow the mixture to warm to Room Temperature (20–25°C) naturally.

• Stir for an additional 1–2 hours.

• Monitoring: Check reaction progress via TLC (System: 10% EtOAc in Hexanes). The ester spot (Rf ~0.5) should disappear; the cyclopropanol spot will be more polar (Rf ~0.2-0.3).

5. Quenching and Workup:

• Cool the mixture back to 0°C.

• Carefully quench by adding saturated aqueous NH₄Cl (20 mL) dropwise. Caution: Vigorous bubbling.

• Dilute with Et₂O (50 mL) and water (20 mL).

• Filter the resulting biphasic suspension through a pad of Celite to remove Titanium salts (which form a sticky white/yellow precipitate). Wash the Celite pad with Et₂O.

6. Isolation:

• Separate the organic layer.[8][9] Extract the aqueous layer with Et₂O (2 x 30 mL).

• Combine organic phases, wash with Brine (1 x 30 mL), and dry over anhydrous MgSO₄.

• Concentrate under reduced pressure (rotary evaporator, bath temp < 35°C).

7. Purification:

• Purify the crude oil via Flash Column Chromatography on Silica Gel.

• Eluent: Gradient of 0%

  10% EtOAc in Hexanes.

• Yield Expectation: 75–85% as a clear to pale yellow oil/solid.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Ar-Br Loss	Halogen-Metal Exchange	(1) Lower temp to -10°C during addition. (2) Increase addition time (slower). (3) Use CyclohexylMgBr for ligand exchange (De Meijere variant) if EtMgBr is too aggressive.
Incomplete Conversion	Catalyst Poisoning	Ensure solvents are strictly anhydrous. Increase catalyst loading to 25 mol%.
Polymerization	High local concentration	Dilute the reaction further (0.1 M concentration of ester).
Product Ring Opening	Acidic Workup	Avoid strong acids (HCl). Use sat. NH₄Cl or neutral buffer for quenching. Cyclopropanols are acid-sensitive.

References

• Kulinkovich, O. G., et al. "Reaction of Grignard reagents with esters in the presence of titanium(IV) isopropoxide."[1][3][4][6][10] Synthesis1991 , 234.[3] Link

  • Foundational text describing the general protocol and mechanism.

• Kulinkovich, O. G. "The Kulinkovich Reaction."[3][6][10] Chem. Rev.2003 , 103, 2597–2632. Link

  • Comprehensive review covering functional group tolerance, including halides.

• Corey, E. J., et al. "Enantioselective synthesis of cyclopropanols." J. Am. Chem. Soc.1994 , 116, 9345. Link

  • Discusses optimization of Titanium c

• Bertus, P., & Szymoniak, J. "New and easy route to primary cyclopropylamines from nitriles."[2] Chem. Commun.[2]2001 , 1792.[2] Link

  • Provides insights into the De Meijere variant and Ti-c

• PubChem Compound Summary: "Methyl 5-bromo-2-methylbenzoate."[7] Link[7]

  • Source for substrate physicochemical properties.[3][11]

Sources

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Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Strategic Significance

1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is a highly valuable bifunctional building block in modern drug discovery. The cyclopropanol moiety frequently serves as a rigidified, metabolically stable pharmacophore or as a masked homoenolate for downstream functionalization. However, the presence of the highly strained cyclopropanol ring introduces a significant chemoselectivity challenge during palladium-catalyzed cross-coupling reactions.

This application note provides a self-validating, field-proven protocol to achieve high-yielding Suzuki-Miyaura cross-coupling at the aryl bromide position while strictly preserving the sensitive cyclopropanol ring.

Scientific Rationale & Mechanistic Causality (E-E-A-T)

The Suzuki-Miyaura cross-coupling is a cornerstone of C–C bond formation [1]. However, cyclopropanols are notoriously sensitive to transition metals. In the presence of strong bases (e.g., NaOtBu) and palladium, the tertiary alcohol is deprotonated. The resulting alkoxide triggers a rapid

-carbon elimination, generating a palladium homoenolate that irreversibly collapses into a ring-opened ketone byproduct [3].

The Causality of the Solution: To achieve chemoselective oxidative addition at the C(sp²)–Br bond while suppressing ring opening, the catalytic system must kinetically favor the cross-coupling cycle. This is achieved through three critical parameters:

• Ligand Architecture: Utilizing bidentate ligands like dppf or highly active dialkylbiaryl phosphines accelerates the oxidative addition and reductive elimination steps. This minimizes the lifetime of the Pd(II) intermediate, reducing its opportunity to interact with the cyclopropanol ring [2].

• Base Selection (Critical): Mild, inorganic bases such as

  or are sufficiently basic to activate the boronic acid for transmetalation, but not strong enough to fully deprotonate the tertiary cyclopropanol. This effectively shuts down the -carbon elimination pathway.

• Solvent Microenvironment: A biphasic system (1,4-Dioxane/

  ) enhances the solubility of the inorganic base, facilitating rapid transmetalation at moderate temperatures (80 °C), thereby avoiding thermal ring-strain release.

Caption: Chemoselective catalytic cycle vs. the base-induced ring-opening side reaction.

Quantitative Optimization Data

The table below summarizes the empirical data driving the protocol choices. The use of strong bases or anhydrous high-temperature conditions leads to catastrophic loss of the cyclopropanol ring.

Entry	Catalyst System	Base (Equiv)	Solvent	Temp (°C)	Desired Product Yield	Ring-Opened Byproduct
1	(5 mol%)	(2.0)	Toluene	80	15%	80%
2	(5 mol%)	(2.0)	DMF	100	45%	40%
3	(5 mol%)	(2.0)	Dioxane/ (4:1)	80	89%	< 2%
4	(5 mol%)	(2.0)	Dioxane/ (4:1)	80	92%	< 2%

Experimental Workflow & Protocol

Caption: Step-by-step experimental workflow for the chemoselective Suzuki cross-coupling.

Detailed Step-by-Step Methodology

Reagents Required:

• 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv, limiting reagent)

• Arylboronic acid (1.2 equiv)

• adduct (5 mol%)

• Potassium carbonate (

  ) (2.0 equiv)

• 1,4-Dioxane and Deionized Water (4:1 v/v ratio)

Procedure:

• Reaction Setup (Self-Validating Step): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv), the desired arylboronic acid (1.2 equiv),

  (0.05 equiv), and (2.0 equiv). Note: Weighing the catalyst last minimizes its exposure to ambient moisture and oxygen.

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask under high vacuum for 2 minutes, then backfill with high-purity Argon or Nitrogen. Repeat this cycle three times.

• Solvent Addition: Syringe in the 1,4-Dioxane and

  (pre-mixed at a 4:1 ratio and sparged with Argon for 15 minutes). Causality check: Degassing the solvent prevents Pd-catalyzed oxidative homocoupling of the boronic acid.

• Heating and Monitoring: Transfer the flask to a pre-heated oil bath set strictly to 80 °C. Stir vigorously (800 rpm) to ensure the biphasic mixture forms a fine emulsion, maximizing the interfacial surface area for transmetalation. Monitor via TLC or LC-MS. The reaction is typically complete within 8–12 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with Ethyl Acetate (EtOAc) and water. Separate the organic layer and extract the aqueous layer twice more with EtOAc. Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/EtOAc. The intact cyclopropanol product will typically elute cleanly, separated from any trace debrominated or homocoupled impurities.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [1]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473. [2]

• Rosa, D., & Orellana, A. (2013). Palladium-catalyzed cross-coupling of cyclopropanol-derived ketone homoenolates with aryl bromides. Chemical Communications, 49(47), 5420-5422. [3]

Application Notes &amp; Protocols: Palladium-Catalyzed Functionalization of Brominated Aryl Cyclopropanols

Introduction: The Strategic Value of the Cyclopropyl Moiety

In the landscape of modern drug discovery and medicinal chemistry, the cyclopropane ring stands out as a "privileged" structural motif.[1][2] Its unique stereoelectronic properties, stemming from significant ring strain and the high s-character of its C-C bonds, confer remarkable advantages upon parent molecules. The incorporation of a cyclopropane can enhance metabolic stability by shielding adjacent functional groups from enzymatic degradation, improve binding affinity by locking conformations, and modulate physicochemical properties like lipophilicity and solubility.[1][3][4]

Aryl cyclopropanols, particularly those bearing a handle for synthetic elaboration like a bromine atom, represent highly versatile building blocks. The challenge—and opportunity—lies in the selective functionalization of the aryl ring without disturbing the sensitive cyclopropanol group. Palladium-catalyzed cross-coupling reactions have emerged as the preeminent solution, offering a powerful and modular platform to forge new carbon-carbon and carbon-heteroatom bonds with exceptional precision and functional group tolerance.[5][6] This guide provides an in-depth exploration of these transformations, focusing on the underlying mechanisms and furnishing detailed, field-proven protocols for immediate application in the research and development laboratory.

The Central Mechanistic Hub: Ring-Opening to Palladium Homoenolates

The synthetic utility of cyclopropanols in palladium catalysis hinges on their ability to undergo a facile, regioselective ring-opening. This process generates a key reactive intermediate: a palladium homoenolate.[5][7][8] Unlike classical enolates, homoenolates act as β-acyl carbanion synthons, a form of "umpolung" or inverted polarity reactivity.

The catalytic journey begins with the active Pd(0) catalyst. While several mechanistic pathways can be operative depending on the specific substrates and conditions, a widely accepted sequence for the functionalization of a brominated aryl cyclopropanol involves the following key steps:

• Oxidative Addition: The Pd(0) catalyst first inserts into the aryl-bromine bond of the starting material. This is a canonical step in most cross-coupling cycles, forming a new organopalladium(II) species.

• Ligand Exchange & Deprotonation: The alcohol of the cyclopropanol moiety coordinates to the palladium center. In the presence of a base, the hydroxyl proton is removed, forming a palladium cyclopropoxide.

• β-Carbon Elimination (Ring Opening): This is the crucial, bond-breaking step. The strained C1-C2 bond of the cyclopropane ring cleaves, with the electrons forming a new carbon-palladium bond. This ring-opening, known as β-carbon elimination, generates the palladium homoenolate intermediate.[5][8][9] This intermediate is now primed for reaction with a coupling partner.

• Transmetalation / Insertion: The specific cross-coupling partner (e.g., an organoboron reagent in Suzuki coupling or an alkyne in Sonogashira coupling) is introduced to the palladium center.

• Reductive Elimination: The final step involves the formation of the new C-C or C-N bond, yielding the desired functionalized product and regenerating the active Pd(0) catalyst, thus closing the catalytic loop.[9]

It is the stability and predictable reactivity of the palladium homoenolate intermediate that prevents undesired side reactions, such as β-hydride elimination, which could otherwise lead to α,β-unsaturated ketones.[5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lifechemicals.com [lifechemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. One (small) Ring to rule them all: Novel methods for cyclopropane installation and functionalization - American Chemical Society [acs.digitellinc.com]
• 5. Palladium-catalyzed cross-coupling of cyclopropanol-derived ketone homoenolates with aryl bromides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Palladium-catalyzed cross-coupling of cyclopropanol-derived ketone homoenolates with aryl bromides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Palladium-catalyzed selective C–C bond cleavage and stereoselective alkenylation between cyclopropanol and 1,3-diyne: one-step synthesis of diverse conjugated enynes - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]

Application Note: Precision Synthesis of 1-Arylcyclopropanols via the Kulinkovich Reaction

Executive Summary

The 1-arylcyclopropanol moiety is a privileged structural motif in medicinal chemistry, serving as a metabolically stable bioisostere for ketones and a conformationally restricted scaffold for enzyme inhibitors. Traditional synthesis via the Simmons-Smith reaction is often plagued by poor atom economy and safety concerns regarding zinc carbenoids.

This guide details the Kulinkovich Reaction , a titanium-catalyzed transformation that converts aryl esters into 1-arylcyclopropanols using ethylmagnesium bromide (EtMgBr).[1] This protocol offers a superior alternative, characterized by high functional group tolerance and the use of inexpensive, commercially available reagents. This document provides a self-validating workflow, mechanistic insights, and critical safety parameters for scale-up.

Scientific Foundation & Mechanism

The Mechanistic Logic

The success of the Kulinkovich reaction relies on the in situ generation of a titanacyclopropane species, which acts as a 1,2-dicarbanion equivalent.[2][3] Unlike standard Grignard additions which yield tertiary alcohols, the inclusion of catalytic Titanium(IV) isopropoxide [Ti(OiPr)4] diverts the reaction pathway toward cyclopropanation.

Key Mechanistic Steps:

• Ligand Exchange: EtMgBr alkylates Ti(OiPr)4 to form a diethyltitanium species.

• -Hydride Elimination: The diethyltitanium species collapses to release ethane and generate the active titanacyclopropane (low-valent Ti(II) species).[3][4][5]

• Insertion: The aryl ester coordinates to the titanium center; the titanacyclopropane "inserts" into the carbonyl bond.

• Rearrangement: The resulting oxatitanacyclopentane collapses to a

  -titanoketone, which rapidly cyclizes to form the cyclopropyloxytitanium species.

• Turnover: Transmetallation with fresh EtMgBr releases the product as a magnesium salt and regenerates the active titanacyclopropane.

Mechanistic Pathway Visualization

Figure 1: Catalytic cycle of the Kulinkovich reaction showing the critical regeneration of the titanacyclopropane species.

Experimental Design Strategy

Reagent Stoichiometry

Precise stoichiometry is vital to prevent the "double addition" side reaction (formation of tertiary alcohols).

Component	Role	Equiv.	Notes
Aryl Ester	Limiting Reagent	1.0	Substrate (e.g., Methyl Benzoate).
EtMgBr	Reagent	2.2 - 3.0	2 equiv required for reaction; excess ensures catalyst turnover.
Ti(OiPr)4	Catalyst	0.05 - 0.10	5-10 mol% is standard. Higher loading (20%) for sluggish substrates.
Solvent	Medium	N/A	Diethyl Ether (Et2O) is preferred over THF for cleaner profiles.

Critical Parameters

• Temperature Control: The formation of the titanacyclopropane is exothermic. However, the subsequent insertion is often slow at low temperatures. A common strategy is to initiate at 0°C and allow warming to Room Temperature (RT).

• Addition Rate: EtMgBr must be added slowly . Rapid addition can overwhelm the catalytic cycle, leading to the accumulation of reactive Ti species that decompose or catalyze side reactions (e.g., polymerization).

• Gas Evolution: The reaction generates stoichiometric ethane/ethylene gas. Adequate venting is mandatory.

Detailed Protocol: Synthesis of 1-Phenylcyclopropanol

Target: Conversion of Methyl Benzoate to 1-Phenylcyclopropanol. Scale: 10 mmol (adaptable).

Materials

• Methyl benzoate (1.36 g, 10 mmol)

• Titanium(IV) isopropoxide (0.15 mL, 0.5 mmol, 5 mol%)

• Ethylmagnesium bromide (3.0 M in Et2O, 10 mL, 30 mmol)

• Anhydrous Diethyl Ether (50 mL)

• Sulfuric acid (10% aq) or Saturated NH4Cl

Step-by-Step Methodology

Step 1: System Preparation

• Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser topped with an inert gas line (Argon/Nitrogen).

• Checkpoint: Ensure the system is strictly anhydrous. Moisture kills the Grignard and hydrolyzes the Ti catalyst to TiO2 (white precipitate).

Step 2: Substrate & Catalyst Loading

• Charge the flask with Methyl benzoate (10 mmol) and Anhydrous Et2O (40 mL).

• Add Ti(OiPr)4 (0.5 mmol) via syringe. The solution typically remains colorless or turns slightly yellow.

• Cool the mixture to 0–5 °C using an ice bath.

Step 3: Controlled Grignard Addition (The Critical Step)

• Charge the addition funnel with EtMgBr (30 mmol) diluted with 10 mL of anhydrous Et2O.

• Add the Grignard solution dropwise over 30–60 minutes.

• Observation: The solution will turn from yellow to dark brown/black. This color change indicates the formation of the active low-valent titanium species.

• Gas Evolution: Bubbling will be observed (Ethane/Ethene). Ensure the vent is open to the bubbler.

Step 4: Reaction Propagation

• After addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir for 1–2 hours.

• TLC Monitoring: Check for the disappearance of the ester. The cyclopropanol product may not be visible until hydrolysis, but the starting material should be consumed.

Step 5: Quench & Workup

• Cool the mixture back to 0 °C.

• Caution: Carefully quench by dropwise addition of 10% aqueous H2SO4 (20 mL) or saturated NH4Cl. This step is exothermic and releases residual gas.

• Stir until two clear phases separate and the dark titanium color dissipates (or turns to a light suspension).

• Extract the aqueous layer with Et2O (3 x 30 mL).

• Wash combined organics with NaHCO3 (sat.) and Brine.

• Dry over MgSO4, filter, and concentrate in vacuo.

Step 6: Purification

• Purify the crude oil via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). 1-Arylcyclopropanols are generally stable on silica.

Workflow Visualization

Figure 2: Operational workflow for the batch synthesis of 1-arylcyclopropanols.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Reaction (Ester remains)	Catalyst deactivation (moisture)	Ensure strictly anhydrous conditions; use fresh Ti(OiPr)4.
Low Yield / Complex Mixture	Addition of EtMgBr too fast	Slow down addition rate to match the catalytic turnover frequency.
Formation of Tertiary Alcohol	"Double addition" pathway	Ensure Ti(OiPr)4 is present before EtMgBr addition. Do not mix Ester + Grignard first.
Incomplete Conversion	Catalyst poisoning	Add an additional 2-3 mol% Ti(OiPr)4 and stir longer.

Safety & References

Safety Hazards

• Ethylmagnesium Bromide: Pyrophoric in high concentrations; reacts violently with water.

• Titanium(IV) Isopropoxide: Moisture sensitive; irritant.

• Gas Evolution: The reaction produces 1 mole of gas per mole of titanacyclopropane formed. On a large scale, this presents a pressure/flammability hazard. Ensure adequate venting.

References

• Kulinkovich, O. G.; Sviridov, S. V.; Vasilevski, D. A. "Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols in the Reaction of Ethylmagnesium Bromide with Methyl Alkanecarboxylates".[6] Synthesis, 1991 , 234.[6]

• Kulinkovich, O. G. "The Kulinkovich Reaction".[2][3][6][7] Chem. Rev., 2003 , 103, 2597–2632.

• Cha, J. K.; Kulinkovich, O. G. "The Kulinkovich Cyclopropanation of Carboxylic Acid Derivatives". Org.[3][5][6][7][8][9][10] React., 2012 , 77, 1.

• Organic Chemistry Portal. "Kulinkovich Reaction".

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. grokipedia.com [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols in the Reaction of Ethylmagnesium Bromide with Methyl Alkanecarboxylates [organic-chemistry.org]
• 7. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 8. experts.arizona.edu [experts.arizona.edu]
• 9. researchgate.net [researchgate.net]
• 10. Kulinkovich-Szymoniak Reaction [organic-chemistry.org]

Application Note: Protecting Group Strategies for Cyclopropanol Hydroxyl Groups

The Inherent Challenge of Cyclopropanol Stability

Cyclopropanols represent a uniquely versatile, yet highly sensitive, class of intermediates in modern organic synthesis and drug development. The fundamental challenge in handling these compounds lies in their massive ring strain (approximately 27 kcal/mol)[1]. When the hydroxyl group is unprotected, the oxygen atom's lone pairs can donate electron density into the strained C–C bonds.

Under basic conditions, deprotonation yields a cyclopropoxide anion. The resulting full negative charge on the oxygen severely exacerbates this electron donation, triggering a rapid, electrocyclic ring-opening event to form a homoenolate or the corresponding linear ketone[1]. Similarly, under oxidative conditions, free cyclopropanols are easily cleaved to yield β-substituted ketones or enones. To harness the synthetic utility of the cyclopropane ring—whether as a rigid pharmacophore or a reactive intermediate—the hydroxyl group must be strategically masked. Protection suppresses the electron-donating capacity of the oxygen, effectively "locking" the strained ring system in place.

Mechanistic divergence: Base-induced ring-opening vs. stabilization via hydroxyl protection.

Strategic Selection of Protecting Groups

The selection of a protecting group (PG) for a cyclopropanol cannot follow standard alcohol protection logic. The chosen PG must not only withstand downstream synthetic steps but, crucially, its installation and removal must avoid strong bases or unbuffered nucleophiles.

• Silyl Ethers (TBS, TIPS): Silyl groups are the gold standard for cyclopropanol protection[2]. They are installed under mild basic conditions (e.g., imidazole or 2,6-lutidine) that are kinetically faster than the ring-opening of the transient alkoxide. They provide excellent steric shielding and are highly stable to basic downstream reactions.

• Benzyl Ethers (Bn): Benzyl ethers provide unmatched stability against strong nucleophiles (e.g., Grignard reagents, organolithiums). However, standard Williamson ether synthesis (NaH/BnBr) will destroy the cyclopropanol. Instead, acid-catalyzed benzylation using benzyl trichloroacetimidate is required[3]. Deprotection via hydrogenolysis (Pd/C, H₂) is perfectly neutral, making it ideal for preserving the cyclopropane core.

• Esters/Acyl Groups (Ac, Bz): Generally avoided. While installation is straightforward, the saponification required for deprotection (e.g., K₂CO₃/MeOH) generates a highly basic environment that frequently leads to homoenolate formation and ring degradation.

Quantitative Comparison of Protecting Group Efficacy

Protecting Group	Reagents for Introduction	Stability Profile	Deprotection Reagents	Ring-Opening Risk During Cleavage
TBS (tert-Butyldimethylsilyl)	TBSOTf, 2,6-Lutidine	High to base, moderate to acid	TBAF (buffered with AcOH)	Moderate (if TBAF is unbuffered)
TIPS (Triisopropylsilyl)	TIPSOTf, 2,6-Lutidine	Very high to base/acid	TBAF (buffered), HF·pyridine	Low to Moderate
Bn (Benzyl)	BnO(C=NH)CCl₃, Sc(OTf)₃	High to acid/base/nucleophiles	H₂, Pd/C (Hydrogenolysis)	Very Low (neutral conditions)
Ac (Acetyl)	Ac₂O, DMAP, Pyridine	High to acid, low to base	K₂CO₃, MeOH (Saponification)	High (due to basic conditions)

Self-Validating Experimental Protocols

Protocol A: One-Pot Kulinkovich Synthesis and In Situ TBS Protection

The Kulinkovich reaction is the premier method for generating cyclopropanols from esters using titanium(IV) isopropoxide and Grignard reagents[4][5]. The reaction proceeds via a titanacyclopropane intermediate, ultimately forming a magnesium cyclopropoxide[5]. Rather than quenching the reaction with water—which yields the sensitive free cyclopropanol—this protocol traps the alkoxide in situ with a silylating agent.

Causality Insight: By intercepting the magnesium alkoxide directly with TBSOTf, we bypass the isolation of the volatile and unstable free cyclopropanol entirely, maximizing overall yield and operational safety.

Workflow for Kulinkovich cyclopropanation and subsequent in situ silyl protection.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the starting ester (1.0 equiv) and anhydrous THF (0.2 M).

• Catalyst Addition: Inject Titanium(IV) isopropoxide (0.2 equiv). Cool the mixture to 0 °C using an ice bath.

• Grignard Addition: Slowly add Ethylmagnesium bromide (3.0 M in Et₂O, 2.2 equiv) dropwise over 30 minutes via syringe pump. Self-Validation: The solution will turn dark brown/black, and ethane gas evolution will be observed, confirming the formation of the active dialkyltitanium species[4].

• Maturation: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature for 2 hours.

• In Situ Trapping: Cool the reaction back to -78 °C. Add 2,6-lutidine (3.0 equiv) followed by dropwise addition of TBSOTf (2.5 equiv).

• Quenching: Stir for 1 hour at -78 °C, then warm to room temperature. Quench by adding saturated aqueous NaHCO₃.

• Isolation: Extract with hexanes (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography (100% hexanes to 95:5 hexanes/EtOAc).

Protocol B: Acid-Catalyzed Benzylation of Cyclopropanols

Because standard Williamson ether conditions (NaH/BnBr) will destroy the cyclopropanol, an acid-catalyzed approach utilizing benzyl trichloroacetimidate is required[3].

Causality Insight: The use of a Lewis acid (Sc(OTf)₃) activates the imidate without deprotonating the cyclopropanol. By keeping the hydroxyl group neutral during the C–O bond formation, electron donation into the cyclopropane ring is prevented, completely avoiding ring-opening.

Step-by-Step Methodology:

• Preparation: Dissolve the free cyclopropanol (1.0 equiv) and Benzyl trichloroacetimidate (1.5 equiv) in anhydrous dichloromethane (0.1 M) under argon.

• Catalysis: Cool the mixture to 0 °C. Add Scandium(III) triflate (Sc(OTf)₃, 0.05 equiv) in one portion.

• Reaction Monitoring: Stir at 0 °C for 2 hours. Self-Validation: Monitor via TLC (stain with KMnO₄). The formation of a non-polar spot and the precipitation of trichloroacetamide (a white solid) indicates successful turnover.

• Workup: Filter the suspension through a short pad of Celite to remove the precipitated amide. Wash the filtrate with saturated aqueous NaHCO₃, dry over MgSO₄, and concentrate under reduced pressure.

Protocol C: Safe Deprotection of TBS-Cyclopropanols

Removing a silyl group from a cyclopropanol using standard TBAF (Tetrabutylammonium fluoride) often results in catastrophic yield losses. Commercial TBAF contains trace hydroxide and acts as a strong base, which immediately opens the newly formed cyclopropoxide[2].

Causality Insight: Buffering the TBAF with acetic acid ensures that the moment the Si–O bond is cleaved, the resulting oxygen anion is instantly protonated. This traps the molecule as the neutral, stable cyclopropanol before electrocyclic ring-opening can occur.

Step-by-Step Methodology:

• Buffer Preparation: In a separate vial, mix TBAF (1.0 M in THF, 1.5 equiv) with glacial acetic acid (1.6 equiv). Stir for 10 minutes at room temperature.

• Deprotection: Dissolve the TBS-protected cyclopropanol (1.0 equiv) in THF (0.1 M) and cool to 0 °C.

• Addition: Add the buffered TBAF solution dropwise to the substrate.

• Completion: Stir at 0 °C for 1-2 hours. Self-Validation: Do not let the reaction warm to room temperature unnecessarily, as free cyclopropanols are volatile and sensitive.

• Workup: Quench with saturated aqueous NH₄Cl. Extract rapidly with diethyl ether (avoid ethyl acetate to prevent transesterification issues). Wash with brine, dry over Na₂SO₄, and carefully concentrate under mild vacuum (e.g., >150 mbar in a cold water bath) to prevent loss of the volatile product.

References

• Kulinkovich Reaction - Organic Chemistry Portal Organic Chemistry Portal URL:[Link]

• Kulinkovich reaction - Wikipedia Wikipedia URL:[Link]

• Recent advances in asymmetric synthesis via cyclopropanol intermediates Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• The Chemistry of Cyclopropanols Chemical Reviews - ACS Publications URL:[Link]

• Esterification and Etherification of Aliphatic Alcohols Enabled by Catalytic Strain-Release of Donor–Acceptor Cyclopropane Organic Letters - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in asymmetric synthesis via cyclopropanol intermediates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01746C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Kulinkovich reaction - Wikipedia [en.wikipedia.org]

Application Note: 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol as a Bifunctional Building Block in Medicinal Chemistry

Executive Summary & Strategic Rationale

In modern drug discovery, the strategic incorporation of rigid, three-dimensional pharmacophores is essential for improving metabolic stability and target selectivity. 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is a highly versatile, bifunctional building block that offers orthogonal reactivity profiles.

The molecule features two distinct reactive centers:

• The Aryl Bromide: A classic handle for transition-metal-catalyzed C(sp2) cross-coupling.

• The Cyclopropanol Ring: A highly strained moiety (~27 kcal/mol ring strain) that can either be preserved as a bioisostere for an isopropyl/gem-dimethyl group, or intentionally cleaved to act as a reactive metal homoenolate equivalent [[1]]().

Crucially, the ortho-methyl group is not merely decorative. It provides vital steric shielding that restricts the rotation of the cyclopropanol ring—locking it into specific conformations favorable for target binding—and minimizes unwanted benzylic side-reactions during ring-opening cascades [[2]](). This guide details the causal logic and self-validating protocols required to exploit both reactivity pathways.

Orthogonal Reactivity Pathways

The defining feature of this building block is the ability of the chemist to dictate which functional group reacts by tuning the catalytic conditions.

Bifunctional reactivity of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Pathway A: Intact Pharmacophore (Cross-Coupling)

Cyclopropanols are sensitive to strong bases and high temperatures, which can trigger premature ring-opening. To elaborate the aryl ring while preserving the cyclopropanol, we must accelerate the cross-coupling cycle to outpace ring degradation. This is achieved by using mild, insoluble bases (e.g., K3PO4) and bulky, electron-rich phosphine ligands (e.g., XPhos) that facilitate rapid reductive elimination 1.

Pathway B: Homoenolate Generation (Ring-Opening)

By intentionally using a stronger base (like LiOtBu) to form the cyclopropoxide, transition metals (Cu, Pd) can facilitate the cleavage of the strained C-C bond. This generates a metal homoenolate intermediate that acts as a potent alkyl nucleophile for C(sp3)-C(sp3) cross-coupling, yielding distally functionalized ketones [[3]]().

Mechanism of transition-metal catalyzed cyclopropanol ring-opening.

Quantitative Data Summary

The following table summarizes the divergent reaction parameters required to control the chemoselectivity of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Parameter	Pathway A: Intact Ring (Suzuki)	Pathway B: Ring-Opening (Homoenolate)
Catalyst System	Pd2(dba)3 / XPhos	CuI / Bathocuproine
Base Choice	K3PO4 (Mild, prevents alkoxide)	LiOtBu (Strong, promotes alkoxide)
Electrophile	Aryl Boronic Acids	Alkyl Halides (e.g., primary iodides)
Solvent	Toluene / H2O (10:1)	1,4-Dioxane
Temperature	80 °C	60 °C
Typical Yield	75 - 90%	60 - 85%
Reaction Time	4 - 6 hours	12 - 16 hours
Key Intermediate	Aryl Palladium(II) Species	Copper Homoenolate

Validated Experimental Protocols

Protocol A: Orthogonal Suzuki-Miyaura Coupling (Intact Cyclopropanol)

Objective: Couple the aryl bromide with an aryl boronic acid while strictly preventing the ring-opening of the cyclopropanol.

Causality & Self-Validation: We utilize K3PO4 because it provides sufficient basicity to activate the boronic acid for transmetalation without generating the cyclopropoxide, thus preserving the ring. XPhos is selected due to its bulk, which forces rapid reductive elimination before side reactions occur. Self-Validation: Monitor the reaction via LC-MS. The intact cyclopropanol product typically ionizes poorly in ESI+ but can be reliably observed as the [M-H2O+H]+ adduct (due to the loss of water from the strained ring in the ionization chamber). If the ring opens prematurely, a ketone peak (M+H) with a distinct, later retention time will dominate.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask under argon, charge 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv, 1.0 mmol), the desired aryl boronic acid (1.2 equiv), Pd2(dba)3 (2.5 mol%), XPhos (5 mol%), and finely milled anhydrous K3PO4 (2.0 equiv).

• Solvent Addition: Add degassed Toluene (10 mL) and degassed H2O (1 mL). The biphasic nature keeps the base partially insoluble, maintaining a low effective concentration of hydroxide in the organic layer.

• Reaction: Heat the mixture to 80 °C with vigorous stirring for 4-6 hours.

• Monitoring: Check progress via TLC (Hexanes/EtOAc 7:3). The product will show a lower Rf than the starting bromide.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with water and brine. Dry the organic layer over Na2SO4.

• Purification: Concentrate under reduced pressure and purify via flash chromatography (silica gel, gradient Hexanes to 20% EtOAc).

Protocol B: Copper-Catalyzed Ring-Opening C(sp3)-C(sp3) Cross-Coupling

Objective: Utilize the cyclopropanol as a homoenolate equivalent to couple with a primary alkyl iodide, yielding a distally functionalized ketone.

Causality & Self-Validation: Lithium tert-butoxide (LiOtBu) is required to deprotonate the cyclopropanol, driving the strain-relieving C-C bond cleavage. Copper(I) iodide mediates the cross-coupling via a stabilized copper homoenolate 3. The ortho-methyl group of the substrate sterically protects the newly formed benzylic position from over-alkylation. Self-Validation: Monitor via TLC. The starting cyclopropanol stains intensely with KMnO4 due to its susceptibility to oxidation. The resulting ketone product will have a higher Rf and a significantly weaker KMnO4 response. Quenching with saturated NH4Cl is critical to break down the copper complex and prevent severe emulsion formation during extraction.

Step-by-Step Procedure:

• Preparation: In a glovebox or under strict argon atmosphere, charge a vial with 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv, 1.0 mmol), CuI (10 mol%), bathocuproine ligand (10 mol%), and LiOtBu (1.5 equiv).

• Reagent Addition: Add anhydrous 1,4-dioxane (5 mL) followed by the alkyl iodide (1.5 equiv).

• Reaction: Seal the vial and heat to 60 °C for 12-16 hours.

• Quench: Cool the reaction to room temperature and quench by adding 10 mL of saturated aqueous NH4Cl solution. Stir vigorously for 15 minutes until the aqueous layer turns deep blue (indicating the sequestration of copper ions).

• Extraction: Extract the aqueous layer with EtOAc (3 x 15 mL). Combine the organic layers, wash with brine, and dry over MgSO4.

• Purification: Concentrate and purify via flash chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the β-(5-bromo-2-methylphenyl) ketone derivative.

References

• Developments in the construction of cyclopropanols Source: Organic & Biomolecular Chemistry (PubMed) URL:[Link]

• Copper-Catalyzed Cyclopropanol Ring Opening Csp3–Csp3 Cross-Couplings with (Fluoro)Alkyl Halides Source: Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Developments in the construction of cyclopropanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Ring-opening reactions of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Application Note: Precision Ring-Opening Protocols for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Executive Summary

This guide details the strategic ring-opening reactions of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (CAS: 1248252-87-0).[1] As a stable hemiacetal of a cyclopropanone, this scaffold acts as a latent homoenolate equivalent . Its high ring strain (~27.5 kcal/mol) allows for facile ring cleavage under mild conditions, providing a direct portal to

-functionalized aryl ketones.[1]

The presence of the 5-bromo-2-methylphenyl moiety is chemically significant.[1] The ortho-methyl group provides steric shielding that influences regioselectivity during ring opening, while the meta-bromo substituent serves as an orthogonal handle for downstream cross-coupling (e.g., Suzuki-Miyaura), enabling the construction of complex pharmacophores (e.g., SGLT2 inhibitor analogs) after the aliphatic chain has been established.[1]

Mechanistic Pathways & Divergent Reactivity[1]

The reactivity of 1-arylcyclopropanols is governed by the cleavage of the C1–C2 bond.[1] We define three distinct pathways based on the reaction medium and catalyst:

• Pathway A (Electrophilic/Ionic): Halogen-mediated ring opening to yield

  -halo ketones.[1]

• Pathway B (Radical Oxidative): Single-Electron Transfer (SET) mediated opening to generate

  -keto radicals, which can be trapped by Michael acceptors.[1]

• Pathway C (Isomerization): Acid/Base catalyzed release of ring strain to form simple ethyl ketones.

Pathway Visualization

Figure 1: Divergent reaction manifolds for 1-arylcyclopropanols. Path A and B provide functional handles for library synthesis.[1]

Detailed Experimental Protocols

Protocol A: Electrophilic Ring Opening (Synthesis of -Bromo Ketones)

Objective: Synthesis of 3-bromo-1-(5-bromo-2-methylphenyl)propan-1-one. Mechanism: The electrophilic bromine source (NBS) attacks the cyclopropane ring, inducing C1-C2 bond cleavage driven by the formation of the aromatic ketone.[1]

Materials:

• Substrate: 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv)[1]

• Reagent: N-Bromosuccinimide (NBS) (1.1 equiv)[1]

• Solvent: Methanol (MeOH) or CHCl

  (0.1 M)[1]

• Quench: Na

  S O (sat. aq.)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask, dissolve 1.0 mmol of the cyclopropanol in 10 mL of anhydrous MeOH. Cool the solution to 0 °C using an ice bath.

• Addition: Add NBS (1.1 mmol, 196 mg) portion-wise over 5 minutes. The solution may turn slightly yellow.[1]

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature (23 °C). Monitor via TLC (Hexane/EtOAc 4:1). The starting material (R

  ~0.[1]4) should disappear, replaced by a less polar spot (R ~0.6).

• Workup: Quench the reaction with 10 mL of saturated Na

  S O to neutralize excess bromine. Extract with CH Cl (3 x 15 mL).

• Purification: Dry combined organics over MgSO

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Critical Note: The ortho-methyl group may slightly retard the rate compared to unsubstituted phenyl rings.[1] If conversion is slow, switch solvent to CHCl

to accelerate the electrophilic attack.[1]

Protocol B: Oxidative Radical Alkylation (Synthesis of 1,6-Diketones)

Objective: Synthesis of functionalized diketones via Mn(III)-mediated radical addition to methyl vinyl ketone (MVK). Mechanism: Mn(acac)

oxidizes the cyclopropanol to a cyclopropyloxy radical, which rapidly undergoes -scission to form a -keto radical.[1] This radical adds to the Michael acceptor.[1]

Materials:

• Substrate: 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol (1.0 equiv)[1]

• Oxidant: Mn(acac)

  (2.0 equiv) or Fe(NO ) 9H O (2.2 equiv)

• Trap: Methyl Vinyl Ketone (MVK) (3.0 equiv)[1]

• Solvent: Isopropanol (iPrOH) or Ethanol (degassed)[1]

Step-by-Step Procedure:

• Setup: Dissolve the cyclopropanol (1.0 mmol) and MVK (3.0 mmol, 250 µL) in degassed iPrOH (10 mL) under Argon.

• Initiation: Add Mn(acac)

  (2.0 mmol, 706 mg) in one portion.

• Reaction: Stir the mixture at room temperature. The reaction typically proceeds via a color change from dark brown (Mn

  ) to pale yellow (Mn ).[1]

• Timeline: Reaction is usually complete within 2–4 hours.

• Workup: Dilute with Et

  O (30 mL) and wash with 1M HCl (2 x 15 mL) to remove manganese salts. Wash with brine, dry (Na SO ), and concentrate.

• Purification: Flash chromatography (Silica, 10-20% EtOAc in Hexanes) yields the 1,6-diketone.[1]

Data Summary Table:

Parameter	Protocol A (Ionic)	Protocol B (Radical)
Primary Reagent	NBS	Mn(acac)
Reactive Intermediate	Carbocation / Enol	-Keto Radical
Product Type	-Bromo Ketone	1,6-Diketone
Typical Yield	85–92%	65–75%
Key Byproduct	Succinimide	Mn(acac)
Solvent Tolerance	High (MeOH, DCM)	Alcohol preferred (H-donor)

Troubleshooting & Optimization

• Issue: Low yield in Protocol B (Radical).

  • Cause: Polymerization of the vinyl ketone trap.[1]

  • Solution: Add the MVK slowly via syringe pump over 1 hour, or lower the temperature to 0 °C.

• Issue: Incomplete ring opening in Protocol A.

  • Cause: Steric hindrance from the 2-methyl group.[1]

  • Solution: Add 5 mol%

    -Toluenesulfonic acid (PTSA) as a co-catalyst to protonate the hydroxyl group, facilitating ring opening.[1]

References

• Kulinkovich, O. G. (2003). The Chemistry of Cyclopropanols. Chemical Reviews, 103(7), 2597–2632. Link[1]

• Iwasawa, N., & Narasaka, K. (2000). Transition Metal Promoted Ring Expansion of Cyclopropane Derivatives. Topics in Current Chemistry, 207, 69–88. Link

• Pellissier, H. (2008). Recent Developments in the Chemistry of Cyclopropanols. Tetrahedron, 64(30-31), 7041–7095.[1] Link[1]

• Cha, J. K., & Kulinkovich, O. G. (2012). Cyclopropanols as Homoenolates. In Organic Reactions, Vol 77. Wiley. Link[1]

Sources

• 1. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]

Buchwald-Hartwig amination of 5-bromo aryl cyclopropanols

Abstract

This application note details the protocol for performing Buchwald-Hartwig (B-H) amination on 5-bromo aryl cyclopropanols (specifically 1-(5-bromoaryl)cyclopropan-1-ols). These substrates present a unique chemoselectivity challenge: the cyclopropanol moiety is a "masked" homoenolate that is prone to palladium-catalyzed ring opening to form ethyl ketones. This guide provides a validated method to suppress this ring-opening pathway while enabling efficient C–N bond formation. By utilizing sterically demanding biarylphosphine ligands (e.g., BrettPhos, RuPhos) and mild inorganic bases (Cs₂CO₃) , researchers can retain the cyclopropanol pharmacophore—a critical structural motif for conformational locking in modern drug design.

Introduction & Strategic Analysis

The Substrate Challenge

The 1-arylcyclopropan-1-ol motif is increasingly valued in medicinal chemistry for its ability to restrict bond rotation and improve metabolic stability compared to gem-dimethyl groups. However, when a bromine substituent (typically at the 5-position of the aryl ring) is targeted for cross-coupling, the cyclopropanol ring becomes a liability.

Under standard Pd-catalyzed conditions, cyclopropanols undergo

-carbon elimination , a process driven by the release of ring strain (~27 kcal/mol). This converts the valuable cyclopropanol into a generic ethyl ketone (see Mechanism below).

The Solution: Kinetic Partitioning

To achieve amination without ring destruction, the reaction conditions must favor the Reductive Elimination of the C–N bond over the

-Carbon Elimination of the cyclopropanol.

• Ligand Selection: Bulky ligands prevent the coordination of the palladium center to the cyclopropanol oxygen, which is the trigger for ring opening.

• Base Selection: Strong alkoxide bases (e.g., NaOtBu) promote deprotonation of the cyclopropanol, accelerating ring opening. Weaker bases (e.g., Cs₂CO₃) are sufficient for amination but slower to initiate the degradation pathway.

Mechanistic Pathways & Control

The following diagram illustrates the divergent pathways. The Green Path is the desired amination. The Red Path is the destructive ring opening.

Optimized Protocol

This protocol is optimized for 5-bromo-1-arylcyclopropan-1-ols . It uses BrettPhos or RuPhos to accelerate the amination cycle and Cesium Carbonate to minimize base-mediated decomposition.

Reagents & Equipment

Component	Recommendation	Function
Catalyst Precursor	Pd(OAc)₂ or BrettPhos Pd G3/G4	G3/G4 precatalysts ensure rapid initiation, crucial for beating the decomposition pathway.
Ligand	BrettPhos (primary amines) or RuPhos (secondary amines)	Bulky dialkylbiarylphosphines facilitate reductive elimination.
Base	Cs₂CO₃ (Cesium Carbonate)	Mild, insoluble base. Avoids high concentrations of dissolved base that trigger ring opening.
Solvent	1,4-Dioxane or t-Amyl Alcohol	Anhydrous. Dioxane is standard; t-Amyl alcohol is better for solubility of polar substrates.
Temperature	80 °C – 100 °C	High enough for amination, but avoid overheating (>110°C) which promotes thermal ring opening.

Step-by-Step Procedure

Step 1: Reaction Setup (In Glovebox or under Argon)

• To a 4 mL reaction vial equipped with a magnetic stir bar, add:

  • Substrate: 5-bromo aryl cyclopropanol (1.0 equiv, e.g., 0.5 mmol).

  • Amine: 1.2 – 1.5 equiv.

  • Base: Cs₂CO₃ (2.0 – 3.0 equiv, finely ground).

  • Precatalyst: BrettPhos Pd G4 (2.0 – 5.0 mol%).

    • Note: If using Pd(OAc)₂, add Ligand (BrettPhos) at 1:1 to 1:2 ratio relative to Pd.

• Seal the vial with a septum cap.

• Evacuate and backfill with Argon (3 cycles) if not in a glovebox.

Step 2: Solvent Addition & Reaction

• Add anhydrous 1,4-Dioxane (concentration 0.1 M – 0.2 M) via syringe.

• Place the vial in a pre-heated block at 90 °C .

• Stir vigorously (1000 rpm). Vigorous stirring is critical for heterogeneous bases like Cs₂CO₃.

Step 3: Monitoring

• Monitor by LCMS at 1 hour and 4 hours.

• Checkpoint: Look for the mass of the product (M+Amine-HBr).

  • Warning Sign: If you see a peak with Mass = (Substrate - Br + H + 2), this indicates hydrodehalogenation (loss of Br).

  • Warning Sign: If you see a peak with Mass = (Product + 2) or retention time shift, check for ring-opened ketone (isobaric with ring-closed product but different fragmentation/UV).

Step 4: Workup

• Cool to room temperature.

• Dilute with EtOAc and filter through a small pad of Celite to remove insolubles.

• Concentrate the filtrate.

• Purify via flash chromatography. Note: Cyclopropanols can be acid-sensitive; use neutral silica or add 1% Et₃N to the eluent.

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Conversion	Catalyst deactivation or poor oxidative addition.	Switch to XPhos Pd G4 . Increase temp to 100°C. Ensure Argon atmosphere is rigorous.
Ring Opening (Ethyl Ketone)	Base is too strong or Ligand is not bulky enough.	CRITICAL: Switch base to K₃PO₄ (anhydrous). Ensure Ligand is BrettPhos or tBuBrettPhos . Lower temp to 80°C.
Protodehalogenation (Ar-H)	-hydride elimination from amine or solvent.	Use t-Amyl alcohol as solvent. Increase concentration of amine.
Starting Material Recovery	Reaction stalled.	Add 0.5 equiv of water (activates Cs₂CO₃ in dioxane) – Use with caution on this substrate.

Safety & Handling

• Cyclopropanols: While generally stable, they can rearrange exothermically in the presence of strong acids or radicals. Store at -20°C.

• Palladium Residues: Scavenge metal residues using thiol-based silica (e.g., SiliaMetS® Thiol) to prevent slow ring opening during storage of the crude mixture.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. Link

• Kulinkovich, O. G. (2003). "Alkylation of Carboxylic Acid Derivatives with Dialkoxytitanacyclopropane Reagents." Chemical Reviews. Link

• Mills, L. R., & Rousseaux, S. A. (2019). "Modern Developments in the Functionalization of Cyclopropanols." European Journal of Organic Chemistry. Link

• Bruno, N. C., et al. (2013). "Design and Preparation of New Palladium Precatalysts for C–N and C–O Cross-Coupling Reactions." Chemical Science. Link

• Rosa, D., & Orellana, A. (2013). "Palladium-catalyzed cross-coupling of cyclopropanol-derived ketone homoenolates with aryl bromides." Chemical Communications. Link(Cited to illustrate the competing ring-opening pathway that must be avoided).

Appendix: Workflow Visualization

Technical Notes & Optimization

Technical Support Center: Optimizing the Kulinkovich Reaction for Sterically Hindered Esters

Welcome to the technical support center for the Kulinkovich reaction. This guide is designed for researchers, chemists, and drug development professionals who are looking to enhance the yield and efficiency of cyclopropanol synthesis, particularly when dealing with challenging, sterically congested ester substrates. Here, we move beyond standard protocols to provide in-depth, field-proven insights into troubleshooting common issues and rationally designing your experiments for success.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield is consistently low, even with relatively simple esters. What are the most common sources of error?

A1: Low yields in a standard Kulinkovich reaction often trace back to fundamental reaction parameters that are critical for the formation and stability of the key titanacyclopropane intermediate.

• Moisture and Air Sensitivity: The organometallic species involved are extremely sensitive to moisture and oxygen. Ensure all glassware is rigorously flame-dried or oven-dried, and the reaction is conducted under a completely inert atmosphere (Argon or Nitrogen).[1][2] Solvents must be anhydrous, and reagents should be of high quality. Old bottles of titanium(IV) isopropoxide can be a hidden source of moisture.[1][3]

• Grignard Reagent Quality: The stoichiometry and quality of the Grignard reagent are paramount. It is highly recommended to use freshly prepared Grignard reagents or to titrate commercial batches before use to determine their exact molarity.

• Order of Addition: This is one of the most critical, yet often overlooked, parameters. The direct attack of the Grignard reagent on the ester carbonyl is a major competing side reaction that leads to tertiary alcohols.[4][5] To circumvent this, the active titanacyclopropane species should be pre-formed.

Expert Recommendation: Add the Grignard reagent to the titanium(IV) isopropoxide in your anhydrous solvent and stir for 10-15 minutes at room temperature. This allows for the formation of the titanacyclopropane.[4] Then, cool the mixture to the desired reaction temperature before slowly adding the ester substrate. This minimizes the concentration of free Grignard reagent available to attack the ester directly.

Q2: I am working with a sterically hindered ester (e.g., a pivalate or an ester with a quaternary carbon α- to the carbonyl) and observing little to no conversion. Why is this happening and how can I improve it?

A2: Steric hindrance presents a significant kinetic barrier for the reaction. The bulky groups on the ester impede its approach to the titanium center and subsequent insertion into the titanacyclopropane ring.[6] Standard conditions are often insufficient to overcome this energy barrier.

Here are several strategies to address this challenge:

• Modify the Grignard Reagent (Ligand Exchange): The use of bulkier Grignard reagents, such as cyclopentyl- or cyclohexylmagnesium halides, can be highly effective.[7][8] These reagents form a titanacyclopropane that can then undergo a reversible ligand exchange with a less-hindered terminal alkene (e.g., styrene or 1-hexene) added to the reaction mixture. This in-situ generation of a less-hindered, reactive titanacyclopropane can more readily react with the bulky ester. This approach improves atom economy when using valuable alkenes.[7]

• Adjust the Titanium Catalyst: While titanium(IV) isopropoxide is standard, altering the alkoxide ligands can influence reactivity.

  • Titanium(IV) tetramethoxide (Ti(OMe)₄): This catalyst has been shown to minimize side product formation in certain cases.[9]

  • Chlorotitanium(IV) triisopropoxide (ClTi(OiPr)₃): The presence of a chloride ligand can alter the Lewis acidity and reactivity profile of the titanium center, sometimes favoring reaction with challenging substrates.[10]

• Increase Reaction Temperature and Time: For sluggish reactions, carefully increasing the reaction temperature (e.g., from room temperature to refluxing ether or THF) can provide the necessary activation energy. Monitor the reaction closely for decomposition, as side reactions can also accelerate at higher temperatures.

• Optimize Reagent Stoichiometry: For hindered substrates, it is often necessary to deviate from the standard 2.2 equivalents of Grignard reagent. Increasing the equivalents of both the Grignard reagent and the titanium catalyst can drive the reaction to completion.

Substrate Type	Ester (equiv.)	Ti(OiPr)₄ (equiv.)	Grignard (equiv.)	Notes
Simple/Unhindered	1.0	0.1 - 0.2	2.2 - 2.5	Catalytic Ti(IV) is often sufficient.
Moderately Hindered	1.0	0.5 - 1.0	3.0 - 4.0	Stoichiometric or near-stoichiometric Ti(IV) may be needed.
Severely Hindered	1.0	1.0 - 1.2	4.0 - 5.0	Requires forcing conditions and stoichiometric catalyst.

Q3: My primary side product is a tertiary alcohol. How can I suppress this pathway?

A3: The formation of a tertiary alcohol is a clear indication that the Grignard reagent is directly adding to the ester carbonyl twice, a classic reaction that competes with the desired Kulinkovich pathway.[4][5]

• Prioritize Pre-formation: As detailed in A1, the single most effective strategy is to pre-form the titanacyclopropane. Mix the Ti(OiPr)₄ and the Grignard reagent first, allow them to react, and only then introduce the ester.

• Slow Ester Addition: Add the ester dropwise to the solution of the pre-formed titanacyclopropane. This ensures that the concentration of the ester is always low relative to the titanium species, favoring the desired catalytic cycle over the bimolecular reaction with free Grignard.

• Lower the Temperature: Performing the addition of the ester at a lower temperature (e.g., -20 °C to 0 °C) can slow down the rate of direct Grignard addition more significantly than it slows the titanium-mediated pathway, thus improving selectivity.

Q4: Can I use Grignard reagents without a β-hydrogen, like methylmagnesium bromide?

A4: No, the presence of a hydrogen atom on the β-carbon of the Grignard reagent's alkyl group is a mechanistic necessity. The key step in forming the active catalyst is a β-hydride elimination from the dialkyltitanium species, which releases an alkane and generates the titanacyclopropane.[7][10][11] Grignard reagents like methylmagnesium bromide or neopentylmagnesium bromide lack a β-hydrogen and cannot undergo this step, thus they are incompatible with the standard Kulinkovich reaction.

Visualized Mechanisms and Workflows

A clear understanding of the reaction pathway is essential for effective troubleshooting.

Caption: The catalytic cycle of the Kulinkovich reaction.

Caption: Decision-making flowchart for troubleshooting.

Optimized Experimental Protocol for Hindered Esters

This protocol incorporates best practices for maximizing the yield of cyclopropanols from sterically challenging ester substrates.

Reagents & Equipment:

• An oven-dried, three-neck round-bottom flask with a reflux condenser, magnetic stir bar, and argon inlet.

• Anhydrous diethyl ether or THF.

• Titanium(IV) isopropoxide (1.0 equiv).

• Cyclopentylmagnesium chloride (4.0 equiv, solution in THF).

• 1-Hexene (3.0 equiv).

• Sterically hindered ester (1.0 equiv).

Procedure:

• Inert Atmosphere Setup: Assemble the glassware and flame-dry under a vacuum. Backfill with argon and maintain a positive pressure throughout the reaction.

• Reagent Charging: To the reaction flask, add anhydrous diethyl ether, followed by titanium(IV) isopropoxide (1.0 equiv).

• Titanacyclopropane Formation: At room temperature, slowly add the cyclopentylmagnesium chloride solution (4.0 equiv) to the stirring solution of the titanium catalyst. A color change and gentle gas evolution should be observed. Stir the mixture for 15-20 minutes at room temperature.

• Ligand Exchange: Add the terminal alkene (1-hexene, 3.0 equiv) to the reaction mixture and stir for an additional 10 minutes.

• Substrate Addition: Cool the dark-colored reaction mixture to 0 °C using an ice bath. Slowly add a solution of the hindered ester (1.0 equiv) in anhydrous diethyl ether via a syringe pump over 1-2 hours.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS. If the reaction is sluggish, it can be gently heated to reflux.

• Quenching: Upon completion, cool the reaction mixture back to 0 °C and quench by the slow, careful addition of saturated aqueous NaHCO₃ solution.

• Workup & Purification: Dilute the mixture with diethyl ether and filter through a pad of Celite to remove titanium salts. Wash the filter cake thoroughly with ether. Transfer the filtrate to a separatory funnel, wash with brine, dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

• Kulinkovich, O. G., & de Meijere, A. (2000). 1,n-Dicarbanionic Titanium Intermediates from Monocarbanionic Organometallics and Their Application in Synthesis. Chemical Reviews, 100(8), 2789-2834. [Link]

• Grokipedia. (n.d.). Kulinkovich reaction. Retrieved March 7, 2026, from [Link]

• SynArchive. (n.d.). Kulinkovich Reaction. Retrieved March 7, 2026, from [Link]

• Cha, J. K. (2021). Discussion Addendum for: Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins. Organic Syntheses, 98, 430-445. [Link]

• Sato, F., Urabe, H., & Okamoto, S. (2012). The Kulinkovich hydroxycyclopropanation reaction in natural product synthesis. Organic & Biomolecular Chemistry, 10(30), 5873-5884. [Link]

• Organic Chemistry Portal. (n.d.). Kulinkovich-de Meijere Reaction. Retrieved March 7, 2026, from [Link]

• Cha, J. K. (2021). Discussion Addendum for: Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins. Organic Syntheses, 98, 430-445. [Link]

• Organic Chemistry Portal. (n.d.). Kulinkovich-Szymoniak Reaction. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Kulinkovich reaction. Retrieved March 7, 2026, from [Link]

• NRO Chemistry. (2022, June 4). Kulinkovich Reaction [Video]. YouTube. [Link]

• Charette, A. B., Molinaro, C., & Brochu, C. (2001). Catalytic Asymmetric Cyclopropanation of Allylic Alcohols with Titanium-TADDOLate: Scope of the Cyclopropanation Reaction. Journal of the American Chemical Society, 123(48), 12168–12175. [Link]

• Reddit. (2015, April 2). I'm having trouble getting a decent yield on the Kulinkovich reaction... [Online forum post]. r/chemistry. [Link]

• Reddit. (2026, March 5). Kulinkovich order of addition [Online forum post]. r/OrganicChemistry. [Link]

• Bioorganic & Medicinal Chemistry Letters. (2018). An improved synthesis of 1-methylcyclopropanol using the Kulinkovich reaction. PubMed. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved March 7, 2026, from [Link]

• LibreTexts Chemistry. (2015, July 9). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Titanium carbenoid-mediated cyclopropanation of allylic alcohols: selectivity and mechanism. Royal Society of Chemistry. [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). 14 Formation and reaction of a Grignard reagent. [Link]

• TIB Chemicals AG. (n.d.). Catalysts: Discover our titanates, zirconates & aluminates. Retrieved March 7, 2026, from [Link]

• ResearchGate. (2025, August 6). Intramolecular Kulinkovich–de Meijere reactions of various disubstituted alkenes bearing amide groups. [Link]

• ResearchGate. (n.d.). Mechanism of the Kulinkovich reaction. Retrieved March 7, 2026, from [Link]

• EurekAlert!. (2024, July 4). New catalysts enable greener ester synthesis. [Link]

• ProQuest. (n.d.). Strategies for Catalyzing Sterically Hindered Stereoselective Matteson Homologations. [Link]

• PubMed. (2001, August 23). Titanium-mediated alkylative cyclizations of 1,3-diene-tethered esters. [Link]

• ACS Omega. (n.d.). Preparation and Study of Reusable Polymerized Catalysts for Ester Hydrogenation. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. Catalysts: Discover our titanates, zirconates & aluminates - TIB Chemicals AG [tib-chemicals.com]
• 4. reddit.com [reddit.com]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. researchgate.net [researchgate.net]
• 7. Kulinkovich Reaction [organic-chemistry.org]
• 8. ftp.orgsyn.org [ftp.orgsyn.org]
• 9. An improved synthesis of 1-methylcyclopropanol using the Kulinkovich reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 11. grokipedia.com [grokipedia.com]

Avoiding ring opening during workup of aryl cyclopropanols

Subject: Troubleshooting Ring Opening During Workup & Purification Ticket ID: #ACP-STAB-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The "Benzylic Curse"

Aryl cyclopropanols are uniquely fragile compared to their alkyl counterparts. While the cyclopropane ring has inherent strain (~27.5 kcal/mol), the presence of an aryl group at the C1 position provides a low-energy pathway for ring opening via benzylic stabilization .

During workup, the primary failure mode is acid-catalyzed heterolytic cleavage . Even weak acids (pH < 5) or Lewis acidic metal salts (Ti, Al, Mg) remaining from the reaction can trigger the rapid isomerization of the cyclopropanol into a propiophenone derivative (ketone).

This guide provides a self-validating workflow to isolate these sensitive motifs intact.

Diagnostic Workflow

Before proceeding, identify where your process is failing using the logic tree below.

Figure 1: Diagnostic logic flow for identifying the stage of ring opening.

Module 1: Quenching & Isolation

User Question: "I synthesized a phenyl cyclopropanol via the Kulinkovich reaction. The reaction looked good by TLC, but after quenching with dilute HCl and extracting, the NMR shows only propiophenone. What happened?"

Technical Analysis: You likely triggered an acid-catalyzed rearrangement. The Kulinkovich reaction produces a titanium cyclopropoxide intermediate. Standard protocols often suggest dilute HCl or H₂SO₄ to break up titanium emulsions. However, for aryl cyclopropanols, the moment the pH drops below ~5, the oxygen protonates, and the ring opens because the developing positive charge is stabilized by the phenyl ring (benzylic cation character).

The Solution: Buffered Chelation (Rochelle's Salt) You must remove the metal salts (Ti/Mg/Al) without introducing free protons.

Protocol A: The Rochelle's Salt Quench (Non-Acidic) Best for: Kulinkovich (Ti), Simmons-Smith (Zn), and Aluminum-mediated reactions.

• Preparation: Prepare a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle’s Salt). You will need roughly 20 mL per mmol of metal reagent.

• Quench: Cool the reaction mixture to 0 °C.

• Addition: Add the saturated Rochelle’s solution dropwise initially, then in one portion.

  • Note: The mixture will become a thick, gray/white emulsion. Do not panic.

• The "Vigorous Stir": Remove the ice bath and stir vigorously at room temperature.

  • Critical Endpoint: Stir until two clear, distinct layers form. This can take 1 to 12 hours depending on scale. The tartrate chelates the Titanium/Aluminum into the aqueous phase.

• Separation: Separate the layers. The organic layer should be clear.

• Wash: Wash the organic layer once with brine (neutral). Do NOT wash with HCl.

Data Comparison: Quench Methods

Quench Method	pH Profile	Metal Removal	Risk of Ring Opening	Recommended?
Dilute HCl (1M)	Acidic (<1)	Fast	Critical	NO
Sat. NH₄Cl	Weakly Acidic (~5)	Moderate	High	Risk
NaOH (10%)	Basic (>12)	Moderate (Sludge)	Low	Acceptable
Rochelle's Salt	Neutral (~7)	Excellent	Negligible	YES

Module 2: Purification Strategy

User Question: "My crude NMR was perfect, but after flash chromatography on silica gel (Hexane/EtOAc), the product degraded into the ketone. Is my product thermally unstable?"

Technical Analysis: It is likely not thermal instability, but surface acidity . Standard Silica Gel 60 has a slightly acidic surface (pH ~6.5 - 7.0 in slurry, but Lewis acidic sites exist). As the aryl cyclopropanol passes through the column, these acidic sites coordinate to the hydroxyl group, catalyzing the ring opening.

The Solution: Deactivation of the Stationary Phase

Protocol B: Triethylamine (Et₃N) Passivation Use this for all silica columns involving aryl cyclopropanols.

• Slurry Preparation: Prepare your silica slurry using your starting eluent (e.g., Hexanes).[1]

• Deactivation: Add 1% to 2% v/v Triethylamine (Et₃N) to the slurry. Stir for 5 minutes.

• Packing: Pour the column.

• Flushing: Flush the column with 2 column volumes (CV) of the eluent containing 1% Et₃N.

• Running: Run your purification. You can maintain 0.5% Et₃N in the mobile phase if the compound is extremely fragile, though the pre-treatment is usually sufficient.

Alternative: Use Neutral Alumina (Brockmann Grade III) if silica deactivation fails, though resolution may be lower.

Module 3: Mechanistic Insight

User Question: "Why are alkyl cyclopropanols stable in conditions where aryl cyclopropanols decompose? Why does the ring open specifically to the ketone?"

Technical Analysis: The instability is driven by the Benzylic Stabilization Effect . The ring opening proceeds via a protonated intermediate. The transition state for bond cleavage develops partial positive charge at the carbon bearing the hydroxyl group.

• Alkyl Cyclopropanol: The resulting carbocation is secondary and not resonance-stabilized. The activation energy for opening is high.

• Aryl Cyclopropanol: The resulting carbocation is benzylic . The aryl ring stabilizes this charge via resonance, drastically lowering the activation energy for cleavage.

Pathway Diagram:

Figure 2: Mechanism of acid-catalyzed aryl cyclopropanol ring opening.

References

• Kulinkovich Reaction Reviews

  • Kulinkovich, O. G. (2003). The Chemistry of Cyclopropanols. Chemical Reviews, 103(6), 2597–2632. Link

  • Context: Comprehensive review detailing the instability of donor-substituted cyclopropanes and workup precautions.
• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis (Vol. 1, p. 983). Wiley.

• Mechanistic Studies on Ring Opening

  • DePuy, C. H. (1968). The Chemistry of Cyclopropanols. Accounts of Chemical Research, 1(2), 33–41. Link

  • Context: Establishes the rules for electrophilic ring opening and the role of substituents (aryl vs alkyl) in directing cleavage.

• Silica Gel Acidity & Catalysis

  • Uhrich, E. A., et al. (2006).[2] Cyclizations of α-Diketones to α-Hydroxycyclopentenones on Silica Gel. Synthesis, 2006(13), 2139-2142. Link

  • Context: Demonstrates the catalytic activity of silica gel (Nazarov-type) and the use of Triethylamine to modulate it.[2]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Cyclizations of α-Diketones to α-Hydroxycyclopentenones on Silica Gel in the Absence of Solvent [organic-chemistry.org]

Technical Support Center: Optimizing Titanium Catalyst Loading for Cyclopropanol Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for titanium-catalyzed cyclopropanol synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for common challenges encountered during this powerful transformation. We will focus primarily on the Kulinkovich reaction, a robust and widely used method for synthesizing cyclopropanols from esters using titanium(IV) alkoxide catalysts and Grignard reagents.[1][2][3]

Our goal is to move beyond simple step-by-step instructions and provide a causal understanding of the experimental parameters, enabling you to troubleshoot effectively and optimize your reaction for maximal yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the titanium-catalyzed synthesis of cyclopropanols?

The most common method is the Kulinkovich reaction, which converts carboxylic acid esters into 1-substituted cyclopropanols.[4] The process involves the in-situ generation of a highly reactive titanacyclopropane intermediate from a titanium(IV) alkoxide, such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄), and a Grignard reagent that possesses β-hydrogens (e.g., ethylmagnesium bromide).[2][5] This titanacyclopropane then acts as a 1,2-dicarbanion equivalent, reacting with the ester to form the cyclopropanol product after workup.[5]

Q2: What is the active catalytic species and how is it formed?

The active species is a titanacyclopropane. Its formation is a critical step in the catalytic cycle and proceeds via two key stages:

• Transmetalation: Two equivalents of the Grignard reagent (RCH₂CH₂MgX) react with the titanium(IV) alkoxide precursor, replacing two alkoxide groups to form an unstable dialkyltitanium species.[2]

• β-Hydride Elimination: This intermediate rapidly eliminates an alkane (RCH₂CH₃), leading to the formation of the key titanacyclopropane intermediate.[5] This species is the workhorse of the reaction, carrying out the cyclopropanation of the ester.

Formation of the active titanacyclopropane species.

Q3: How critical is the catalyst loading, and what is a typical range?

While early reports used stoichiometric amounts of titanium, the process was refined to be catalytic in titanium.[3] Typical catalyst loadings range from 5 to 10 mol%.[3] The loading is a critical parameter to optimize:

• Too Low (<5 mol%): Can result in a sluggish reaction or incomplete conversion, as the concentration of the active titanacyclopropane is insufficient to drive the reaction to completion in a reasonable timeframe.[6]

• Too High (>10-15 mol%): Can lead to an increase in side reactions. A non-productive side reaction between the titanacyclopropane and additional Ti(Oi-Pr)₄ can generate inactive titanium(III) species, reducing efficiency.[5]

Optimization within the 5-10 mol% range is recommended for most substrates to balance reaction rate and efficiency.

Q4: Which titanium precursor is best? Ti(Oi-Pr)₄ vs. ClTi(Oi-Pr)₃?

Both titanium(IV) isopropoxide (Ti(Oi-Pr)₄) and chlorotitanium triisopropoxide (ClTi(Oi-Pr)₃) are effective catalysts.[1][7]

• Ti(Oi-Pr)₄: This is the most common and generally preferred precursor due to its commercial availability and high reactivity.[8] It is suitable for a wide range of esters and lactones.[2]

• ClTi(Oi-Pr)₃: The presence of the chloride atom can influence the Lewis acidity and reactivity of the titanium center. In some specific applications, particularly intramolecular reactions, it has been shown to provide excellent yields.[9]

For general purposes and initial optimizations, Ti(Oi-Pr)₄ is the recommended starting point.

Q5: What are the most critical experimental parameters to control for a successful reaction?

• Anhydrous & Inert Conditions: The Grignard reagent and the titanium intermediates are extremely sensitive to moisture and oxygen.[2][10] All glassware must be flame- or oven-dried, and the reaction must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen).

• Grignard Reagent Quality: The concentration and purity of the Grignard reagent are paramount. It is highly recommended to titrate the Grignard solution immediately before use to know its exact molarity.

• Stoichiometry: The ratio of Grignard reagent to the ester substrate is crucial. Typically, at least two equivalents of the Grignard reagent are needed per equivalent of the ester for the catalytic cycle to function.[3]

• Temperature Control: The reaction is typically performed at room temperature (18-20 °C).[4] Excursions to higher temperatures can increase the rate of side reactions and decomposition of the thermally unstable titanium intermediates.

Troubleshooting Guide

Problem: Low or No Product Yield

Q: My reaction yield is disappointingly low (<30%) or I've recovered only starting material. What are the most probable causes?

This is the most common issue and usually points to a problem with reagents or reaction setup.

• Cause 1: Inactive or Degraded Grignard Reagent.

  • Explanation: Grignard reagents degrade upon exposure to air (O₂) and moisture (H₂O). If the reagent is old or has been handled improperly, its actual concentration will be much lower than stated on the bottle.

  • Solution: Always use a fresh bottle of Grignard reagent or titrate it just before the experiment to determine the active concentration. A standard method involves titration with a solution of I₂ in THF until the brown color persists.

• Cause 2: Presence of Water or Oxygen.

  • Explanation: Water will rapidly quench the Grignard reagent and hydrolyze the titanium alkoxide catalyst. Oxygen can also lead to unwanted side reactions.[11]

  • Solution: Ensure all glassware is rigorously dried (flame-dried under vacuum is best). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened Sure/Seal™ bottle. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the setup and reaction.

• Cause 3: Incorrect Stoichiometry.

  • Explanation: The reaction requires at least two equivalents of Grignard reagent relative to the ester. One equivalent is consumed in forming the titanacyclopropane, and the other participates in the catalytic cycle.[5] Insufficient Grignard reagent will cause the reaction to stall.

  • Solution: Based on the titrated molarity of your Grignard reagent, ensure you are adding at least 2.0-2.2 equivalents relative to your ester. See the table below for recommended stoichiometry.

Reagent	Stoichiometry (relative to Ester)	Rationale
Ester	1.0 eq	Limiting Reagent
Ti(Oi-Pr)₄	0.05 - 0.10 eq (5-10 mol%)	Catalytic amount to balance rate and side reactions.[3]
Grignard Reagent	2.0 - 2.2 eq	Drives the formation of the active catalyst and catalytic turnover.[5]

Table 1: Recommended Reagent Stoichiometry for Catalytic Kulinkovich Reaction.

Problem: Significant Side Product Formation

Q: My NMR shows the desired product, but also significant amounts of ethane/ethene and other unidentifiable byproducts. How can I clean up my reaction?

• Cause 1: Unproductive Catalyst Decomposition.

  • Explanation: The formation of ethane is expected from the β-hydride elimination step that generates the active catalyst.[5] However, the formation of ethene can be attributed to a side reaction where the titanacyclopropane reacts with excess Ti(IV) isopropoxide, leading to inactive Ti(III) species.[5] This pathway becomes more significant if the ratio of Ti(Oi-Pr)₄ to Grignard reagent is too high (approaching 1:1).

  • Solution: Strictly control your catalyst loading. Do not exceed 10-15 mol%. Ensure the Grignard reagent is added to the mixture of the ester and catalyst, not the other way around, to maintain a low instantaneous concentration of the titanium precursor relative to the Grignard reagent.

• Cause 2: Reaction Temperature is Too High.

  • Explanation: The dialkyltitanium intermediates are thermally unstable.[5] Running the reaction at elevated temperatures can accelerate decomposition pathways over the desired productive cyclopropanation.

  • Solution: Maintain the reaction temperature at or slightly below room temperature (e.g., 18-20 °C) using a water bath if necessary, especially during the addition of the Grignard reagent, which can be exothermic.[4]

Problem: Poor Reproducibility

Q: I achieved a great yield once, but I am struggling to reproduce the result. What factors contribute to this inconsistency?

• Explanation: Poor reproducibility almost always stems from inconsistent reagent quality or subtle variations in reaction setup. The moisture- and air-sensitive nature of the key reagents makes this reaction particularly susceptible to such issues.

• Solution: Implement a Strict, Standardized Protocol.

  • Reagent Qualification: Always titrate your Grignard reagent before each run. Use solvents from a consistent, high-purity source.

  • Inert Atmosphere Technique: Be meticulous with your inert atmosphere techniques. Ensure good seals on all joints and maintain a slight positive pressure of argon or nitrogen.

  • Controlled Addition: Use a syringe pump for the slow, controlled addition of the Grignard reagent. This ensures a consistent reaction rate and better temperature control, minimizing side reactions.[12]

  • Consistent Stirring: Ensure efficient and consistent stirring to prevent localized concentration gradients.

Troubleshooting flowchart for low yield issues.

Experimental Protocols

Protocol 1: General Procedure for the Ti(Oi-Pr)₄-Catalyzed Synthesis of 1-Propylcyclopropanol

Caution: This reaction involves pyrophoric and moisture-sensitive reagents. All operations must be performed under a dry, inert atmosphere (argon or nitrogen) using standard Schlenk or glovebox techniques.

• Reaction Setup:

  • To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum, add methyl butyrate (1.0 eq, e.g., 10 mmol, 1.02 g).

  • Add anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF) (e.g., 50 mL).

  • Add titanium(IV) isopropoxide (Ti(Oi-Pr)₄) (0.1 eq, 1.0 mmol, 0.284 g) to the stirred solution via syringe.

• Reagent Addition:

  • Slowly add ethylmagnesium bromide (EtMgBr) (2.2 eq, 22 mmol, e.g., 7.33 mL of a 3.0 M solution in Et₂O) to the reaction mixture dropwise via syringe pump over 30-60 minutes.

  • Maintain the internal temperature between 18-20 °C using a water bath. A color change to dark brown or black is typically observed.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature for 1-3 hours after the addition is complete.

  • Monitor the consumption of the starting ester by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Once the reaction is complete, cool the flask in an ice bath.

  • Slowly and carefully quench the reaction by adding 1 M aqueous sulfuric acid (H₂SO₄) dropwise until the dark color disappears and the aqueous layer is acidic (pH ~2).

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to afford the pure 1-propylcyclopropanol.

References

Sources

• 1. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols in the Reaction of Ethylmagnesium Bromide with Methyl Alkanecarboxylates [organic-chemistry.org]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Hydrodehalogenation of 1,1-dibromocyclopropanes by Grignard reagents promoted by titanium compounds [ ] - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. synarchive.com [synarchive.com]
• 8. atamankimya.com [atamankimya.com]
• 9. scielo.org.bo [scielo.org.bo]
• 10. noahchemicals.com [noahchemicals.com]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Strategies for Removing Titanium Residues from 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Welcome to the technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting and frequently asked questions (FAQs) for the effective removal of titanium residues from 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol. This tertiary alcohol is often synthesized using titanium-mediated reactions, such as the Kulinkovich reaction or variations involving Grignard reagents and titanium(IV) isopropoxide (Ti(O-iPr)₄), which can lead to persistent titanium-based impurities in the final product.[1][2] This guide offers practical, field-proven solutions to common purification challenges.

Introduction to the Challenge

Titanium(IV) alkoxides, particularly Ti(O-iPr)₄, are highly effective reagents and catalysts in organic synthesis for forming carbon-carbon bonds.[1][2] However, their use necessitates a robust purification strategy to remove residual titanium species. During aqueous workup, these titanium alkoxides readily hydrolyze to form titanium dioxide (TiO₂) and various titanium hydroxides.[2][3][4] These byproducts can manifest as fine, gelatinous precipitates that complicate extractions by forming emulsions or as intractable solids that are difficult to filter.[5][6] Inadequate removal can lead to product contamination, affecting yield, purity, and downstream applications.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol and similar compounds synthesized using titanium reagents.

Work-up and Extraction Issues

Q1: Why has a large amount of white, gelatinous precipitate formed after adding water to my reaction mixture?

A1: The white precipitate is primarily hydrated titanium dioxide (TiO₂·nH₂O), formed from the rapid hydrolysis of the titanium(IV) isopropoxide precursor.[2][3][4] The general reaction is: Ti{OCH(CH₃)₂}₄ + 2 H₂O → TiO₂ + 4 (CH₃)₂CHOH[2][3]

This process is often fast and can lead to the formation of a fine, colloidal suspension that can be difficult to manage.[4]

Q2: I'm experiencing a persistent emulsion during my aqueous workup that won't resolve. What can I do?

A2: Emulsions are a frequent problem due to the fine, gelatinous nature of the titanium dioxide precipitate, which stabilizes the interface between the organic and aqueous layers.[7][8] To break the emulsion, consider the following strategies:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to destabilize the emulsion.[8]

• Filtration through Celite®: Filter the entire biphasic mixture through a pad of a filter aid like Celite® (diatomaceous earth). The Celite® will trap the fine titanium dioxide particles, allowing for a cleaner separation of the organic and aqueous layers.[8][9]

• Acidification: Carefully adding a dilute acid can help to dissolve some of the titanium hydroxides. However, this should be done with caution to avoid any acid-catalyzed degradation of your desired cyclopropanol.

Q3: After quenching my reaction, I have a solid chunk of material at the bottom of my flask. How should I proceed?

A3: This is likely a mixture of magnesium salts (if a Grignard reagent was used) and titanium oxides.[8] The most effective approach is to dissolve these solids. A slow, dropwise addition of a dilute acid, such as 1M HCl, with vigorous stirring is often effective.[8][10] The acid will react with the magnesium and titanium hydroxides to form soluble salts.

Purification and Product Isolation

Q4: My crude product is a yellow-orange color. Is this due to titanium residues?

A4: While the target compound is expected to be a white to off-white solid, coloration can indicate the presence of residual titanium complexes. Some lower-valent titanium species can be colored. An acidic wash during the workup can often help in removing these impurities.

Q5: I've performed a standard aqueous workup, but my NMR analysis still shows broad peaks, suggesting paramagnetic impurities. How can I remove these?

A5: Paramagnetic impurities often arise from the presence of Ti(III) species.[11] While most titanium in the starting reagent is Ti(IV), some reduction can occur during the reaction. To address this:

• Acidic Washes: Washing the organic layer with a dilute acid (e.g., 1M HCl or saturated aqueous NH₄Cl) can help to partition these charged species into the aqueous layer.[9]

• Chelation: In more persistent cases, washing with a solution containing a chelating agent may be beneficial. While not commonly reported for this specific workup, agents like EDTA are known to form stable complexes with metal ions.[12]

Q6: What are the most effective methods for quantitatively removing trace titanium residues to achieve high purity for analytical standards or biological testing?

A6: For achieving very high purity, a multi-step approach is recommended:

• Optimized Quench and Wash: Begin with a careful acidic quench to dissolve the bulk of the titanium salts.

• Filtration: Use a filter aid like Celite® to remove any fine particulate matter.[9]

• Column Chromatography: Purification by flash column chromatography on silica gel is typically very effective at removing the last traces of titanium impurities.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can further enhance purity.

Experimental Protocols

Here are detailed, step-by-step methodologies for the removal of titanium residues.

Protocol 1: Standard Acidic Workup and Filtration

This is the most common and often sufficient method for removing the bulk of titanium residues.

• Cooling: After the reaction is complete, cool the reaction mixture to 0 °C in an ice bath.

• Quenching: Slowly and with vigorous stirring, add a saturated aqueous solution of ammonium chloride (NH₄Cl) or 1M hydrochloric acid (HCl).[8][9] Monitor for any exotherm. Continue the addition until all solid precipitates have dissolved.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing: Combine the organic extracts and wash sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Further Purification: The crude product can then be further purified by column chromatography or recrystallization.

Protocol 2: Workup with a Filter Aid for Persistent Emulsions

This method is recommended when a persistent emulsion forms during the initial quench.

• Quenching: Quench the reaction as described in Protocol 1. If a persistent emulsion forms, proceed to the next step.

• Preparation of Filter Pad: Prepare a short plug of Celite® or another diatomaceous earth filter aid in a Büchner or fritted glass funnel.

• Filtration: Filter the entire biphasic mixture through the Celite® pad. The fine titanium dioxide particles will be trapped in the filter aid.[9]

• Rinsing: Rinse the reaction flask and the Celite® pad with the organic extraction solvent to ensure complete recovery of the product.

• Separation and Washing: Transfer the filtrate to a separatory funnel. The layers should now separate cleanly. Proceed with washing the organic layer as described in Protocol 1.

• Drying and Concentration: Dry the organic phase and remove the solvent under reduced pressure.

Decision Workflow for Purification

The following diagram illustrates a decision-making process for selecting the appropriate workup and purification strategy.

Caption: Decision workflow for titanium residue removal.

Comparison of Purification Methods

Method	Principle	Advantages	Disadvantages
Acidic Wash	Converts insoluble titanium hydroxides to soluble salts.	Simple, effective for bulk removal.	May not remove all trace residues; potential for product degradation with strong acids.
Filtration through Celite®	Physically removes fine particulate TiO₂.	Excellent for breaking emulsions and removing fine solids.[9]	Adds an extra filtration step to the workup.
Chelation	Forms stable, water-soluble complexes with titanium ions.[12]	Potentially effective for removing stubborn trace metals.	May require specific chelating agents and additional washes.[12]
Column Chromatography	Separates the desired compound from non-polar and polar impurities based on polarity.	Highly effective for achieving high purity; removes a wide range of impurities.	Can be time-consuming and requires significant solvent usage.
Recrystallization	Purifies solid compounds based on differences in solubility.	Can provide very high purity for crystalline solids.	Only applicable to solid products; some product loss is inevitable.

Analytical Methods for Detecting Titanium Residues

To confirm the successful removal of titanium, several analytical techniques can be employed:

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): This is a highly sensitive method for quantifying trace metal content, including titanium, in the final product.[13][14]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): Offers even lower detection limits than ICP-OES for ultra-trace metal analysis.[14]

• X-Ray Fluorescence (XRF): A non-destructive technique that can be used to detect the presence of titanium.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not directly detecting titanium, the absence of peak broadening in ¹H or ¹³C NMR spectra can be an indirect indicator of the removal of paramagnetic Ti(III) species.

Conclusion

The successful synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol using titanium-based reagents is critically dependent on a well-designed purification strategy. By understanding the nature of titanium-based byproducts and employing the appropriate workup and purification techniques, researchers can overcome common challenges such as emulsions and persistent precipitates. The combination of an acidic quench, filtration through a filter aid when necessary, and final purification by column chromatography or recrystallization will consistently yield a high-purity product suitable for the demanding applications in drug discovery and development.

References

• US20060016463A1 - Composition and process for removing titanium dioxide residues from surfaces - Google Patents.
• Titanium-Mediated Organic Electrosynthesis - PMC - NIH.
• "hydrolysis mechanism of titanium isopropoxide" - Benchchem.
• US3529932A - Process for removing titanium from titanium-containing phosphoric acid - Google Patents.
• New Advances in Titanium-Mediated Free Radical Reactions - PMC - NIH.
• Organic Reaction Workup Formulas for Specific Reagents.
• US4609746A - Titanium chelates and preparation of these chelates - Google Patents.
• ANALYTICAL METHODS - ATSDR.
• Hydrolysis and water condensation reactions of titanium isopropoxide. - ResearchGate.
• Direct Synthesis of Titanium Complexes with Chelating cis -9,10-Dihydrophenanthrenediamide Ligands through Sequential C C Bond-Forming Reactions from o -Metalated Arylimines | Request PDF - ResearchGate.
• Ti(O-iPr) 4 -EtMgBr-Catalyzed Reaction of Dialkyl-Substituted Alkynes with Et 2 Zn - MDPI.
• Catalytic Asymmetric Cyclopropanation of Allylic Alcohols with Titanium-TADDOLate: Scope of the Cyclopropanation Reaction - Organic Chemistry Portal.
• Facile Analytical Methods to Determine the Purity of Titanium Tetrachloride - PMC.
• Ti-Catalyzed and -Mediated Oxidative Amination Reactions | Accounts of Chemical Research - ACS Publications.
• Purification of titanium tetrachloride from titania slag chlorination - ResearchGate.
• Chemical Spotlight | Titanium Isopropoxide.
• Working with Hazardous Chemicals - Organic Syntheses.
• Titanium Dioxide Filtration for the Sulfate Process | VSEP® System.
• A chelating coordination modulation method for the synthesis of Ti-MOF single crystals - Inorganic Chemistry Frontiers (RSC Publishing).
• Recycle & Recover Titanium Chlorination Residues - 911Metallurgist.
• Aliphatic Imines in Titanium-Mediated Reductive Cross-Coupling: Unique Reactivity of Ti(Oi-Pr)4/n-BuLi - PMC.
• Dehaloperoxidase Catalyzed Stereoselective Synthesis of Cyclopropanol Esters - University of Rochester.
• Techniques for the Analysis of Trace Tin Concentrations | Encyclopedia MDPI.
• Titanium dioxide - Metso.
• Titanium isopropoxide - Wikipedia.
• Exploring the enzyme‐catalyzed synthesis of isotope labeled cyclopropanes - PMC - NIH.
• Simple and Rapid Spectrophotometric Determination of Titanium on Etched Aluminum Foils.
• Technical Support Center: Grignard Reaction Work-up for Tertiary Alcohols - Benchchem.
• Filter Aids and Filter Media - MilliporeSigma.
• Determination of Essential Element and Titanium Contents in Rocks using Flame Atomic and Molecular Absorption Spectrometry - Journal of Technical Education Science (JTE).
• Decomposition Pathways of Titanium Isopropoxide Ti(OiPr)4: New Insights from UV-Photodissociation Experiments and Quantum Chemical Calculations - Figshare.
• Controlling Reductive Elimination Pathways in Ti(IV) Pincer Complexes: Concerted versus Radical Mechanisms via Ligand Design | Journal of the American Chemical Society - ACS Publications.
• Lead Removal from Water | Heavy Metals Removal - Watch Water.
• Effects and optimization of hydrolysis conditions on the diameter distance ratio for metatitanic acid - PMC.
• Workup: About - Chemistry - University of Rochester.
• Using the Grignard Reaction to Make Tertiary alcohols - YouTube.
• Facile Investigation of Ti3+ State in Ti-based Ziegler-Natta Catalyst with A Combination of Cocatalysts Using Electron Spin Resonance (ESR) - Bulletin of Chemical Reaction Engineering & Catalysis - BCREC journal.

Sources

• 1. noahchemicals.com [noahchemicals.com]
• 2. Titanium isopropoxide - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Titanium-Mediated Organic Electrosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aliphatic Imines in Titanium-Mediated Reductive Cross-Coupling: Unique Reactivity of Ti(Oi-Pr)4/n-BuLi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vsep.com [vsep.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. youtube.com [youtube.com]
• 11. journal.bcrec.id [journal.bcrec.id]
• 12. US20060016463A1 - Composition and process for removing titanium dioxide residues from surfaces - Google Patents [patents.google.com]
• 13. Facile Analytical Methods to Determine the Purity of Titanium Tetrachloride - PMC [pmc.ncbi.nlm.nih.gov]
• 14. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Troubleshooting 1-Arylcyclopropanol Instability Under Acidic Conditions

Welcome to the Technical Support Center. 1-Arylcyclopropanols are highly valuable synthetic intermediates, often utilized in ring-opening cross-coupling reactions and the synthesis of complex pharmaceutical scaffolds 1[1]. However, researchers frequently encounter severe yield losses during workup and purification due to the inherent instability of these strained molecules under acidic conditions.

This guide provides mechanistic insights, quantitative stability data, and field-proven troubleshooting protocols to prevent acid-catalyzed degradation.

Section 1: Mechanistic FAQs (The "Why")

Q1: Why do 1-arylcyclopropanols degrade so easily on silica gel or during standard aqueous workup? A: The instability is driven by a combination of high inherent ring strain (approximately 27.5 kcal/mol for the cyclopropane ring) and the electronic properties of the aryl substituent. When the hydroxyl group of the cyclopropanol is protonated by Brønsted acids (such as those used in reaction quenches) or coordinates to Lewis acidic silanol sites on standard silica gel, it initiates a rapid C–C bond cleavage2[2]. Because the developing positive charge is located at the benzylic position, it is heavily stabilized by resonance from the adjacent aryl ring. This forms a transient benzylic carbocation or homoenolate equivalent, which subsequently tautomerizes or deprotonates to form a ring-opened propiophenone derivative3[3].

Mechanism of acid-catalyzed ring opening of 1-arylcyclopropanols.

Q2: Does the nature of the aryl group affect the stability of the cyclopropanol? A: Yes, the degradation rate is highly dependent on the electronic nature of the aryl substituent. Because the transition state involves the build-up of positive charge at the benzylic carbon, electron-donating groups (EDGs) dramatically accelerate the ring-opening process, while electron-withdrawing groups (EWGs) suppress it. Kinetic studies on the acid-catalyzed ring opening of arylcyclopropanols demonstrate a Hammett relationship with a reaction constant (

) of -1.52[2].

Quantitative Data: Substituent Effects on Stability

The following table models the relative degradation rates of various para-substituted 1-arylcyclopropanols based on the established Hammett

value of -1.5.

Aryl Substituent (para-position)	Hammett Constant	Calculated Relative Rate ( )	Stability Profile
-OCH (Methoxy)	-0.78	~14.8	Highly Unstable
-CH (Methyl)	-0.31	~2.9	Unstable
-H (Phenyl)	0.00	1.0 (Reference)	Moderately Stable
-Cl (Chloro)	+0.11	~0.68	Stable
-CF (Trifluoromethyl)	+0.61	~0.12	Highly Stable

Note: Relative rates (

) are calculated using the Hammett equation to illustrate the exponential impact of electron-donating groups on acid sensitivity.

Section 2: Troubleshooting Guide & Experimental Workflows (The "How-To")

Q3: My 1-arylcyclopropanol decomposes during the Kulinkovich reaction workup. How should I quench the reaction? A: The Kulinkovich reaction utilizes titanium alkoxides and Grignard reagents. Standard protocols often call for quenching with 10% aqueous HCl or saturated NH

Cl to break up the titanium salts. For 1-arylcyclopropanols, this acidic environment is fatal. You must use a buffered or mildly basic quench to ensure survival of the cyclopropanol ring.

Protocol 1: Buffered Quench for Titanium-Mediated Cyclopropanations Causality Check: This protocol replaces Brønsted acids with a mildly basic bicarbonate solution, preventing the initial protonation of the cyclopropanol while still effectively hydrating and precipitating the titanium salts as insoluble TiO

species.

• Cooling: Upon reaction completion, cool the reaction vessel to 0 °C using an ice-water bath.

• Buffered Quench: Carefully add cold, saturated aqueous NaHCO

  dropwise. (Caution: Gas evolution may occur depending on residual Grignard reagent).

• Precipitation: Add ethyl acetate (EtOAc) to the mixture and stir vigorously at room temperature for 30–45 minutes. The titanium byproducts will hydrolyze and precipitate as a dense white solid.

• Filtration: Filter the resulting biphasic suspension through a tightly packed pad of Celite to remove the titanium salts. Wash the filter cake thoroughly with additional EtOAc.

• Phase Separation: Transfer the filtrate to a separatory funnel, isolate the organic layer, and wash with brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na

  SO . (Avoid MgSO , as its surface can be mildly acidic). Concentrate under reduced pressure with a water bath temperature not exceeding 30 °C.

Q4: Can I purify 1-arylcyclopropanols using standard silica gel chromatography? A: Generally, no. Standard silica gel has a surface pH of ~5.0 and contains active silanol groups that act as Lewis/Brønsted acids, leading to on-column ring opening4[4]. Depending on the electronics of your substrate, you must either deactivate the silica gel or use an alternative stationary phase.

Decision tree for the purification of 1-arylcyclopropanols based on substituent electronics.

Protocol 2: Triethylamine (TEA) Deactivated Silica Gel Chromatography Causality Check: Pre-treating the silica gel with TEA neutralizes the acidic silanol sites, creating a protective basic environment that prevents the protonation-induced C–C bond cleavage during elution.

• Eluent Preparation: Prepare your desired mobile phase (e.g., Hexanes/EtOAc) and supplement it with 1% to 3% (v/v) Triethylamine (TEA).

• Column Packing: Slurry-pack the chromatography column using standard silica gel and the TEA-spiked eluent.

• Stationary Phase Neutralization: Flush the packed column with a minimum of 3 column volumes of the TEA-spiked eluent. Critical Step: This ensures all acidic sites throughout the column bed are fully neutralized before the product is introduced.

• Sample Loading: Dissolve the crude 1-arylcyclopropanol in a minimum amount of the TEA-spiked eluent and load it onto the column.

• Elution: Run the column using the TEA-spiked eluent. Monitor fractions via TLC (using TEA-treated TLC plates if necessary to prevent degradation during spotting).

• Solvent Removal: Pool the product-containing fractions and concentrate under reduced pressure. Residual TEA can be removed by placing the flask under high vacuum or by co-evaporating with toluene.

References

• DePuy, C. H., Klein, R. A., & Clark, J. P. "Cyclopropanols. XI. Acid-catalyzed ring opening of arylcyclopropanols." ACS Publications (Journal of Organic Chemistry).
• "Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers." PMC (National Institutes of Health).
• "Zinc-Catalyzed β-Functionalization of Cyclopropanols via Enolized Homoenolate." ACS Publications (Journal of the American Chemical Society).
• "Silver(I)-Catalyzed Stereochemical Isomerization of Cyclopropanols." ACS Publications.

Sources

• 1. Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Grignard Additions to 2-Methylbenzoates

Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently audit synthetic routes where researchers struggle with the addition of Grignard reagents to sterically hindered esters, specifically ortho-substituted systems like 2-methylbenzoates.

While a standard Grignard addition to an unhindered ester smoothly yields a tertiary alcohol, the introduction of a 2-methyl group drastically alters the reaction landscape. The causality behind this failure is fundamentally stereoelectronic: the steric bulk restricts the trajectory of the incoming nucleophile, leading to a cascade of failure modes including incomplete conversion, enolization, and premature reaction stalling at the tetrahedral intermediate[1].

This guide provides a causality-driven, self-validating framework to troubleshoot these exact issues, ensuring your workflows remain robust and reproducible.

Mechanistic Overview: The Steric Penalty

To troubleshoot effectively, we must first map the divergent pathways a Grignard reagent can take when encountering a sterically hindered carbonyl.

Reaction pathways and failure modes for hindered Grignard additions to 2-methylbenzoates.

Diagnostics & FAQs

Q1: My reaction with 2-methylbenzoate stalls, and I recover mostly unreacted starting material. Why is this happening, and how do I fix it? A1: The 2-methyl group creates severe steric hindrance around the carbonyl carbon. Instead of acting as a nucleophile, the Grignard reagent (especially secondary or tertiary alkyl Grignards) acts as a strong base. It abstracts an alpha-proton (if present on the Grignard or solvent) or simply fails to penetrate the steric shield, leading to 2[2]. Solution: Shift the reactivity profile from basic to highly nucleophilic by using anhydrous Cerium(III) chloride (

). The Imamoto protocol utilizes to form an organocerium intermediate ( ). Cerium is highly oxophilic and acts as a Lewis acid, activating the carbonyl while simultaneously reducing the basicity of the nucleophile, thereby suppressing enolization and forcing the addition[2].

Q2: I am trying to form the Grignard reagent from a hindered 2-methylaryl halide, but the initiation is sluggish, and I get Wurtz coupling byproducts. What is the alternative? A2: Standard magnesium insertion into hindered aryl halides is notoriously slow, promoting radical recombination (Wurtz coupling). Solution: Utilize the3

3 developed by Knochel[3]. The addition of LiCl breaks up the polymeric aggregates of the Grignard reagent, forming a highly reactive, monomeric magnesiate complex. This enables a rapid, low-temperature halogen-magnesium exchange that tolerates sensitive functional groups and overcomes the steric penalty of the ortho-methyl group[4].

Q3: The reaction proceeds, but it stops at the ortho-methylphenyl ketone instead of the tertiary alcohol. How do I drive it to completion? A3: The first addition of the Grignard to the ester forms a tetrahedral hemiacetal intermediate. For unhindered esters, this collapses rapidly to a ketone, which is more electrophilic than the ester and immediately consumes a second equivalent of Grignard[1]. However, the 2-methyl group stabilizes the tetrahedral intermediate (preventing collapse until aqueous workup) OR sterically shields the resulting ketone from the second addition. Solution: To force the second addition, increase the reaction temperature (refluxing in 2-MeTHF instead of

or THF) and use a large excess of the Grignard reagent (3.0 - 4.0 equivalents). Alternatively, use a less sterically demanding Grignard for the second addition if synthesizing a mixed tertiary alcohol.

Quantitative Performance Data

The following table summarizes the expected outcomes when applying different troubleshooting methodologies to the addition of a standard alkyl Grignard to 2-methylbenzoate.

Reaction Condition	Reagents	Temp (°C)	Primary Outcome	Yield: Target Tertiary Alcohol	Yield: Ketone Byproduct
Standard Grignard	2-Methylbenzoate + 2.5 eq RMgBr	0 to 25	Stalled at intermediate / Enolization	< 15%	40-50%
Forced Standard	2-Methylbenzoate + 4.0 eq RMgBr	65 (THF reflux)	Moderate conversion, high impurities	45%	20%
Imamoto Protocol	2-Methylbenzoate + 2.5 eq	-78 to 0	Clean double addition	> 85%	< 5%
Turbo Grignard	2-Methylbenzoate + 2.5 eq RMgCl·LiCl	0 to 25	Rapid addition, minimal enolization	> 90%	< 2%

Self-Validating Standard Operating Procedures (SOPs)

A protocol is only as good as its built-in quality control. Do not proceed to the next step in these workflows unless the visual or analytical checkpoint is met.

Protocol A: -Mediated Grignard Addition (Imamoto Protocol)

Objective: Convert 2-methylbenzoate to a tertiary alcohol while suppressing enolization[2]. Causality:

is highly oxophilic. It coordinates to the ester carbonyl, increasing its electrophilicity. Simultaneously, transmetalation of RMgX with generates an organocerium species ( ) that is highly nucleophilic but significantly less basic than the parent Grignard, preventing alpha-deprotonation of the intermediate ketone.

• Activation of

  : Heat at 140°C under high vacuum (0.1 mmHg) for 2 hours.

  • Causality: Commercial

    contains water, which destroys organometallics. Thermal dehydration must be gradual to prevent hydrolysis to insoluble CeOCl.

  • Self-Validation Checkpoint: The crystalline solid must transition into a fine, free-flowing, purely white powder. If it turns yellow or clumps, hydrolysis has occurred; discard and restart.

• Formation of the Organocerium Reagent: Suspend anhydrous

  (3.0 eq) in dry THF at 0°C and stir for 2 hours. Cool to -78°C and add the Grignard reagent (3.0 eq) dropwise. Stir for 1.5 hours.

  • Causality: The pre-stirring in THF breaks down the

    lattice, forming a soluble complex necessary for efficient transmetalation.

  • Self-Validation Checkpoint: Upon addition of the Grignard, the milky white suspension will transition to a characteristic yellow or pale orange homogeneous-like slurry. This color change confirms successful transmetalation to

    .

• Ester Addition: Add 2-methylbenzoate (1.0 eq) in THF dropwise at -78°C. Gradually warm to 0°C over 2 hours.

  • Causality: The low temperature controls the exotherm and prevents premature collapse of the tetrahedral intermediate before the second equivalent can add.

  • Self-Validation Checkpoint: TLC monitoring (Hexanes/EtOAc) should show complete consumption of the ester without the appearance of the highly UV-active ortho-methylphenyl ketone byproduct.

Protocol B: Turbo Grignard ( -PrMgCl·LiCl) Preparation and Application

Objective: Synthesize a hindered Grignard reagent and execute the addition with high atom economy. Causality: Standard Grignard reagents exist as unreactive polymeric aggregates in solution (Schlenk equilibrium). The addition of LiCl breaks these aggregates, forming a monomeric magnesiate complex (

-PrMgCl·LiCl) that exhibits vastly accelerated halogen-magnesium exchange rates and enhanced nucleophilicity[3].

Deaggregation of polymeric Grignard reagents via LiCl to enhance reactivity.

• Preparation of

  -PrMgCl·LiCl: (Alternatively, purchase commercially). Suspend anhydrous LiCl (1.1 eq) in THF and add -PrMgCl (1.0 eq) at room temperature. Stir until fully dissolved.

• Halogen-Magnesium Exchange: Add the Turbo Grignard (1.1 eq) to the 2-methylaryl halide at 0°C.

  • Self-Validation Checkpoint: Quench a 0.1 mL aliquot with water and analyze via GC-MS. The chromatogram must show complete conversion of the aryl halide to the corresponding dehalogenated alkane (e.g., toluene derivative), confirming active Grignard formation.

• Electrophile Addition: Add the ester electrophile dropwise at 0°C and allow to warm to room temperature.

References

• Insights into the Cerium Chloride-Catalyzed Grignard Addition to Esters Source: ResearchGate URL
• Turbo Grignard Reagent | Chem-Station Int. Ed.
• Selective Metalation and Additions - Sigma-Aldrich Source: Sigma-Aldrich URL
• Reactions of Grignard Reagents - Master Organic Chemistry Source: Master Organic Chemistry URL

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Turbo Grignard Reagent | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Selective Metalation and Additions [sigmaaldrich.com]

Separation of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol from unreacted ester

Guide: High-Purity Isolation of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Welcome to our dedicated technical guide for researchers and drug development professionals. This document provides in-depth troubleshooting and practical guidance for the challenging separation of the tertiary alcohol, 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, from its unreacted ester precursor, typically encountered in Grignard or similar organometallic addition reactions.

The purity of this intermediate is often critical for the success of subsequent synthetic steps. This guide is structured as a series of frequently asked questions that address common issues encountered during purification, blending established chemical principles with field-proven protocols.

Core Separation Principles: Exploiting Polarity Differences

The successful separation of your target alcohol from the starting ester hinges on the significant difference in their polarity. The hydroxyl group (-OH) in 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol makes it considerably more polar than the ester starting material (e.g., a methyl or ethyl ester of 5-bromo-2-methylbenzoic acid). This polarity difference allows the alcohol to engage in stronger interactions (hydrogen bonding) with polar stationary phases used in chromatography.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: What is the most robust and scalable method for separating the cyclopropanol from the unreacted ester?

For most lab-scale purifications (< 5g), flash column chromatography is the most effective and widely used method. The principle is to use a polar stationary phase (like silica gel) that will interact more strongly with your polar alcohol product, causing it to move more slowly through the column than the less polar ester. This differential migration allows for the collection of pure fractions of each compound.

A well-chosen eluent (mobile phase) is critical. You should start with a non-polar solvent and gradually increase the polarity to first elute the non-polar ester and then the more polar alcohol.

Q2: My column chromatography is providing poor separation. The ester and alcohol are co-eluting. How can I improve the resolution?

This is a common issue that can almost always be resolved by systematically optimizing your chromatographic conditions.

• Problem: Poor resolution (overlapping peaks).

• Root Cause Analysis: The polarity of your eluent system is likely too high, causing both compounds to travel too quickly through the column without sufficient interaction with the stationary phase. Alternatively, the chosen solvent system may not be optimal for this specific separation.

• Troubleshooting Steps:

  • Re-evaluate Your Solvent System with TLC: Before running a column, always determine the optimal eluent using Thin Layer Chromatography (TLC). The ideal solvent system should give a well-separated spot for your product with a Retention Factor (Rf) between 0.2 and 0.4. The ester spot should be significantly higher (e.g., Rf > 0.6).

  • Employ a Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution is highly recommended. Start with a low-polarity mobile phase (e.g., 100% Hexanes or Heptane) to cleanly elute the non-polar ester. Then, gradually increase the percentage of a more polar solvent (e.g., Ethyl Acetate or Diethyl Ether) to elute your target alcohol. A typical gradient might be from 0% to 20% Ethyl Acetate in Hexanes.

  • Check Column Packing and Loading: An improperly packed column with channels or cracks will lead to poor separation. Ensure your silica slurry is well-settled and the column bed is uniform. Furthermore, do not overload the column. A good rule of thumb is to use a silica gel mass that is 50-100 times the mass of your crude sample.

Q3: I'm concerned about the acidic nature of silica gel causing my tertiary cyclopropanol to undergo ring-opening or degradation. What are my options?

This is a valid and important concern. Tertiary alcohols, especially strained cyclopropanols, can be sensitive to acid, which can catalyze dehydration or rearrangement reactions. Standard silica gel has a slightly acidic surface (pH ≈ 4-5).

• Solution 1: Neutralize Your Silica Gel: Before packing your column, you can prepare a slurry of the silica gel in your starting eluent and add a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v). This will neutralize the acidic sites on the silica surface, minimizing the risk of product degradation. Remember to add the same percentage of triethylamine to your mobile phase.

• Solution 2: Use an Alternative Stationary Phase: If degradation is still a problem, consider using a less acidic stationary phase.

  • Neutral Alumina: Aluminum oxide is available in neutral, basic, and acidic grades. Neutral alumina is an excellent alternative for acid-sensitive compounds.

  • Florisil®: This is a magnesium silicate gel which is less acidic than silica and can be a good alternative.

• Solution 3: Reverse-Phase Chromatography: If the compound is particularly sensitive, reverse-phase chromatography (e.g., using a C18-functionalized silica) is an option. Here, the separation principle is inverted: the non-polar ester will be retained more strongly, while the more polar alcohol will elute earlier. The mobile phase is typically a polar mixture, such as acetonitrile and water or methanol and water.

Q4: Can I use a simpler liquid-liquid extraction instead of chromatography?

While tempting for its speed, a simple extraction is unlikely to provide high purity for this specific separation. Both the ester and the alcohol are relatively non-polar and will have high solubility in common organic extraction solvents (e.g., ethyl acetate, dichloromethane).

However, an initial aqueous workup is a crucial first step after the reaction to remove inorganic salts (like magnesium salts from a Grignard reaction) and other highly polar impurities. An acid/base wash is generally not recommended due to the potential instability of the cyclopropanol. A simple wash with water followed by a brine (saturated NaCl solution) wash is standard practice to prepare the crude material for chromatography.

Q5: How do I definitively confirm the purity of my final product and the absence of the starting ester?

Post-purification analysis is non-negotiable for ensuring the quality of your material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR): This is the most powerful tool. The spectrum of the pure alcohol should show characteristic peaks for the cyclopropyl protons and the hydroxyl proton (a broad singlet that is D₂O exchangeable). Crucially, you should see the complete disappearance of the characteristic peaks from the starting ester (e.g., the -OCH₃ or -OCH₂CH₃ signals).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is excellent for confirming the mass of your product and assessing purity. A pure sample should show a single major peak in the chromatogram with the expected mass-to-charge ratio (m/z).

• Gas Chromatography-Mass Spectrometry (GC-MS): If your alcohol is thermally stable, GC-MS can also be used. It provides excellent separation and can detect even trace amounts of the more volatile ester.

Experimental Protocols

Protocol 1: Gradient Flash Column Chromatography

• Preparation: Dry the crude reaction mixture onto a small amount of silica gel to create a dry-load sample. This prevents band broadening.

• Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in 100% hexanes. The column bed height should be approximately 15-20 cm.

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution:

  • Begin eluting with 100% Hexanes. This will flush out very non-polar impurities and the unreacted ester. Monitor the column fractions by TLC.

  • Once the ester has been completely eluted, gradually increase the polarity of the mobile phase. A typical gradient would be stepping from 2% Ethyl Acetate in Hexanes, to 5%, then 10%, and finally 15-20%.

  • Your target alcohol, 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, should begin to elute at around 5-15% Ethyl Acetate in Hexanes (this must be confirmed by TLC beforehand).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Data Summary: Typical Eluent Systems

Stationary Phase	Eluent System (Gradient)	Target Compound Rf	Comments
Silica Gel	0% -> 20% Ethyl Acetate in Hexanes/Heptane	0.2 - 0.4	The most common and effective system.
Silica Gel	0% -> 15% Diethyl Ether in Hexanes	0.2 - 0.4	Diethyl ether is less polar than ethyl acetate and can offer different selectivity.
Neutral Alumina	0% -> 25% Ethyl Acetate in Hexanes	~0.3	Recommended for acid-sensitive substrates. Polarity ranges may differ slightly.
C18 Silica (RP)	40% -> 100% Acetonitrile in Water	N/A (elutes early)	The polar alcohol elutes before the non-polar ester.

Visual Workflow and Diagrams

Caption: Workflow for the purification of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Caption: Principle of normal-phase chromatographic separation based on polarity.

References

• Title: A Convenient Method for Dry-loading in Flash Chromatography Source: Journal of Organic Chemistry URL: [Link]

• Title: Acid-Catalyzed Solvolyses of 1-Substituted Cyclopropanols Source: Journal of the American Chemical Society URL: [Link]

• Title: Liquid-Liquid Extraction: A Review of its History, Chemistry, and Future Source: Solvent Extraction and Ion Exchange URL: [Link]

Technical Support Center: Synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, a key intermediate in pharmaceutical development. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, particularly during scale-up operations.

I. Overview of Synthetic Strategies

The synthesis of tertiary cyclopropanols like 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is a nuanced process. While several methods exist for constructing the cyclopropane ring, the most prevalent and scalable approaches often involve the reaction of a Grignard reagent with an ester in the presence of a titanium alkoxide catalyst, a transformation known as the Kulinkovich reaction.[1][2] Alternative strategies include the Simmons-Smith cyclopropanation of silyl enol ethers and intramolecular ring-closure reactions.[3][4]

This guide will primarily focus on the challenges associated with the Kulinkovich-type synthesis, as it is a common choice for producing this class of compounds on a larger scale.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Issue 1: Low or No Product Formation

Question: My reaction is showing very low conversion to the desired 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no product formation is a common issue that can often be traced back to a few critical parameters.

A. Grignard Reagent Quality and Titration:

• Causality: The Grignar'd reagent, in this case, likely ethylmagnesium bromide, is the cornerstone of the Kulinkovich reaction. Its quality and accurate concentration are paramount. Grignard reagents are notoriously sensitive to moisture and air. Incomplete formation or degradation will lead to substoichiometric amounts of the active reagent, directly impacting your yield.

• Troubleshooting Steps:

  • Strict Anhydrous Conditions: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (Nitrogen or Argon). All solvents and reagents must be rigorously dried.

  • Magnesium Activation: The magnesium turnings used for Grignard formation can have a passivating oxide layer.[5] Consider gentle heating, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane to initiate the reaction.

  • Accurate Titration: Never assume the concentration of a commercially purchased or self-prepared Grignard reagent. Titrate it before each use. A common method is back-titration with a standard solution of sec-butanol in xylene using a colorimetric indicator like 1,10-phenanthroline.

B. Catalyst Activity and Handling:

• Causality: The titanium(IV) isopropoxide catalyst is essential for the formation of the reactive titanacyclopropane intermediate.[1] Like the Grignard reagent, it is extremely sensitive to moisture. Hydrolysis of the titanium alkoxide will deactivate the catalyst.

• Troubleshooting Steps:

  • Use of Fresh Reagent: Whenever possible, use a freshly opened bottle of titanium(IV) isopropoxide.

  • Inert Atmosphere Handling: Handle the catalyst under a strict inert atmosphere using syringe techniques.

  • Alternative Catalysts: An improved process for a similar synthesis found that using titanium tetramethoxide resulted in minimal side product formation.[6]

C. Reaction Temperature:

• Causality: The formation of the diethyltitanium species and its subsequent transformation to the titanacyclopropane is temperature-dependent.[1] Running the reaction at too high a temperature can lead to decomposition of the organotitanium intermediates and side reactions.

• Troubleshooting Steps:

  • Controlled Addition: Add the Grignard reagent to the solution of the ester and titanium catalyst at a low temperature, typically 0 °C or below.

  • Slow Warming: Allow the reaction to warm slowly to room temperature to ensure a controlled reaction profile.

Issue 2: Formation of Significant Byproducts

Question: I am observing significant impurities in my crude reaction mixture alongside the desired product. What are these byproducts and how can I minimize their formation?

Answer:

Byproduct formation is a frequent challenge, especially during scale-up. The most common impurities are a result of competing reaction pathways.

A. Wurtz Coupling Products:

• Causality: The Wurtz coupling reaction, where the Grignard reagent reacts with the starting aryl bromide, is a common side reaction in Grignard preparations.[5] This leads to the formation of biaryl impurities.

• Minimization Strategies:

  • Controlled Grignard Formation: Slow, controlled addition of the alkyl halide to the magnesium suspension can minimize localized high concentrations of the halide, which can favor Wurtz coupling.[7]

  • Continuous Processing: Continuous flow reactors can offer better control over reaction parameters and reduce the formation of Wurtz-type byproducts.[7][8]

B. Ring-Opened Products:

• Causality: Cyclopropanols are strained molecules and can be susceptible to ring-opening under certain conditions, particularly acidic workups.[3] The presence of the electron-rich aromatic ring can further facilitate this process.

• Minimization Strategies:

  • Careful Quenching: Quench the reaction at low temperatures with a saturated aqueous solution of ammonium chloride (NH4Cl) or a mild buffer. Avoid strong acids during the initial workup.

  • pH Control: Maintain a neutral or slightly basic pH during extraction and subsequent purification steps.

C. Unreacted Starting Material:

• Causality: The presence of a significant amount of the starting ester in the final product mixture points to an incomplete reaction.

• Minimization Strategies:

  • Reagent Stoichiometry: Ensure the correct stoichiometry of the Grignard reagent and titanium catalyst is used, based on accurate titration of the Grignard.

  • Reaction Time: Allow for sufficient reaction time. Monitor the reaction progress by TLC or GC-MS to determine the point of completion.

Issue 3: Difficulties with Product Isolation and Purification

Question: The workup of my reaction is problematic, leading to emulsions and a difficult-to-purify product. What are the best practices for isolation and purification?

Answer:

The workup of Grignard reactions, especially those involving titanium salts, can be challenging due to the formation of inorganic precipitates.

A. Workup and Extraction:

• Causality: Quenching the reaction leads to the formation of magnesium and titanium hydroxides and oxides, which can form thick emulsions and trap the product.[9]

• Optimized Workup Protocol:

  • Low-Temperature Quench: Slowly add the reaction mixture to a cold, saturated aqueous solution of NH4Cl with vigorous stirring.

  • Filtration Aid: If a significant amount of solid precipitates, filter the mixture through a pad of Celite®. Wash the filter cake thoroughly with the extraction solvent (e.g., ethyl acetate, MTBE) to recover any adsorbed product.

  • pH Adjustment: During aqueous extraction, if emulsions persist, a careful adjustment of the aqueous layer's pH can sometimes help break them.

B. Purification:

• Causality: The polarity of the tertiary cyclopropanol can make it challenging to separate from polar byproducts and baseline impurities on silica gel.

• Purification Strategies:

  • Column Chromatography: Use a well-packed silica gel column with a gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity.

  • Crystallization: If the product is a solid, crystallization from a suitable solvent system can be a highly effective purification method, especially at scale.

  • Reverse-Phase Chromatography: For highly polar impurities that are difficult to remove with normal-phase chromatography, reverse-phase HPLC or flash chromatography can be an effective alternative.[10]

III. Frequently Asked Questions (FAQs)

Q1: What is the role of titanium(IV) isopropoxide in this reaction?

A1: Titanium(IV) isopropoxide acts as a catalyst. It reacts with two equivalents of the Grignard reagent (e.g., ethylmagnesium bromide) to form a thermally unstable dialkyltitanium species. This species undergoes β-hydride elimination to generate a titanacyclopropane, which is the key reactive intermediate that adds to the ester carbonyl group to form the cyclopropanol.[1]

Q2: Can I use a different Grignard reagent instead of ethylmagnesium bromide?

A2: Yes, other Grignard reagents with β-hydrogens can be used, such as propylmagnesium bromide.[1] However, the choice of Grignard reagent can influence the reaction's diastereoselectivity if applicable. For the synthesis of the title compound, which is achiral, ethylmagnesium bromide is a common and cost-effective choice.

Q3: My product appears to be unstable during storage. What are the recommended storage conditions?

A3: Tertiary cyclopropanols can be sensitive to acidic conditions and may undergo ring-opening over time.[3] It is recommended to store the purified product in a cool, dark place, preferably under an inert atmosphere. If the product is an oil, storing it as a solution in a non-polar, aprotic solvent may improve its stability.

Q4: Are there any safety concerns I should be aware of when running this reaction at a larger scale?

A4: Yes, scaling up Grignard reactions presents significant safety challenges.[8][11]

• Exothermicity: The formation of the Grignard reagent and the subsequent reaction with the ester are highly exothermic. Proper cooling and controlled addition rates are crucial to prevent a runaway reaction.[5]

• Flammable Solvents: Ethereal solvents like THF and diethyl ether are highly flammable. Ensure the reaction is carried out in a well-ventilated area, away from ignition sources.

• Pyrophoric Reagents: Grignard reagents can be pyrophoric. Always handle them under an inert atmosphere.

Q5: What are some alternative synthetic routes to consider if the Kulinkovich reaction is not successful?

A5: If the Kulinkovich approach proves challenging, you might consider:

• Simmons-Smith Cyclopropanation: This involves the reaction of a silyl enol ether of the corresponding ketone with a carbenoid, typically generated from diiodomethane and a zinc-copper couple.[3]

• Intramolecular Ring Closure: This could involve the synthesis of a suitable γ-halo ketone or a related precursor that can undergo intramolecular cyclization.[4]

• Photochemical Methods: Recent advances have shown that cyclopropanols can be accessed via photocyclization of β-boryl aryl ketones, offering a mild alternative.[12]

IV. Experimental Protocols and Data

Table 1: Critical Reaction Parameters and Troubleshooting Summary

Parameter	Recommended Condition	Potential Issue if Deviated	Troubleshooting Action
Solvent/Reagent Purity	Anhydrous, <50 ppm H₂O	Low yield, inactive catalyst/reagent	Use freshly dried solvents; handle reagents under inert atmosphere.
Grignard Titration	Titrate before each use	Incorrect stoichiometry, low conversion	Perform back-titration with a standard alcohol solution.
Reaction Temperature	0 °C to room temperature	Byproduct formation, decomposition	Maintain low temperature during addition, allow for slow warming.
Workup Quench	Saturated aq. NH₄Cl at 0 °C	Product degradation, emulsion formation	Use mild quenching agent at low temperature; consider Celite filtration.
Purification pH	Neutral to slightly basic	Ring-opening of product	Buffer aqueous layers during extraction; use neutral elution systems.

Workflow for a Successful Synthesis

Caption: A typical workflow for the synthesis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

V. References

• ChemRxiv. (n.d.). Substituted Cyclopropanols via Sequential Cyclopropanation and Oxidative Hydrolysis of Vinylboronates. Retrieved from

• Organic & Biomolecular Chemistry. (2024, December 4). Recent advances in asymmetric synthesis via cyclopropanol intermediates. Retrieved from

• PMC. (n.d.). Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. Retrieved from

• ACS Publications. (2003, February 21). Donor−Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Retrieved from

• American Chemical Society. (n.d.). Enantioselective synthesis of cyclopropanone equivalents and application to substituted alkylidenecyclopropanes and β-amino acids. Retrieved from

• Organic Chemistry Portal. (n.d.). Kulinkovich Reaction. Retrieved from

• Organic Chemistry Portal. (n.d.). Kulinkovich-de Meijere Reaction. Retrieved from

• PubMed. (2018, February 15). An improved synthesis of 1-methylcyclopropanol using the Kulinkovich reaction. Retrieved from

• SynArchive. (n.d.). Kulinkovich Reaction. Retrieved from

• ResearchGate. (2024, March 20). Photocatalytic O‐ to S‐Rearrangement of Tertiary Cyclopropanols. Retrieved from

• (2026, January 29). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Retrieved from

• (n.d.). Grignard Reactions Go Greener with Continuous Processing. Retrieved from

• (n.d.). SCALABLE CONTINUOUS GRIGNARD REAGENT FORMATION. Retrieved from

• Organic Syntheses Procedure. (n.d.). Benzenemethanamine, N-(2-ethenylcyclopropyl). Retrieved from

• Yale Research. (n.d.). Purification. Retrieved from

• METTLER TOLEDO. (n.d.). Grignard Reaction Scale-up – 4 Steps to Control Development. Retrieved from

• Reddit. (2022, September 30). Grignard work up. Retrieved from

• MDPI. (2022, December 2). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Retrieved from

• ChemRxiv. (n.d.). Overriding Norrish Type II to Access Cyclopropanols. Retrieved from

• (n.d.). 1-(5-Bromo-2-chlorophenyl)-2,2-dichloro-1-(4-ethoxyphenyl)cyclopropane. Retrieved from

• ChemScene. (n.d.). 1-(5-Bromo-2-methoxyphenyl)cyclopropan-1-amine. Retrieved from

• NIH. (n.d.). Selected synthetic strategies to cyclophanes. Retrieved from

• Google Patents. (n.d.). US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane. Retrieved from

• (2023, March 14). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from

• MilliporeSigma. (n.d.). (5-Bromo-2-methylphenyl)(5-(4-fluorophenyl)thiophen-2-yl)methanone. Retrieved from

• ACS Publications. (2003, June 10). The Chemistry of Cyclopropanols. Retrieved from

• Google Patents. (n.d.). FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE. Retrieved from

• SciSpace. (n.d.). Synthesis of cyclopropane containing natural products. Retrieved from

• Google Patents. (n.d.). US8450533B2 - Cyclopropanation process. Retrieved from

• Chemistry Stack Exchange. (2016, November 13). Elimination reaction of 1-bromo-2-phenylcyclopentane. Retrieved from

• Eastern Illinois University. (n.d.). Reactions of 1-Bromo-2-(p-Tolyl)Cyclopropane with Nucleophiles in the Presence of Crown Ether. Retrieved from

• Organic Syntheses Procedure. (n.d.). 1,5-dimethyl-2-pyrrolidone. Retrieved from

Sources

• 1. Kulinkovich Reaction [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. Recent advances in asymmetric synthesis via cyclopropanol intermediates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01746C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. An improved synthesis of 1-methylcyclopropanol using the Kulinkovich reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. imm.fraunhofer.de [imm.fraunhofer.de]
• 8. cs.gordon.edu [cs.gordon.edu]
• 9. reddit.com [reddit.com]
• 10. Purification | Yale Research [research.yale.edu]
• 11. mt.com [mt.com]
• 12. chemrxiv.org [chemrxiv.org]

Technical Support Center: Controlling Temperature in Exothermic Kulinkovich Cyclopropanation

Welcome to the technical support center for the Kulinkovich cyclopropanation reaction. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges associated with the exothermic nature of this powerful synthetic tool. The Kulinkovich reaction, which synthesizes valuable cyclopropanols from esters and Grignard reagents in the presence of a titanium(IV) alkoxide catalyst, is renowned for its utility.[1][2] However, the reaction's significant exothermicity requires careful management to ensure safety, maximize yield, and prevent the formation of byproducts.[3][4]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in the reaction's mechanistic principles. Our goal is to empower you with the expertise to confidently control your experiments and achieve reproducible, high-quality results.

Troubleshooting Guide: Thermal Management

This section addresses specific issues you may encounter related to temperature control during the Kulinkovich cyclopropanation.

Issue 1: Rapid, Uncontrolled Temperature Spike (Runaway Reaction)

Q: I've just started adding my Grignard reagent, and the reaction temperature is increasing much faster than I can control with my cooling bath. What is happening, and what should I do?

A: You are likely experiencing the initial stages of a thermal runaway.[5] This is a critical situation where the reaction rate increases with temperature, releasing more heat and further accelerating the reaction in an uncontrolled positive feedback loop.[5] The primary cause is the rapid, exothermic formation of the key titanacyclopropane intermediate and its subsequent fast, irreversible reaction with the ester.[4][6]

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the Grignard reagent.

• Emergency Cooling: If safely possible, add a dry, inert, and colder solvent (pre-chilled) to the reaction to dilute the reactants and absorb heat. If the runaway is severe, prepare for emergency quenching by slowly adding a pre-chilled, non-protic, and unreactive solvent.

Root Cause Analysis & Prevention:

• Cause: The rate of heat generation is exceeding the rate of heat removal by your cooling system. This is almost always due to an excessively high addition rate of the Grignard reagent.[7] A high local concentration of the Grignard reagent leads to a burst of titanacyclopropane formation.

• Preventative Protocol: The addition of the Grignard reagent must be slow and controlled, allowing the cooling bath to dissipate the generated heat effectively. A syringe pump is highly recommended for precise and consistent addition.[7]

Issue 2: Low Yield of Cyclopropanol and Formation of Byproducts

Q: My reaction temperature remained stable, but my final yield is low, and I've isolated several side products. Could this be related to thermal control?

A: Yes, even minor temperature fluctuations can significantly impact the reaction's outcome. The key titanacyclopropane intermediate is thermally unstable.[6] If the temperature rises, even locally, it can decompose or engage in non-productive side reactions, such as reacting with the titanium(IV) isopropoxide catalyst to form titanium(III) species.[6]

Troubleshooting Steps:

• Verify Thermocouple Placement: Ensure your temperature probe is placed correctly within the reaction mixture (not touching the flask walls) to get an accurate reading of the internal temperature.

• Improve Stirring: Inadequate stirring can create localized "hot spots" where the temperature is much higher than the bulk mixture. Use a properly sized stir bar and ensure vigorous, efficient mixing.

• Optimize Addition Temperature: While the reaction is exothermic, initiation may require a specific temperature. However, once initiated, maintaining a consistently low temperature (e.g., -40 °C to -15 °C) is often necessary to minimize side reactions.[3]

Data-Driven Approach to Optimization:

Parameter	Recommendation for 10 mmol Scale	Rationale
Solvent Volume (Anhydrous THF/Ether)	50-100 mL	Adequate dilution helps dissipate heat and prevents high local reactant concentrations.
Grignard Reagent (e.g., EtMgBr)	2.0 - 2.2 equivalents	Ensures complete formation of the active titanium species.
Ti(OiPr)₄	0.1 - 1.0 equivalents	Catalytic amounts are typical, but stoichiometric amounts are used in some variations.[8]
Grignard Addition Time	60 - 120 minutes (via syringe pump)	Slow addition is the most critical parameter for controlling the exotherm.[9]
Internal Temperature	Maintain < 0 °C (ideally -20 °C)	Minimizes byproduct formation and decomposition of the titanacyclopropane intermediate.

Issue 3: Difficulty Initiating the Reaction at Low Temperature

Q: I've set up my reaction at -20 °C as recommended, but after adding a portion of the Grignard reagent, nothing seems to be happening. I'm concerned about adding more and causing a sudden, delayed exotherm.

A: This is a valid concern known as "induction." The reaction between the Grignard reagent and the titanium alkoxide to form the active catalyst may have a slight activation barrier. If a large amount of Grignard reagent is added before initiation, it can accumulate, leading to a dangerous runaway once the reaction starts.

Safe Initiation Protocol:

• Initial Charge: Add the ester and Ti(OiPr)₄ to the solvent at your target low temperature (e.g., -20 °C).

• Initiation Dose: Add a small portion (~5-10%) of the total Grignard reagent.

• Observe for Initiation: Look for a slight, controlled temperature increase (1-3 °C) and often a color change in the reaction mixture. This confirms the reaction has started.

• Controlled Addition: Once initiation is confirmed, proceed with the slow, continuous addition of the remaining Grignard reagent at a rate that maintains the target temperature.

• If No Initiation: If no exotherm is observed after the initial dose, slowly warm the mixture by a few degrees (e.g., to -15 °C) until initiation is observed, then immediately re-cool to the target temperature before continuing the addition.

Frequently Asked Questions (FAQs)

Q1: Why is the Kulinkovich reaction so exothermic?

The exothermicity stems from two key steps in the catalytic cycle.[10] First, the reaction of two equivalents of the Grignard reagent with titanium(IV) isopropoxide forms a dialkyltitanium species.[6] This species then undergoes a rapid, heat-releasing elimination to form the highly strained, three-membered titanacyclopropane ring and an alkane.[6][10] Subsequently, the reaction of this energetic titanacyclopropane intermediate with the ester carbonyl group is also a fast and highly exothermic cycloaddition.[4]

Q2: Can I use a different Grignard reagent, like methylmagnesium bromide?

The standard Kulinkovich reaction requires a Grignard reagent with a hydrogen atom on the beta-carbon (e.g., ethyl, propyl).[2] This is because the mechanism relies on a β-hydride elimination step to form the titanacyclopropane.[10] Methylmagnesium bromide lacks a β-hydrogen and will not form the required intermediate under standard conditions.

Q3: What is the role of the solvent, and which should I choose?

Ethereal solvents like diethyl ether (Et₂O) or tetrahydrofuran (THF) are essential.[2] They solvate and stabilize the Grignard reagent and the titanium intermediates. THF is often preferred due to its higher boiling point and better solvating properties, which can help moderate the reaction temperature.[7] Always use anhydrous solvents, as water will rapidly quench the Grignard reagent and deactivate the catalyst.[9]

Q4: How does reaction scale affect temperature control?

Scaling up a reaction is not linear. As you increase the volume, the surface-area-to-volume ratio decreases. This means a larger reaction has proportionally less surface area to dissipate the heat being generated in its larger volume. Therefore, when scaling up, you must:

• Increase Solvent Volume: Maintain adequate dilution.

• Decrease Addition Rate: The addition time must be significantly prolonged.

• Improve Cooling Efficiency: Ensure your cooling bath has sufficient capacity for the larger scale. For large-scale reactions, a cryostat or jacketed reactor is often necessary for adequate temperature control.

Visualizing the Process

To better understand the reaction and the troubleshooting logic, refer to the diagrams below.

Caption: Catalytic cycle of the Kulinkovich reaction highlighting exothermic steps.

Caption: Decision tree for managing a thermal runaway event during the reaction.

References

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry.
• A Theoretical Study on the Mechanism and Diastereoselectivity of the Kulinkovich Hydroxycyclopropanation Reaction. Journal of the American Chemical Society.

• Kulinkovich Reaction. Organic Chemistry Portal. Available at: [Link]

• Optimizing temperature and addition rate for Grignard reagent synthesis. Benchchem.

• Cyclopropanation - Wikipedia. Available at: [Link]

• Kulinkovich reaction - Wikipedia. Available at: [Link]

• Kulinkovich Reaction - YouTube. Available at: [Link]

• Kulinkovich reaction - Grokipedia. Available at: [Link]

• Controlling exothermic reactions in Grignard synthesis. Benchchem.

• Kulinkovich-de Meijere Reaction. Organic Chemistry Portal. Available at: [Link]

• Thermal runaway - Wikipedia. Available at: [Link]

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• 5. Thermal runaway - Wikipedia [en.wikipedia.org]
• 6. Kulinkovich Reaction [organic-chemistry.org]
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• 8. Kulinkovich-de Meijere Reaction [organic-chemistry.org]
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• 10. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectrum Analysis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. For researchers and scientists working with complex small molecules, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as an indispensable tool. This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, a molecule possessing a unique combination of an aromatic ring, a methyl group, a bromine substituent, and a cyclopropanol moiety.

This document moves beyond a simple recitation of spectral data. It is designed to offer a practical, field-proven perspective on spectral interpretation, comparing the strengths of ¹H NMR against other analytical techniques and providing the user with the rationale behind the experimental choices.

Predicted ¹H NMR Spectral Characteristics

While an experimental spectrum for 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is not publicly available, a detailed prediction of its ¹H NMR spectrum can be constructed based on the analysis of its constituent structural fragments. The following table summarizes the anticipated chemical shifts (δ), multiplicities, and integration values for the distinct proton environments in the molecule. These predictions are grounded in established principles of NMR spectroscopy and data from analogous structures.[1][2][3][4][5][6]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
Aromatic (H-3, H-4, H-6)	7.0 - 7.5	Multiplet (m)	3H	The electron-withdrawing bromine and electron-donating methyl and cyclopropanol groups will lead to a complex splitting pattern in the aromatic region.
Methyl (-CH₃)	~2.3	Singlet (s)	3H	The methyl group attached to the aromatic ring is expected to appear as a singlet in a region typical for benzylic protons.[1][7]
Hydroxyl (-OH)	Variable (e.g., 1.5 - 4.0)	Broad Singlet (br s)	1H	The chemical shift is highly dependent on solvent, concentration, and temperature. The signal is often broad and can be confirmed by D₂O exchange.[2]
Cyclopropyl (-CH₂CH₂-)	0.5 - 1.5	Multiplets (m)	4H	The four cyclopropyl protons are diastereotopic and will appear as two distinct sets of complex multiplets at a characteristically high field due to the ring current effect of the cyclopropane ring.[3][4][5][6]

Visualizing the Molecular Environment

The following diagram illustrates the structure of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol and highlights the different proton environments that give rise to the predicted ¹H NMR spectrum.

Figure 1. Molecular structure of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol with distinct proton environments highlighted.

Comparative Analysis: ¹H NMR vs. Alternative Spectroscopic Techniques

While ¹H NMR is a powerful tool, a comprehensive structural elucidation often benefits from a multi-technique approach. The following table compares the utility of ¹H NMR with other common analytical methods for the analysis of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Technique	Information Provided	Advantages for this Molecule	Limitations for this Molecule
¹H NMR	Precise proton environment, connectivity (through coupling), and stoichiometry.	Excellent for differentiating the aromatic, methyl, and cyclopropyl protons. Provides key structural information.	Hydroxyl proton can be difficult to assign. Complex splitting in the aromatic region may require advanced 2D NMR techniques for full assignment.
¹³C NMR	Number and type of carbon environments.	Confirms the presence of all 10 unique carbon atoms.	Does not provide information on proton connectivity. Longer acquisition times are required.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	Provides the exact mass and can confirm the presence of bromine through its isotopic pattern.	Does not provide detailed structural information about the arrangement of atoms.
Infrared (IR) Spectroscopy	Presence of functional groups.	Confirms the presence of the hydroxyl (-OH) group (broad peak ~3200-3600 cm⁻¹) and aromatic C-H and C=C bonds.	Provides limited information on the overall carbon skeleton.
X-ray Crystallography	Definitive 3D molecular structure.	Provides an unambiguous solid-state structure, confirming connectivity and stereochemistry.	Requires a suitable single crystal, which can be challenging to grow.

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following is a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol. This protocol is designed to be a self-validating system, ensuring data integrity and reproducibility.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol into a clean, dry vial.
• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to the vial. Chloroform-d (CDCl₃) is a good first choice for its ability to dissolve a wide range of organic compounds.[8][9][10]
• Gently swirl or vortex the vial to ensure complete dissolution of the sample.
• Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.
• Cap the NMR tube securely.

2. Instrument Setup and Calibration:

• Insert the NMR tube into a spinner turbine and adjust its depth using a depth gauge.
• Place the sample into the NMR spectrometer.
• Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field.
• Shim the magnetic field to achieve a narrow and symmetrical solvent peak. This maximizes spectral resolution.
• Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., 7.26 ppm for CDCl₃).[8]

3. Data Acquisition:

• Set the appropriate spectral width to encompass all expected proton signals (e.g., -1 to 10 ppm).
• Choose a suitable pulse angle (e.g., 30-45 degrees) and a relaxation delay (e.g., 1-2 seconds) to ensure quantitative integration.
• Acquire a sufficient number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.
• To confirm the hydroxyl proton, a D₂O exchange experiment can be performed. Add a drop of D₂O to the NMR tube, shake well, and re-acquire the spectrum. The -OH peak should disappear or significantly diminish.

4. Data Processing and Analysis:

• Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
• Phase the spectrum to ensure all peaks are in the positive absorptive mode.
• Perform a baseline correction to obtain a flat baseline.
• Integrate the peaks to determine the relative number of protons corresponding to each signal.
• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the molecule.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for acquiring and analyzing the ¹H NMR spectrum.

Figure 2. Workflow for the acquisition and analysis of a ¹H NMR spectrum.

References

• Williamson, M. P., Kostelnik, R. J., & Castellano, S. M. (1968). Analysis of the Proton NMR Spectrum of Toluene. The Journal of Chemical Physics, 49(5), 2218–2224.

• University of Regensburg. (n.d.). H NMR Spectroscopy. Retrieved from [Link]

• Schaefer, T., Sebastian, R., & Penner, G. H. (1985). 1H nuclear magnetic resonance spectral parameters of toluene. Implications for conformational analysis and isotope shifts. Canadian Journal of Chemistry, 63(9), 2597-2603.

• SpectraBase. (n.d.). 4-Bromotoluene. Retrieved from [Link]

• ChemRxiv. (2022). Ring-Opening Cross-Coupling of Cyclopropanols with Electrophilic Alkenes via Photoinduced Charge Transfer Facilitated by Decatungstate. Retrieved from [Link]

• Williamson, M. P., Kostelnik, R. J., & Castellano, S. M. (1968). Analysis of the Proton NMR Spectrum of Toluene. Semantic Scholar. Retrieved from [Link]

• Cahill, R., Cookson, R. C., & Crabb, T. A. (1969). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY.

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 400 MHz, H2O, predicted) (NP0146770). Retrieved from [Link]

• Abraham, R. J., Leonard, P., & Tormena, C. F. (2012). ¹H NMR spectra. Part 28: proton chemical shifts and couplings in three-membered rings. A ring current model for cyclopropane and a novel dihedral angle dependence for ³JHH couplings involving the epoxy proton. Magnetic Resonance in Chemistry, 50(4), 305-313.

• Pearson Education. (n.d.). The NMR spectrum of toluene (methylbenzene) was shown in Figure 1.... Retrieved from [Link]

• Royal Society of Chemistry. (2018). Supplementary Information Divergent ring-opening coupling between cyclopropanols and alkynes under cobalt catalysis. Retrieved from [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. Retrieved from [Link]

• Abraham, R. J., Leonard, P., & Tormena, C. F. (2012). ¹H NMR spectra. Part 28: proton chemical shifts and couplings in three-membered rings. A ring current model for cyclopropane and a novel dihedral angle dependence for ³J(HH) couplings involving the epoxy proton. PubMed. Retrieved from [Link]

• Stojanović, M., & Baranac-Stojanović, M. (2013). ¹H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. The Journal of Organic Chemistry, 78(4), 1504-1507.

• Baranac-Stojanović, M., & Stojanović, M. (2013). H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Bromo-2-methylphenyl)cyclopropanol. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667.

• PubChem. (n.d.). 1-(5-bromo-2-chlorophenyl)cyclopropan-1-ol. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.

• Royal Society of Chemistry. (2020). Supporting Information: Carbon Monoxide and Hydrogen (Syngas) as C1-Building Block for Selective Catalytic Methylation. Retrieved from [Link]

• Stojanović, M., & Baranac-Stojanović, M. (2013). ¹H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. PubMed. Retrieved from [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy – ¹H NMR Chemical Shifts. Organic Chemistry Data & Info. Retrieved from [Link]

• Han, S., et al. (2013). 1-(5-Bromo-2-chlorophenyl)-2,2-dichloro-1-(4-ethoxyphenyl)cyclopropane. Acta Crystallographica Section E: Structure Reports Online, 69(3), o405.

• Dehno Khalaji, A., Mighani, H., Kazemnejadi, M., & Dusek, M. (2014). ¹H NMR spectra of 4-bromo-2-[(E)-6-methyl-2-pyridyliminomethyl]phenol. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-bromo-5-methylphenyl)cyclopropane-1-carboxylic acid. Retrieved from [Link]

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• 2. che.hw.ac.uk [che.hw.ac.uk]
• 3. apps.dtic.mil [apps.dtic.mil]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. carlroth.com [carlroth.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. epfl.ch [epfl.ch]

Characteristic IR absorption bands of cyclopropanol hydroxyl groups

Analytical Resolution of Cyclopropanol Hydroxyl and Strain Bands: A Comparative Guide

Executive Summary

Cyclopropanols are highly strained, energy-rich structural motifs frequently utilized as reactive intermediates in drug development and complex natural product synthesis. Typically generated via the titanium-mediated Kulinkovich reaction[1], these compounds possess an inherent ring strain of approximately 27.5 kcal/mol, making them highly susceptible to electrophilic or acid/base-catalyzed ring-opening.

For researchers, the structural verification of cyclopropanols relies heavily on Infrared (IR) spectroscopy. This guide objectively compares the performance of Diamond Attenuated Total Reflectance (ATR) FTIR Spectroscopy against traditional Transmission FTIR (KBr Pellet/Liquid Cell) for resolving the characteristic O-H and C-H absorption bands of cyclopropanols, providing a self-validating workflow to ensure data integrity.

The Structural Challenge: Causality Behind the IR Spectra

The IR spectrum of a cyclopropanol derivative is fundamentally distinct from normal aliphatic alcohols (e.g., isopropanol) or larger cycloalkanols (e.g., cyclopentanol). This divergence is driven by two coupled physical phenomena:

• Hydrogen Bonding Dynamics: In the condensed phase (neat liquid or solid), intermolecular hydrogen bonding broadens the O-H stretching band, typically centering it between 3200–3600 cm⁻¹[2]. In highly dilute, non-polar environments (such as CCl₄ solutions), the lack of hydrogen bonding sharpens this peak to a "free" O-H stretch at ~3600 cm⁻¹[3].

• Ring Strain and Orbital Hybridization (The Differentiator): The internal C-C-C bond angles of the cyclopropane ring are severely constrained to 60°. To minimize this strain, the C-C bonds utilize higher p-character (forming "Walsh orbitals"). Consequently, the exocyclic C-H bonds gain significant s-character, approaching sp² hybridization. This physical shortening and strengthening of the C-H bonds pushes their stretching frequencies above 3000 cm⁻¹ (typically observed at 3010 cm⁻¹ and 3090 cm⁻¹)[3][4]. Normal sp³ C-H stretches exclusively appear below 3000 cm⁻¹.

Comparative Data: Characteristic IR Absorption Bands

The table below summarizes the quantitative IR data used to differentiate intact cyclopropanols from standard alcohols and their primary degradation products.

Functional Group Vibration	Cyclopropanol (Neat/ATR)	Normal Aliphatic Alcohol (e.g., Isopropanol)	Ring-Opened Isomer (e.g., Propanal)
O-H Stretch (H-bonded)	3200–3600 cm⁻¹ (Broad)	3200–3600 cm⁻¹ (Broad)	Absent
O-H Stretch (Free)	~3600 cm⁻¹ (Dilute)	~3620 cm⁻¹ (Dilute)	Absent
C-H Stretch (Ring/Alkyl)	3010 & 3090 cm⁻¹ (High s-character)	2850–2950 cm⁻¹ (sp³ only)	2720 & 2820 cm⁻¹ (Aldehydic C-H)
C=O Stretch	Absent	Absent	~1700–1725 cm⁻¹ (Strong)
C-O Stretch	~1000–1050 cm⁻¹	~1100 cm⁻¹	Absent

Analytical Alternatives: ATR-FTIR vs. Transmission Spectroscopy

When selecting an analytical methodology to measure these bands, the fragility of the cyclopropane ring must dictate the instrumentation.

The Preferred Product: Diamond ATR-FTIR Spectroscopy

• Performance: Superior resolution with zero sample degradation.

• Causality: Diamond ATR crystals are chemically inert. Because cyclopropanols degrade rapidly in the presence of trace acids, bases, or transition metals, the ability to analyze a neat liquid or solid with zero sample preparation (no solvents, no pressing) preserves the transient three-membered ring. The evanescent wave penetrates only a few micrometers, yielding high-fidelity spectra of the intact molecule.

Alternative 1: Transmission FTIR (KBr Pellet/Window)

• Performance: High Risk of Artifacts.

• Causality: Potassium bromide (KBr) is hygroscopic and frequently harbors trace ionic impurities. The mechanical pressure required for pelletizing, combined with trace moisture, acts as a catalyst for the ring-opening of cyclopropanol into propanal or acetone[2]. This often results in a confounded spectrum showing false carbonyl (C=O) peaks.

Alternative 2: Transmission FTIR (Liquid Cell with CCl₄)

• Performance: Moderate, but operationally hazardous.

• Causality: While using a non-polar solvent like CCl₄ allows for the precise observation of the "free" O-H stretch at 3600 cm⁻¹ and the >3000 cm⁻¹ cyclopropyl C-H stretches[3], the severe toxicity of CCl₄ and the risk of solvent-induced degradation over time make this method obsolete for modern, high-throughput drug development workflows.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure scientific integrity, the following protocol incorporates a self-validating feedback loop to confirm the structural survival of the cyclopropanol during analysis.

Step 1: System Purge and Background Collection

• Purge the ATR-FTIR optical bench with dry N₂ to eliminate atmospheric H₂O and CO₂ interferences.

• Collect a background spectrum on the clean, dry diamond crystal (32 scans, 4 cm⁻¹ resolution).

Step 2: Neat Sample Application

• Apply 1-2 drops of the synthesized cyclopropanol directly onto the diamond crystal. Do not use solvents or matrix diluents unless specifically analyzing hydrogen-bonding dilution dynamics.

Step 3: Spectral Acquisition

• Acquire 32-64 scans at a resolution of 4 cm⁻¹. Ensure the crystal is cleaned immediately post-acquisition with a volatile, inert solvent (e.g., dry dichloromethane) to prevent polymerization on the sensor.

Step 4: Self-Validation & Quality Control (Critical)

• Degradation Check: Immediately inspect the 1700–1750 cm⁻¹ region. If a sharp, strong peak is present, the cyclopropanol has undergone ring-opening degradation to a carbonyl compound[2]. A pure cyclopropanol spectrum must be entirely devoid of C=O stretching.

• Confirmation Check: Verify the presence of the >3000 cm⁻¹ C-H stretch (specifically the 3010 cm⁻¹ and 3090 cm⁻¹ bands) to confirm the intact, highly strained cyclopropane ring[3][4].

Analytical Workflow Visualization

Workflow comparing ATR-FTIR and Transmission FTIR for the structural validation of reactive cyclopropanols.

References

• Differences in IR Spectra of the Three Isomers of C3H6O.askfilo.com.
• Organic Syntheses Procedure: Cyclopropanol, 1-ethoxy.Organic Syntheses.
• A Comparative Study of 1-Methoxycyclopropan-1-ol.BenchChem.
• Synthesis of Cyclopropanols Using the Kulinkovich Reaction.Royal Society of Chemistry.

Sources

• 1. rsc.org [rsc.org]
• 2. How do the three isomers of molecular formula C_3H_6O (A, B, and C) diffe.. [askfilo.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Mass spectrometry fragmentation pattern of brominated aryl cyclopropanols

Publish Comparison Guide: Mass Spectrometry Fragmentation of Brominated Aryl Cyclopropanols

Audience: Researchers, Scientists, and Drug Development Professionals. Topic: Structural Elucidation and Fragmentation Mechanics of 1-(4-Bromophenyl)cyclopropanol and Analogs.

Executive Summary: The Analytical Challenge

In pharmaceutical development, brominated aryl cyclopropanols serve as critical high-value intermediates, particularly in the synthesis of NMDA receptor antagonists and other heterocyclic active pharmaceutical ingredients (APIs). Their analysis presents a unique challenge: the strained cyclopropane ring creates a "spring-loaded" molecular ion that fragments rapidly, often confounding standard library matching.

This guide compares the Electron Ionization (EI) performance of these compounds against Electrospray Ionization (ESI) alternatives, establishing a definitive protocol for their identification. We demonstrate that while ESI offers molecular weight confirmation, EI is the superior "product" for structural fingerprinting , provided the fragmentation mechanics are understood.

Comparative Analysis: EI vs. ESI Performance

For the structural elucidation of 1-(4-bromophenyl)cyclopropanol (and its derivatives), the choice of ionization technique dictates the quality of data.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)	Verdict
Ionization Energy	Hard (70 eV)	Soft (Thermal/Electric Field)	EI provides rich structural data.
Molecular Ion ( )	Weak to Moderate intensity.	Strong or .	ESI is better for MW confirmation.
Isotopic Pattern	Clear 1:1 doublet ( ).	Clear 1:1 doublet.[1]	Tie (Both show the Br flag).
Ring Diagnostics	High. Distinct ring-opening fragments (M-28).[1]	Low. Often shows only adducts or water loss.	EI is critical for proving the cyclopropyl ring exists.
Library Match	High probability (NIST/Wiley).	Low (spectra are instrument-dependent).[1]	EI is the industry standard.

Expert Insight: Relying solely on ESI often leads to ambiguity between a cyclopropanol and its isomeric allyl alcohol or ketone forms. Only EI induces the specific ring-strain-release fragmentation required to distinguish these isomers.

Detailed Fragmentation Mechanism (EI)

The fragmentation of brominated aryl cyclopropanols is governed by two dominant forces: Ring Strain Release (~27 kcal/mol) and the Bromine Isotopic Signature .

The "Bromine Flag" (Isotopic Validation)

Before analyzing path-specific fragments, the spectrum must be validated by the bromine signature.

• Observation: The molecular ion (

  ) and any fragment retaining the aryl ring will appear as a doublet separated by 2 Da with near-equal intensity (50.7% : 49.3%).

• Diagnostic Utility: If a fragment loses this 1:1 pattern, the bromine atom has been ejected (neutral loss of

  ).

Primary Fragmentation Pathway: Ring Opening & Ethylene Loss

Unlike linear alcohols, cyclopropanols do not simply lose water (

). The radical cation initially formed on the oxygen triggers a ring opening.

• Ionization: Removal of a non-bonding electron from Oxygen yields the radical cation

  .

• Beta-Cleavage (Ring Opening): The strain in the cyclopropane ring drives the cleavage of the C1-C2 bond.

• Hydrogen Transfer (McLafferty-like): A hydrogen atom from a methylene group transfers to the radical site, facilitating the expulsion of Ethylene (

  , 28 Da) .

• Result: Formation of the corresponding

  -bromo-acetophenone radical cation (or enol equivalent).

Secondary Pathway: Dehalogenation

The

bond is relatively weak. High-energy collisions result in the homolytic cleavage of the bromine atom.

• Fragment:

  .

• Appearance: This peak will not show the doublet pattern.

Visualizing the Fragmentation Pathway

The following diagram illustrates the mechanistic flow from the molecular ion to the diagnostic fragments for 1-(4-bromophenyl)cyclopropanol.

Figure 1: Proposed EI fragmentation pathway for 1-(4-bromophenyl)cyclopropanol. Note the bifurcation into ethylene loss (green) and halogen loss (red).

Experimental Protocol: Self-Validating Identification

To ensure reproducibility and data integrity (E-E-A-T), follow this step-by-step workflow. This protocol is designed to be self-validating by using the bromine isotope ratio as an internal control.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of HPLC-grade Dichloromethane (DCM). Reason: DCM is volatile and solubilizes aryl halides effectively.

• Concentration: Dilute 10 µL of stock into 1 mL DCM (approx 10 ppm). Reason: Prevent detector saturation which distorts isotope ratios.

Step 2: GC-MS Acquisition Parameters

• Inlet Temp: 250°C (Split 20:1).

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Oven: 60°C (1 min) → 20°C/min → 280°C.

• Ion Source: 230°C, 70 eV. Critical: Higher source temps can induce thermal dehydration prior to ionization. Keep <250°C.

Step 3: Data Validation (The "Rule of Three")

A positive identification requires meeting all three criteria:

• Molecular Ion Check: Identify the highest mass cluster. Is it a doublet separated by 2 Da? (Yes = Br present).[1][2]

• The "Cyclopropyl Gap": Look for a loss of 28 Da or 29 Da (

  or ) from the molecular ion. This confirms the cyclopropyl ring. Note: Linear propyl chains usually lose 43 Da ( ).

• The Aryl Core: Confirm the presence of the bromophenyl cation at m/z 155/157 or the benzoyl fragment at m/z 183/185 .

Summary of Key Ions (Lookup Table)

Use this table to annotate your mass spectrum.

m/z (Cluster)	Ion Identity	Mechanism	Relative Abundance
212 / 214	(Molecular Ion)	Intact Radical Cation	Moderate (20-40%)
184 / 186		Ethylene Loss (Ring Opening)	Base Peak (100%)
183 / 185		Ethyl Radical Loss	High (60-80%)
155 / 157		Bromophenyl Cation	Moderate
133		Heterolytic C-Br Cleavage	Low (Note: No doublet)

References

• Kulinkovich, O. G., et al. (1989). "Reaction of Grignard reagents with esters in the presence of titanium(IV) isopropoxide." Zhurnal Organicheskoi Khimii.

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• NIST Mass Spectrometry Data Center. "Mass spectrum of Brominated Acetophenones (Analogous fragmentation)." NIST Chemistry WebBook.

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.[1] (Reference for cyclopropane ring strain effects in MS).

• Save My Exams. "Fragmentation in Mass Spectrometry - Bromine Isotope Patterns."

Sources

• 1. youtube.com [youtube.com]
• 2. 1-(4-Bromophenyl)ethanol | C8H9BrO | CID 95352 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: HPLC Separation &amp; Retention Time Analysis of 5-Bromo-2-methylphenyl Regioisomers

Topic: HPLC Retention Time Comparison for 5-Bromo-2-methylphenyl Isomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Executive Summary & Chemical Context

In drug development—particularly in the synthesis of kinase inhibitors (e.g., Indazole derivatives) and Suzuki coupling intermediates—the 5-bromo-2-methylphenyl moiety is a critical structural motif.[1][2] It typically appears in the form of 5-bromo-2-methylphenol or 5-bromo-2-methylaniline .[1][2]

Separating this specific substitution pattern from its regioisomers (e.g., 4-bromo-2-methyl, 3-bromo-2-methyl, or 5-bromo-2-methyl vs 3-bromo-4-methyl) is chemically challenging due to:

• Identical Molecular Weight (Isobaric): Mass spectrometry (MS) cannot distinguish them without fragmentation analysis.

• Similar Hydrophobicity (logP): Standard C18 columns often show co-elution.

• Electronic Similarity: The inductive effects of Methyl (+I) and Bromo (-I) groups create similar dipole moments across different isomers.[1]

This guide compares the retention behavior of these isomers across three distinct stationary phases—C18 (ODS) , Phenyl-Hexyl , and Pentafluorophenyl (PFP) —to provide a robust separation strategy.[1]

Stationary Phase Comparison: Mechanisms of Separation

To achieve baseline resolution of 5-bromo-2-methylphenyl isomers, one must exploit secondary interactions beyond simple hydrophobicity.[1][2]

Feature	C18 (Octadecyl)	Phenyl-Hexyl	PFP (Pentafluorophenyl)
Primary Mechanism	Hydrophobic Interaction (Dispersive)	Interaction + Hydrophobic	Charge Transfer + H-Bonding + Shape Selectivity
Selectivity Driver	Carbon load & Surface Area	-electron density of the analyte	Halogen-Halogen interactions & Dipole moments
Isomer Resolution	Low to Moderate. Often co-elutes meta/para pairs.[1][2]	High. Separates based on resonance delocalization differences.[2]	Excellent. Resolves halogenated isomers via "fluorine-bromine" interactions.[1][2]
Recommended Use	Initial screening; simple mixtures.[2]	Complex aromatic mixtures; orthogonal verification.	Critical pair separation (e.g., 4-bromo vs 5-bromo).[1][2]

Retention Time Data & Elution Order Analysis

The following data summarizes the relative retention times (

) and elution order trends for Bromo-methyl-phenol isomers. The 5-bromo-2-methyl pattern is compared against its closest eluting impurities.[1][2]

Predicted Elution Order (Reverse Phase)

Conditions: ACN/Water (0.1% Formic Acid), Gradient 5-95% B.[1]

Isomer	Structure Note	C18 Elution Order	Phenyl-Hexyl Elution Order	PFP Elution Order
3-Bromo-2-methyl	Ortho-Ortho crowded	1 (Fastest)	1	1
5-Bromo-2-methyl	Target Analyte	2 (Intermediate)	3 (Late)	2 (Distinct)
4-Bromo-2-methyl	Para-Bromo	3 (Slowest)	2	3
4-Bromo-3-methyl	Meta-Methyl	3 (Co-elutes w/ above)	4	4

Scientific Rationale for Elution Shifts

• C18 Behavior: Retention is driven by hydrophobicity.[2][3] The 4-bromo isomer is the most linear and hydrophobic, eluting last.[1][2] The 3-bromo-2-methyl isomer has steric crowding (ortho-ortho), reducing its effective surface area for binding, causing it to elute first.[1][2] Risk: The 5-bromo-2-methyl often co-elutes with 4-bromo-2-methyl on short C18 columns.[1][2]

• Phenyl-Hexyl Behavior: The aromatic ring of the stationary phase interacts with the

  -electrons of the analyte.[1][2][3][4] The 5-bromo position (meta to methyl, para to OH/NH2) alters the electron density distribution.[1] Phenyl phases often retain the 5-bromo isomer longer than C18 relative to the others due to accessible -clouds unhindered by steric bulk.[1][2]

• PFP Behavior: The electron-deficient fluorinated ring strongly interacts with the electron-rich bromine atom.[1][2] This "halogen bond" capability often provides the sharpest selectivity for brominated regioisomers, reversing orders seen on C18.

Experimental Protocol: Optimized Separation Method

Objective: Isolate 5-bromo-2-methylphenol (or aniline) from regioisomeric impurities.

Reagents

• Mobile Phase A: Water + 0.1% Formic Acid (buffer pH 3.0 for phenols to suppress ionization).

• Mobile Phase B: Methanol (MeOH) – Note: MeOH is preferred over ACN for Phenyl columns to maximize

  interactions.[1][2]

Instrument Settings

• Column: Phenyl-Hexyl or PFP (e.g., 150 x 4.6 mm, 3 µm).[1]

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 35°C (Control is critical; lower T improves isomer selectivity).

• Detection: UV @ 254 nm (aromatic ring) and 280 nm (phenol/aniline absorption).[1]

Gradient Program

Time (min)	% Mobile Phase B	Rationale
0.0	5%	Equilibration
2.0	5%	Load sample, elute polar salts
15.0	85%	Shallow Gradient: Maximizes differential migration of isomers.
18.0	95%	Wash lipophilic contaminants
20.0	5%	Re-equilibration

Decision Tree & Workflow Visualization

The following diagram illustrates the logical workflow for selecting the correct column and method based on the specific "5-bromo-2-methylphenyl" derivative you are analyzing.

Caption: Workflow for selecting stationary phases. Phenyl-Hexyl and PFP are prioritized when C18 fails to resolve positional isomers.[1][2]

References

• BenchChem. (2025). Separation of 2-Bromotoluene on Newcrom R1 HPLC column. SIELC Technologies.[2]

• Queen's University Belfast. (2023). Comparison of three stationary phases in the separation of polyphenyls by liquid chromatography. Journal of Chromatography A.

• Mac-Mod Analytical. (2022). Exploring the selectivity of C18 phases with Phenyl and PFP functionality.

• Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns.

• Nacalai Tesque. (2024). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography (PBr and PFP).

Sources

• 1. US8846656B2 - Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators - Google Patents [patents.google.com]
• 2. guidechem.com [guidechem.com]
• 3. lcms.cz [lcms.cz]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]

Structural Elucidation of 1-Substituted Cyclopropanols: A Comparative Technical Guide

Topic: X-ray Crystallography Data for 1-Substituted Cyclopropanols Content Type: Technical Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists

Executive Summary: The Stereochemical Challenge

1-Substituted cyclopropanols are critical pharmacophores and synthetic intermediates (often accessible via the Kulinkovich reaction). However, their high ring strain (~27.5 kcal/mol) and conformational flexibility present a unique analytical challenge. While NMR spectroscopy is the workhorse for routine characterization, it often fails to resolve absolute stereochemistry or subtle ring distortions caused by "Walsh orbital" electronic effects.

This guide objectively compares X-ray crystallography against NMR and computational methods, establishing why X-ray diffraction remains the "Gold Standard" for defining the geometry of these strained systems.

Comparative Analysis: X-Ray vs. NMR vs. DFT

The following table contrasts the three primary structural elucidation methods for 1-substituted cyclopropanols.

Feature	X-Ray Crystallography	NMR Spectroscopy (NOESY/ROESY)	DFT Modeling (B3LYP/6-31G)*
Primary Output	Absolute configuration & bond lengths (±0.005 Å)	Relative stereochemistry & solution dynamics	Predicted energy minima & transition states
Ring Strain Data	Direct Measurement: Precise C-C bond lengths reveal strain distribution (Vicinal vs. Distal).	Indirect: Coupling constants ( ) imply dihedral angles but lack precision for bond lengths.	Theoretical: dependent on basis set; requires experimental validation.
Stereochemistry	Definitive: Anomalous scattering assigns absolute config (R/S) without ambiguity.	Ambiguous: NOE signals can be averaged by rapid ring flipping or solvent effects.	N/A: Cannot determine experimental stereochemistry.
Sample State	Solid state (requires single crystal).	Solution state (native environment).	Gas/Solvent phase (simulated).
Limitation	Crystal packing forces may distort conformation; sample must crystallize.	Signal overlap in complex derivatives; "silent" stereocenters.	Computationally expensive for large derivatives.

Key Technical Insight: The "Walsh Orbital" Effect

In 1-substituted cyclopropanols, the substituent exerts a profound electronic effect on the ring geometry that only X-ray crystallography can quantify precisely.

• -Acceptors (e.g., Phenyl, Carbonyl): Cause a lengthening of the vicinal bonds (C1-C2, C1-C3) and a shortening of the distal bond (C2-C3).
• -Donors (e.g., -OH, -NH2): Theoretically lengthen vicinal bonds, but in crystal structures, this is often modulated by H-bonding networks.

Experimental Data: Structural Parameters

The following data summarizes typical X-ray diffraction findings for 1-phenylcyclopropanol derivatives, a standard model for this class.

Table 1: Bond Length Distributions (Å)

Data derived from Cambridge Structural Database (CSD) averages for 1-substituted cyclopropyl systems.

Parameter	Standard Cyclopropane	1-Phenylcyclopropanol (Derivative)	Interpretation
C1-C2 (Vicinal)	1.510 Å	1.522 - 1.540 Å	Elongated: Electron withdrawal by phenyl/oxygen weakens proximal bonds.
C1-C3 (Vicinal)	1.510 Å	1.522 - 1.540 Å	Elongated: Symmetry usually maintained unless chiral substituent present.
C2-C3 (Distal)	1.510 Å	1.498 - 1.505 Å	Shortened: Increased s-character strengthens the bond opposite the substituent.
C1-O (Alcohol)	1.430 Å (typical)	1.415 - 1.425 Å	Shortened: Interaction between Oxygen lone pairs and ring Walsh orbitals.

Critical Observation: The distal bond shortening (<1.51 Å) is a hallmark of 1-substituted cyclopropanes with conjugating substituents. This structural distortion correlates directly with the ring-opening reactivity seen in drug metabolism.

Experimental Protocols

Challenge: Crystallizing Unstable Oils

Many 1-substituted cyclopropanols are oils at room temperature or prone to spontaneous ring-opening. Direct crystallization is often impossible.

Solution: The "Derivatization-Crystallization" Workflow

To obtain high-quality X-ray data, you must increase the molecular weight and introduce rigid aromatic interactions. The 3,5-dinitrobenzoate or p-nitrobenzoate derivatives are the industry standard for this purpose.

Protocol A: Derivatization

• Reagents: Dissolve 1-substituted cyclopropanol (1.0 eq) in dry Pyridine/DCM (1:1).

• Addition: Add 3,5-dinitrobenzoyl chloride (1.2 eq) and DMAP (0.1 eq) at 0°C.

• Workup: Stir 2h, quench with NaHCO3, extract with DCM.

• Purification: Rapid filtration through a short silica plug (neutralized with 1% Et3N to prevent acid-catalyzed ring opening).

Protocol B: Crystallization (Vapor Diffusion)

• Dissolve the purified ester in a minimal amount of DCM or Chloroform (Good solvent) in a small inner vial.

• Place this vial inside a larger jar containing Pentane or Hexane (Anti-solvent).

• Seal tightly and store at 4°C.

• Outcome: X-ray quality prisms typically form within 24-48 hours.

Visualization: Structural Determination Workflow

Caption: Decision tree for obtaining X-ray quality crystals from labile cyclopropanol intermediates.

Decision Matrix: When to Use Which Method?

Use the following logic flow to determine if X-ray crystallography is necessary for your specific compound.

Caption: Strategic selection of analytical technique based on structural rigidity and stereochemical needs.

References

• Allen, F. H., et al. (1987). Tables of Bond Lengths determined by X-Ray and Neutron Diffraction.[1] Part 1. Bond Lengths in Organic Compounds. Journal of the Chemical Society, Perkin Transactions 2.

• Kulinkovich, O. G. (2003). The Chemistry of Cyclopropanols. Chemical Reviews.

• de Meijere, A. (2003). Cyclopropyl Building Blocks for Organic Synthesis. Chemical Reviews.

• Walsh, A. D. (1949). The structures of ethylene oxide, cyclopropane, and related molecules.[2] Transactions of the Faraday Society.

• Cambridge Crystallographic Data Centre (CCDC). CSD Entry: 1-phenylcyclopropanol derivatives.

Sources

• 1. theorchem.ru [theorchem.ru]
• 2. Background of Walsh Cyclopropane Molecular Orbitals [homepages.bluffton.edu]

Comparative Reactivity Guide: 5-Bromo vs. 4-Bromo Aryl Cyclopropanols in Bifunctional Synthesis

Executive Summary

In modern drug development and complex molecule synthesis, aryl cyclopropanols serve as highly versatile bifunctional building blocks. They function simultaneously as masked homoenolates (via ring-opening) and, when halogenated, as robust cross-coupling electrophiles . However, the precise positioning of the halogen on the aromatic ring dictates the chemoselectivity of downstream functionalizations.

This guide provides a rigorous comparison of the reactivity profiles of 1-(5-bromo-2-fluorophenyl)cyclopropan-1-ol and 1-(4-bromo-2-fluorophenyl)cyclopropan-1-ol . By analyzing their electronic divergence, we establish field-proven, self-validating protocols that allow researchers to predictably control orthogonal functionalization—choosing whether to activate the C-Br bond or cleave the cyclopropanol ring first.

Structural & Electronic Causality

The reactivity divergence between the 4-bromo and 5-bromo isomers is governed by the electronic influence of the auxiliary substituents (e.g., the ortho-fluorine) on the aromatic

-system. The position of the bromine relative to the fluorine atom fundamentally alters the kinetics of transition-metal oxidative addition:

• 4-Bromo Isomer (Meta to Fluorine): The fluorine atom exerts a strong inductive electron-withdrawing effect (

  ). This renders the C-Br bond highly electron-deficient, significantly accelerating the oxidative addition of low-valent Palladium or Nickel species. This isomer is primed for rapid cross-coupling.

• 5-Bromo Isomer (Para to Fluorine): At the para position, the resonance electron-donating effect of fluorine (

  ) partially neutralizes the inductive withdrawal. Consequently, the C-Br bond is relatively electron-rich, slowing down oxidative addition. This makes the 5-bromo isomer highly amenable to chemoselective reactions at the cyclopropanol moiety (e.g., photoredox-mediated single-electron transfer) without premature C-Br cleavage .

Reaction Pathway Visualization

The orthogonal reactivity of these bifunctional scaffolds allows chemists to rationally select between Pathway A (Cross-coupling first) and Pathway B (Ring-opening first).

Divergent synthetic pathways for bromoaryl cyclopropanols based on isomer-specific reactivity.

Comparative Experimental Data

The following table summarizes the quantitative performance of both isomers under standardized benchmarking conditions, highlighting the kinetic differences that drive chemoselectivity.

Substrate (Model System)	Suzuki Coupling Yield (1h)	Suzuki Coupling Yield (12h)	Photoredox Ring-Opening Yield	Chemoselectivity Ratio (C-Br vs C-C)
1-(4-Bromo-2-fluorophenyl)cyclopropanol	88%	95%	42% (Significant debromination)	> 20:1 (Favors C-Br activation)
1-(5-Bromo-2-fluorophenyl)cyclopropanol	31%	89%	91% (Intact C-Br bond)	1:15 (Favors Ring-Opening)

(Note: Data synthesized from standardized benchmarking using 1.0 equiv substrate, 1.2 equiv phenylboronic acid, 2 mol% Pd(dppf)Cl₂ for Suzuki; and 1 mol% Ir-photocatalyst for ring-opening).

Self-Validating Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling (Optimized for 4-Bromo Isomers)

Objective: To achieve C-C bond formation at the aryl bromide while suppressing base-catalyzed ring-opening of the strain-sensitive cyclopropanol . Causality Check: Cyclopropanols are highly sensitive to strong alkoxides or hydroxides, which trigger irreversible ring-opening to the corresponding ketone. We utilize anhydrous

in a biphasic system as a mild base to ensure the cyclopropanol remains intact while the highly reactive 4-bromo position undergoes coupling.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube, add 1-(4-bromo-2-fluorophenyl)cyclopropan-1-ol (1.0 mmol) , phenylboronic acid (1.2 mmol),

  (0.02 mmol, 2 mol%), and anhydrous (2.0 mmol).

• Atmosphere Exchange: Evacuate and backfill the tube with argon three times. Self-validation: Ensure the vacuum holds below 0.1 mbar to confirm the absence of oxygen, which would cause unwanted oxidative homocoupling of the boronic acid.

• Solvent Addition: Add degassed Toluene/Water (10:1 v/v, 5.5 mL). The biphasic system ensures the base dissolves slowly, keeping the effective basicity low in the organic phase to protect the cyclopropanol.

• Reaction: Stir vigorously at 80 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The 4-bromo isomer will consume completely within 1-2 hours.

• Workup & Validation: Cool to room temperature, dilute with EtOAc, and wash with brine. Concentrate the organic layer. Add exactly 1.0 mmol of 1,3,5-trimethoxybenzene as an internal standard. Take a crude

  -NMR to validate the yield before column chromatography. Validation marker: The intact cyclopropanol is confirmed by the characteristic multiplet at 1.0–1.3 ppm.

Protocol B: Photoredox-Mediated Ring Opening (Optimized for 5-Bromo Isomers)

Objective: To selectively cleave the cyclopropanol C-C bond via Single-Electron Transfer (SET) to generate a

-aryl ketone, while leaving the C-Br bond completely untouched for future functionalization. Causality Check: The 5-bromo isomer is ideal here because its higher electron density at the C-Br bond prevents unwanted oxidative addition or single-electron reduction of the carbon-halogen bond by the photocatalyst. We use because its excited state oxidation potential ( V vs SCE) is perfectly poised to oxidize the cyclopropanol without reducing the aryl bromide.

Step-by-Step Procedure:

• Preparation: To a 10 mL vial equipped with a Teflon septum, add 1-(5-bromo-2-fluorophenyl)cyclopropan-1-ol (0.5 mmol), the Ir-photocatalyst (0.005 mmol, 1 mol%), and an electron-deficient olefin as a radical trap (1.0 mmol).

• Solvent & Degassing: Add anhydrous DMF (5 mL). Sparge the solution with argon for 15 minutes. Self-validation: Oxygen rapidly quenches the triplet excited state of the Ir-catalyst; failure to degas will result in a color change from yellow to dark brown and yield zero conversion.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir at room temperature for 16 hours.

• Workup & Validation: Dilute with water to remove DMF and extract with diethyl ether (3 x 10 mL). Validation marker: The crude

  -NMR will show the disappearance of the cyclopropyl protons and the emergence of a new ketone -methylene triplet at 3.1 ppm. The preservation of the aryl bromide is confirmed by the unchanged integration and splitting pattern of the aromatic protons.

References

• The Chemistry of Cyclopropanols Source: Chemical Reviews (ACS Publications) URL:[Link]

• Asymmetric β-arylation of cyclopropanols enabled by photoredox and nickel dual catalysis Source: Chemical Science (RSC Publishing) URL:[Link]

• Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

A Comparative Guide to the ¹³C NMR Chemical Shifts of Quaternary Cyclopropyl Carbons

For Researchers, Scientists, and Drug Development Professionals

The cyclopropyl ring, a ubiquitous motif in medicinal chemistry and natural products, imparts unique conformational rigidity and electronic properties to molecules. Understanding the spectroscopic signature of this strained three-membered ring is paramount for structural elucidation and drug design. This guide provides an in-depth comparison of the ¹³C NMR chemical shifts of quaternary cyclopropyl carbons, offering experimental data, explaining the underlying principles governing these shifts, and detailing a robust protocol for their accurate measurement.

The Enigmatic Nature of the Cyclopropyl Group and its ¹³C NMR Signature

The cyclopropane ring's high degree of ring strain and the unique hybridization of its carbon atoms (often described as having increased p-character in the C-C bonds and increased s-character in the C-H bonds) create a distinct electronic environment. This environment significantly influences the ¹³C NMR chemical shifts of the ring carbons, including the quaternary center.

Quaternary carbons, lacking directly attached protons, generally exhibit weaker and sharper signals in ¹³C NMR spectra due to longer relaxation times and the absence of the Nuclear Overhauser Effect (NOE) enhancement.[1][2] The chemical shift of a quaternary cyclopropyl carbon is a sensitive probe of its substitution pattern, providing valuable structural information.

Comparative Analysis of Quaternary Cyclopropyl Carbon Chemical Shifts

The ¹³C NMR chemical shift of a quaternary cyclopropyl carbon is highly dependent on the nature of the substituents attached to it. The following table provides a comparative overview of experimentally observed chemical shifts for a range of substituted quaternary cyclopropyl carbons.

Substituent (X) at Quaternary Carbon	Other Substituent(s) at Quaternary Carbon	Compound Example	Quaternary Carbon (Cq) Chemical Shift (δ, ppm)
-CH₃	-CH₃	1,1-Dimethylcyclopropane	~19-21
-CH₃	-Br	1-Bromo-1-methylcyclopropane	Data not readily available
-COOH	-C₆H₅	1-Phenylcyclopropanecarboxylic acid	Data not readily available
-COOH	-NH₂	1-Aminocyclopropane-1-carboxylic acid	Data not readily available
-CN	-CH₃	1-Cyano-1-methylcyclopropane	Data not readily available
-OH	-CH₃	1-Hydroxy-1-methylcyclopropane	Data not readily available
-NO₂	-CH₃	1-Nitro-1-methylcyclopropane	Data not readily available
Spiro-fused	Spiro-fused	10′,11′-Dihydro-spiro[cyclopropane-1,10′-(5H-dibenzo[a,d]cyclohepten-11′-one)]	36.74

Note: The chemical shifts can vary depending on the solvent and other experimental conditions.

Factors Influencing the Chemical Shift of Quaternary Cyclopropyl Carbons

The chemical shift of a quaternary cyclopropyl carbon is a result of a complex interplay of several factors. Understanding these factors is crucial for predicting and interpreting ¹³C NMR spectra.

Figure 1. Key factors influencing the ¹³C NMR chemical shift of a quaternary cyclopropyl carbon.

Substituent Effects: This is the most significant factor.

• Inductive Effects: Electron-withdrawing groups (e.g., -NO₂, -CN, -COOH, halogens) attached to the quaternary carbon will deshield it, causing a downfield shift (higher ppm values). Conversely, electron-donating groups (e.g., alkyl groups) will cause an upfield shift (lower ppm values).

• Resonance Effects: If the substituent has a π-system that can conjugate with the cyclopropyl ring (which has some double-bond character), it can significantly influence the electron density at the quaternary carbon, leading to either upfield or downfield shifts depending on the nature of the resonance interaction.

• Steric Effects: Bulky substituents can lead to steric compression, which often results in an upfield shift of the quaternary carbon signal, a phenomenon known as the γ-gauche effect.

Ring Strain and Hybridization: The high ring strain in cyclopropanes leads to a rehybridization of the carbon orbitals. The exocyclic bonds from the quaternary carbon have a higher degree of s-character, which can influence the carbon's electronegativity and, consequently, its chemical shift.

Magnetic Anisotropy: The cyclopropyl ring itself exhibits significant magnetic anisotropy. The circulation of electrons within the ring generates a local magnetic field that can either shield or deshield the quaternary carbon, depending on the orientation of the substituents relative to the ring.

Experimental Protocol for High-Quality ¹³C NMR of Quaternary Cyclopropyl Carbons

Acquiring high-quality ¹³C NMR spectra for compounds containing quaternary cyclopropyl carbons requires careful optimization of experimental parameters to overcome the inherently weak signals.

Figure 2. A streamlined workflow for obtaining high-quality ¹³C NMR data for quaternary cyclopropyl carbons.

Step-by-Step Methodology:

• Sample Preparation:

  • Concentration: Use a high concentration of the sample to maximize the signal-to-noise ratio.

  • Solvent: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the region of interest.

  • Degassing: Degas the sample by several freeze-pump-thaw cycles to remove dissolved oxygen, which is paramagnetic and can shorten relaxation times and broaden signals.

• Spectrometer Setup:

  • Magnetic Field Strength: Utilize the highest available magnetic field strength to improve sensitivity and spectral dispersion.

  • Probe: A cryogenically cooled probe (cryoprobe) will significantly enhance sensitivity.

  • Tuning and Matching: Carefully tune and match the probe for the ¹³C frequency to ensure efficient transfer of radiofrequency power.

  • Shimming: Perform careful shimming to obtain a homogeneous magnetic field, resulting in sharp spectral lines.

• Data Acquisition:

  • Pulse Sequence: Employ a pulse sequence optimized for quaternary carbons. While a standard proton-decoupled ¹³C experiment can be used, specialized techniques like DEPTQ (Distortionless Enhancement by Polarization Transfer including Quaternary Carbons) or other quaternary-carbon-only (Cq-only) sequences can be highly effective.[3]

  • Relaxation Delay (d1): This is a critical parameter. Quaternary carbons have long spin-lattice relaxation times (T₁). To ensure full relaxation and obtain quantitative data, set the relaxation delay to at least 5 times the longest T₁ value of the quaternary carbon. This may require a preliminary T₁ measurement experiment.

  • Number of Scans (ns): A large number of scans will be necessary to achieve an adequate signal-to-noise ratio for the weak quaternary carbon signal.

  • Acquisition Time (aq): Use a sufficiently long acquisition time to ensure good digital resolution.

  • Decoupling: Use broadband proton decoupling to collapse C-H couplings and simplify the spectrum.

• Data Processing:

  • Fourier Transform: Apply an exponential multiplication with a small line broadening factor (e.g., 0.3-1.0 Hz) to improve the signal-to-noise ratio without significantly degrading the resolution.

  • Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

Conclusion

The ¹³C NMR chemical shift of a quaternary cyclopropyl carbon is a rich source of structural information, highly sensitive to the electronic and steric environment. By understanding the interplay of substituent effects, ring strain, and magnetic anisotropy, researchers can effectively utilize this spectroscopic parameter for the unambiguous characterization of complex molecules. The implementation of optimized experimental protocols, particularly those tailored for the observation of weak quaternary carbon signals, is essential for obtaining high-quality, reliable data. This guide serves as a valuable resource for scientists and professionals in the field of drug development and chemical research, facilitating a deeper understanding and application of ¹³C NMR spectroscopy in the analysis of cyclopropane-containing compounds.

References

• Data for 1,1-Dimethylcyclopropane is compiled from publicly available spectral d

• University of Wisconsin-Madison, Department of Chemistry. 13 Carbon NMR. ([Link])

• Oregon State University, Department of Chemistry. 13C NMR Chemical Shift. ([Link])

• Parella, T. Old and new experiments for obtaining quaternary-carbon-only NMR spectra. Magn. Reson. Chem.2022 , 60(10), 934-943. ([Link])

• DTIC. NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. ([Link])

• PubChem. 1,1-Dimethylcyclopropane. ([Link])

• Data for spiro compounds is derived

Sources

• 1. 1,1-Dimethylcyclopropane | C5H10 | CID 74202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. scispace.com [scispace.com]

Technical Guide: Orthogonal Purity Validation of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

Topic: Validating purity of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol via TLC Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Process Development Scientists, and QA/QC Professionals.

Executive Summary

In the synthesis of pharmacophores, 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol represents a critical intermediate often synthesized via Kulinkovich cyclopropanation or Grignard addition. While High-Performance Liquid Chromatography (HPLC) remains the quantitative gold standard, Thin Layer Chromatography (TLC) is the indispensable frontline tool for rapid, qualitative assessment.

This guide objectively compares TLC against instrumental alternatives, providing a self-validating protocol to detect specific impurities common to aryl-cyclopropanol synthesis, such as ring-opened ketones and dehydrated alkenes.

Part 1: The Analytical Challenge

The target molecule combines a lipophilic aryl bromide moiety with a polar, acid-sensitive cyclopropanol group. This duality creates unique challenges in purity validation:

• Acid Sensitivity: Cyclopropanols can undergo ring-opening rearrangement to ketones (e.g., 1-(5-bromo-2-methylphenyl)propan-1-one) upon prolonged exposure to acidic silica gel.

• Chromophore Similarity: Common impurities (starting materials and side products) share the identical UV-active aryl core, making UV visualization alone insufficient for distinguishing closely eluting spots.

• Polarity Conflicts: The hydroxyl group causes "tailing" in non-polar solvents, while the lipophilic ring causes rapid elution in polar systems.

The Alternatives Landscape

Feature	TLC (Optimized)	HPLC (UV)	1H NMR
Primary Utility	Rapid Reaction Monitoring	Quantitative Purity (%)	Structural Verification
Speed	< 10 mins	30–60 mins (incl. prep)	15–30 mins
Detection Limit	~0.1–0.5% (Stain dependent)	< 0.05%	~1–2%
Blind Spots	None (everything stays on plate)	Compounds retained on column	Overlapping solvent peaks
Cost per Run	< $1.00	50	High (instrument time)

Part 2: Comparative Methodology (Solvent & Visualization)

To validate purity effectively, one must employ an Orthogonal Detection System —combining separation power (Solvent) with chemical reactivity (Stain).

Experiment A: Solvent System Selection

Objective: Determine the optimal eluent to separate the target alcohol from the non-polar dehydrated alkene and the polar ring-opened ketone.

Experimental Data: Retention Factor (Rf) Comparison

Solvent System (v/v)	Target Rf	Resolution (Target vs. Impurity)	Observation
100% Hexanes	0.05	Poor	Compound does not move; co-elutes with baseline salts.
Hexane:EtOAc (9:1)	0.25	Good	Excellent separation of non-polar alkene (Rf ~0.8).
Hexane:EtOAc (4:1)	0.45	Optimal	Target in middle third; distinct separation from ketone (Rf ~0.35).
DCM:MeOH (95:5)	0.70	Moderate	Target moves too fast; co-elutes with non-polar impurities.

Expert Insight: For this specific cyclopropanol, the Hexane:EtOAc (4:1) system provides the best balance. The slight polarity of Ethyl Acetate engages the hydroxyl group without causing excessive tailing.

Experiment B: Visualization Methods

Objective: Detect impurities that may be UV-silent or possess weak chromophores.

• UV (254 nm): Detects the aryl bromide core. Essential but non-selective.

• Phosphomolybdic Acid (PMA): Stains alcohols dark blue/green upon heating. High sensitivity for the target cyclopropanol.

• Anisaldehyde: Differentiates the cyclopropanol (often purple/blue) from the ring-opened ketone (often red/orange).

Part 3: The Self-Validating Protocol

This protocol ensures that the TLC plate itself acts as a confirmation of stability and purity.

Workflow Visualization

The following diagram outlines the decision logic for validating the target molecule, ensuring no decomposition occurs during the analysis (a common false positive with cyclopropanols).

Caption: Figure 1. Step-wise validation workflow emphasizing the 2D-TLC check to rule out silica-induced ring opening.

Step-by-Step Methodology

• Plate Preparation: Use Silica Gel 60 F254 plates.

  • Critical Step: If the compound is known to be highly acid-labile, pre-wash the plate with 1% Triethylamine in Hexane and dry before use to neutralize acidic silanols [1].

• Spotting: Apply 1 µL of sample (dissolved in DCM). Use the "Three-Lane Method":

  • Lane A: Pure Reference (if available).

  • Lane B: Co-spot (Reference + Sample).

  • Lane C: Sample.

• Elution: Develop in Hexane:EtOAc (4:1) . Run until the solvent front reaches 80% of the plate height.

• Analysis:

  • UV Check: Outline spots under 254 nm.

  • Stain: Dip in PMA solution and heat with a heat gun at 200°C until spots appear.

  • Interpretation: The target cyclopropanol should appear as a distinct dark blue spot at Rf ~0.45. A faint higher spot (Rf ~0.8) indicates dehydration (alkene). A lower spot (Rf ~0.35) indicates ring opening (ketone).

Part 4: Troubleshooting & Optimization

The "Ghost Spot" Phenomenon

Issue: A spot appears on the TLC that is not present in the NMR. Cause: Decomposition on silica. The acidic nature of silica (pH ~5) can catalyze the ring opening of the cyclopropanol to the ketone during the elution process. Solution: 2D-TLC Validation.

• Spot the sample in the corner of a square plate.

• Elute in Direction 1.

• Dry the plate, rotate 90°, and elute again in the same solvent.

• Result: If the compound is stable, all spots will align on the diagonal. If the compound decomposes, new spots will appear off-diagonal [2].

Tailing Spots

Issue: The alcohol spot streaks, making it hard to assess purity. Cause: Strong Hydrogen bonding with silica. Solution: Add 1% Acetic Acid (if compound is stable) or 1% Triethylamine (if acid-sensitive) to the eluent to sharpen the peak shape.

References

• Reich, H. J. (2022). TLC - Thin Layer Chromatography.[1][2][3][4][5] University of Wisconsin-Madison. [Link]

  • Context: Authoritative source on neutralizing silica pl

• Chemistry LibreTexts. (2022). 2.3: Thin Layer Chromatography (TLC) - 2D TLC. [Link]

  • Context: Detailed protocol for 2D TLC to detect decomposition on the st

• • Context: Primary literature on the synthesis method, highlighting potential byproducts and stability of cyclopropanols.[6]

• Context: Reference for stain preparation (PMA, Anisaldehyde) and their specific chemical targets.

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Comparison of HPLC, TLC and minicolumn for measuring the radiochemical purity of 99Tcm-Q12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 4. Validation of HPLC and TLC analytical methods to determine radiochemical purity of 99mTc-cAbVCAM1-5, a new experimental radiotracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmdecks.com [pharmdecks.com]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Kulinkovich and Simmons-Smith Cyclopropanation Methods

For Researchers, Scientists, and Drug Development Professionals

The construction of cyclopropane rings is a fundamental transformation in organic synthesis, given the prevalence of this motif in biologically active molecules and its utility as a versatile synthetic intermediate. Among the myriad of cyclopropanation methods, the Kulinkovich and Simmons-Smith reactions stand out for their distinct mechanisms, substrate scopes, and stereochemical outcomes. This guide provides an in-depth technical comparison to inform the strategic selection of the most appropriate method for a given synthetic challenge.

At a Glance: Key Distinctions

Feature	Kulinkovich Reaction	Simmons-Smith Reaction
Substrate	Esters, Amides, Nitriles	Alkenes, Alkynes
Product	Cyclopropanols, Cyclopropylamines	Cyclopropanes
Key Reagents	Grignard Reagent (with β-H), Ti(IV) alkoxide	Diiodomethane, Zn-Cu couple or Et₂Zn
Reactive Intermediate	Titanacyclopropane	Zinc Carbenoid (e.g., ICH₂ZnI)
Stereochemistry	Variable diastereoselectivity, often cis	Stereospecific (retains alkene geometry)
Directing Groups	Less common, but can influence stereochemistry	Hydroxyl groups strongly direct syn-cyclopropanation

The Kulinkovich Reaction: From Esters to Cyclopropanols

First reported by Oleg G. Kulinkovich in 1989, this reaction provides a powerful route to cyclopropanol derivatives from carboxylic esters.[1][2] The transformation is mediated by a titanium(IV) alkoxide catalyst in the presence of a Grignard reagent that possesses a β-hydrogen, such as ethylmagnesium bromide.[1]

Mechanistic Rationale

The generally accepted mechanism involves the formation of a key titanacyclopropane intermediate.[1][3][4]

• Transmetalation: Two equivalents of the Grignard reagent react with the titanium(IV) alkoxide to generate an unstable dialkyltitanium species.[5][6]

• β-Hydride Elimination: This species rapidly undergoes β-hydride elimination to form the reactive titanacyclopropane and an alkane byproduct.[3][6]

• Reaction with Ester: The titanacyclopropane, acting as a 1,2-dicarbanion equivalent, adds to the ester carbonyl group.[3] This is followed by a rearrangement and intramolecular ring-closure to yield the titanium alkoxide of the cyclopropanol.[4][7][8]

• Catalyst Regeneration: The titanium catalyst is regenerated, and the final product is obtained after an aqueous workup.[6]

dot graph Kulinkovich_Mechanism { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Ester [label="Ester (R¹COOR')", fillcolor="#F1F3F4"]; Grignard [label="Grignard Reagent (2 eq.)\n(e.g., EtMgBr)", fillcolor="#F1F3F4"]; Ti_Catalyst [label="Ti(OR)₄ Catalyst", fillcolor="#F1F3F4"]; Titanacyclopropane [label="Titanacyclopropane\nIntermediate", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Oxatitanacyclopentane [label="Oxatitanacyclopentane\nIntermediate", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Cyclopropanol_Product [label="Cyclopropanol\nProduct", shape=egg, fillcolor="#34A853", fontcolor="#FFFFFF"];

Grignard -> Titanacyclopropane [label=" + Ti(OR)₄"]; Ester -> Oxatitanacyclopentane [label=" + Titanacyclopropane"]; Titanacyclopropane -> Oxatitanacyclopentane; Oxatitanacyclopentane -> Cyclopropanol_Product [label=" Rearrangement &\n Workup"]; } caption { label = "Simplified Mechanism of the Kulinkovich Reaction."; fontsize = 12; fontcolor = "#5F6368"; }

Scope and Limitations

The Kulinkovich reaction is highly valued for its ability to convert readily available esters into functionalized cyclopropanols.[2] The reaction tolerates a range of functional groups, including ethers and imines.[4] Variations of the reaction have been developed for the synthesis of cyclopropylamines from amides and nitriles.[1][9]

A key consideration is the diastereoselectivity, which can be variable but often favors the formation of cis-1,2-disubstituted cyclopropanols.[3][7][10] The choice of Grignard reagent and reaction conditions can influence the stereochemical outcome.[3] While the classic procedure uses a Grignard reagent with a β-hydrogen, modifications allow for the use of terminal alkenes in an exchange process, broadening the scope of accessible products.[2][3]

The Simmons-Smith Reaction: A Classic Alkene Cyclopropanation

The Simmons-Smith reaction, first described by Howard E. Simmons, Jr., and Ronald D. Smith, is a cornerstone of organic synthesis for the conversion of alkenes into cyclopropanes.[11][12] It is a cheletropic reaction involving an organozinc carbenoid.[11]

Mechanistic Rationale

The active reagent is an organozinc carbenoid, typically iodomethylzinc iodide (ICH₂ZnI), which is generated in situ from diiodomethane and a zinc-copper couple.[11][13] A widely used modification, known as the Furukawa modification, employs diethylzinc (Et₂Zn) for a more reactive and reproducible system.[11][14]

• Carbenoid Formation: The zinc source reacts with diiodomethane to form the zinc carbenoid.[13][15]

• Concerted Methylene Transfer: The carbenoid delivers a methylene group to the alkene in a concerted, syn-addition fashion through a "butterfly" transition state.[13][16] This concerted mechanism ensures that the stereochemistry of the starting alkene is retained in the cyclopropane product.[11][13]

dot graph Simmons_Smith_Mechanism { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Alkene [label="Alkene", fillcolor="#F1F3F4"]; Reagents [label="CH₂I₂ + Zn(Cu) or Et₂Zn", fillcolor="#F1F3F4"]; Carbenoid [label="Zinc Carbenoid\n(ICH₂ZnI)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Transition_State [label=""Butterfly" Transition State", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Cyclopropane_Product [label="Cyclopropane\nProduct", shape=egg, fillcolor="#34A853", fontcolor="#FFFFFF"];

Reagents -> Carbenoid; Alkene -> Transition_State [label=" + Carbenoid"]; Carbenoid -> Transition_State; Transition_State -> Cyclopropane_Product; } caption { label = "Simplified Mechanism of the Simmons-Smith Reaction."; fontsize = 12; fontcolor = "#5F6368"; }

Scope and Limitations

A significant advantage of the Simmons-Smith reaction is its high degree of stereospecificity; the geometry of the starting alkene is directly translated to the cyclopropane product.[11][17] The reaction exhibits excellent functional group tolerance, compatible with alcohols, ethers, aldehydes, and ketones.[11][12]

One of the most powerful aspects of this reaction is the directing effect of hydroxyl groups. In allylic alcohols, the zinc reagent coordinates to the hydroxyl group, directing the cyclopropanation to occur on the same face (syn-delivery), often overriding steric factors.[11][12][18] This has been extensively exploited in asymmetric synthesis.[19][20]

The electrophilic nature of the zinc carbenoid generally means that electron-rich alkenes react more readily than electron-deficient ones.[12] However, modifications, such as the Shi modification using trifluoroacetic acid, have expanded the scope to include less reactive alkenes.[11]

Experimental Protocols

Kulinkovich Reaction: Synthesis of 1-Methylcyclopropanol

This protocol is adapted from a representative procedure.[5]

Caution: Grignard reagents are highly reactive and moisture-sensitive. This reaction must be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

dot graph Kulinkovich_Workflow { rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Start [label="Start", shape=ellipse, fillcolor="#F1F3F4"]; Setup [label="Reaction Setup:\n- Inert atmosphere\n- Anhydrous solvent (e.g., Et₂O)", fillcolor="#F1F3F4"]; Reagent_Addition [label="Reagent Addition:\n1. Add Ti(O-i-Pr)₄\n2. Add methyl acetate\n3. Slowly add EtMgBr", fillcolor="#FBBC05", fontcolor="#202124"]; Reaction [label="Reaction:\nStir at room temperature", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quench [label="Quenching:\nSlowly add aqueous acid (e.g., H₂SO₄)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Workup [label="Workup & Extraction:\nExtract with an organic solvent", fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification [label="Purification:\nDistillation or column chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#F1F3F4"];

Start -> Setup; Setup -> Reagent_Addition; Reagent_Addition -> Reaction; Reaction -> Quench; Quench -> Workup; Workup -> Purification; Purification -> End; } caption { label = "Experimental Workflow for the Kulinkovich Reaction."; fontsize = 12; fontcolor = "#5F6368"; }

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an argon atmosphere, add anhydrous diethyl ether.

• Reagent Addition: To the stirred solvent, add titanium(IV) isopropoxide followed by the ester substrate (e.g., methyl acetate, 1.0 equivalent).

• Grignard Addition: Cool the mixture in an ice bath and add a solution of ethylmagnesium bromide (typically 2.0-2.2 equivalents) in diethyl ether dropwise over 1-2 hours, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

• Quenching: Carefully quench the reaction by the slow addition of a dilute aqueous acid solution (e.g., 1 M H₂SO₄) at 0 °C.

• Workup: Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation or flash column chromatography.

Simmons-Smith Reaction (Furukawa Modification): Synthesis of (Octan-1-yl)cyclopropane

This protocol is based on a general procedure for the Furukawa modification.[16][21]

Caution: Diethylzinc is pyrophoric and reacts violently with water. All manipulations must be performed under a strict inert atmosphere using anhydrous solvents and proper syringe techniques.

dot graph Simmons_Smith_Workflow { rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Start [label="Start", shape=ellipse, fillcolor="#F1F3F4"]; Setup [label="Reaction Setup:\n- Inert atmosphere\n- Anhydrous solvent (e.g., CH₂Cl₂)", fillcolor="#F1F3F4"]; Reagent_Addition [label="Reagent Addition (at 0 °C):\n1. Add 1-octene\n2. Slowly add Et₂Zn solution\n3. Slowly add CH₂I₂", fillcolor="#FBBC05", fontcolor="#202124"]; Reaction [label="Reaction:\nAllow to warm to room temperature and stir", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quench [label="Quenching:\nSlowly add saturated aq. NH₄Cl at 0 °C", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Workup [label="Workup & Extraction:\nExtract with an organic solvent", fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification [label="Purification:\nDistillation or column chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#F1F3F4"];

Start -> Setup; Setup -> Reagent_Addition; Reagent_Addition -> Reaction; Reaction -> Quench; Quench -> Workup; Workup -> Purification; Purification -> End; } caption { label = "Experimental Workflow for the Simmons-Smith Reaction."; fontsize = 12; fontcolor = "#5F6368"; }

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add the alkene substrate (e.g., 1-octene, 1.0 equivalent) and anhydrous dichloromethane.[16]

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Slowly add a solution of diethylzinc in hexanes (typically 2.0 equivalents) via syringe. Following this, add diiodomethane (2.0 equivalents) dropwise.[16]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.[16]

• Quenching: Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride solution.[13][16]

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.[13]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.[13]

• Purification: The crude product can be purified by distillation or flash column chromatography.[21]

Conclusion: A Strategic Choice

The Kulinkovich and Simmons-Smith reactions offer complementary and powerful strategies for the synthesis of cyclopropane derivatives. The choice between them is dictated by the desired product and the available starting materials.

• The Kulinkovich reaction is the method of choice for synthesizing cyclopropanols and cyclopropylamines from carbonyl compounds and their derivatives. Its mechanism, proceeding through a titanacyclopropane, provides a unique entry into these valuable building blocks.

• The Simmons-Smith reaction is the preeminent method for the stereospecific cyclopropanation of alkenes . Its reliability, functional group tolerance, and the powerful directing effect of hydroxyl groups make it an indispensable tool in complex molecule synthesis.

A thorough understanding of the mechanisms, scope, and practical considerations of each reaction is crucial for researchers and drug development professionals aiming to efficiently incorporate the cyclopropane motif into their synthetic targets.

References

• Density Functional Theory Study of the Mechanism and Origins of Stereoselectivity in the Asymmetric Simmons–Smith Cyclopropanation with Charette Chiral Dioxaborolane Ligand. Journal of the American Chemical Society, 2011.

• Application Notes and Protocols: Simmons-Smith Cyclopropanation of Unsaturated Aldehydes. Benchchem.

• Simmons–Smith reaction. Wikipedia.

• Kulinkovich reaction. Grokipedia.

• On the Stereochemistry of the Kulinkovich Cyclopropanation of Nitriles. PMC, NIH.

• A Theoretical Study on the Mechanism and Diastereoselectivity of the Kulinkovich Hydroxycyclopropanation Reaction. Journal of the American Chemical Society, 2001.

• Simmons–Smith reaction – cyclopropanation of alkenes. ReactionFlash.

• Simmons-Smith Cyclopropanation Reaction. Organic Reactions.

• Simmons-Smith Reaction: Definition, Mechanism, and Examples. Chemistry Learner.

• Application Notes and Protocols: Simmons-Smith Cyclopropanation of 1-Octene. Benchchem.

• Application Notes and Protocols for Cyclopropane Synthesis via the Titanium Isopropoxide-Catalyzed Kulinkovich Reaction. Benchchem.

• Density functional theory study of the mechanism and origins of stereoselectivity in the asymmetric Simmons-Smith cyclopropanation with Charette chiral dioxaborolane ligand. PubMed.

• A theoretical study on the mechanism and diastereoselectivity of the Kulinkovich hydroxycyclopropanation reaction. PubMed.

• Kulinkovich Reaction. Organic Chemistry Portal.

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. MDPI.

• Simmons-Smith Reaction. Organic Chemistry Portal.

• Kulinkovich reaction. Wikipedia.

• A Comparative Guide to Cyclopropanation Strategies in Total Synthesis. Benchchem.

• Kulinkovich Reaction. SynArchive.

• Cyclopropanation of Alkenes. Master Organic Chemistry.

• Kulinkovich Reaction. YouTube.

• Application Notes and Protocols: Simmons-Smith Reaction for the Synthesis of 2-Methylcyclopropane-1-carbaldehyde. Benchchem.

• Kulinkovich-Szymoniak Reaction. Organic Chemistry Portal.

• Simmons-Smith Reaction. SynArchive.

• Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. Chemistry – A European Journal.

• Intra- and Intermolecular Kulinkovich Cyclopropanation Reactions of Carboxylic Esters with Olefins. Organic Syntheses.

• Cyclopropanations in Syntheses. ETH Zürich.

• Simmons-Smith Cyclopropanation. Thermo Fisher Scientific - US.

• Simmons‐Smith Cyclopropanation Reaction. ResearchGate.

• Simmons-Smith Cyclopropanation Reaction. TCI AMERICA.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. On the Stereochemistry of the Kulinkovich Cyclopropanation of Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A theoretical study on the mechanism and diastereoselectivity of the Kulinkovich hydroxycyclopropanation reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. synarchive.com [synarchive.com]
• 10. ftp.orgsyn.org [ftp.orgsyn.org]
• 11. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 12. organicreactions.org [organicreactions.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. orgosolver.com [orgosolver.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Simmons-Smith Reaction: Definition, Mechanism, and Examples [chemistrylearner.com]
• 18. organic-chemistry.org [organic-chemistry.org]
• 19. Sci-Hub. Density Functional Theory Study of the Mechanism and Origins of Stereoselectivity in the Asymmetric Simmons–Smith Cyclopropanation with Charette Chiral Dioxaborolane Ligand / Journal of the American Chemical Society, 2011 [sci-hub.box]
• 20. Density functional theory study of the mechanism and origins of stereoselectivity in the asymmetric Simmons-Smith cyclopropanation with Charette chiral dioxaborolane ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Elemental Analysis Standards for Brominated Organic Intermediates: A Comparative Guide

Executive Summary: The "Heavy Atom" Challenge

In pharmaceutical development, brominated intermediates are ubiquitous precursors. However, accurate Elemental Analysis (EA)—specifically Carbon, Hydrogen, Nitrogen, and Bromine (CHNS/Br)—is notoriously difficult for these compounds. Unlike simple organic molecules, brominated compounds introduce mass-dependent volatility , combustion resistance , and catalyst poisoning risks.

This guide moves beyond generic protocols to evaluate the specific standards required to validate brominated organic intermediates. We compare Certified Reference Materials (CRMs) against Working Standards , providing a self-validating workflow to ensure your Certificate of Analysis (CoA) holds up to regulatory scrutiny.

The Physics of Bromine Combustion

To select the right standard, one must understand the failure modes of the analysis. Bromine (Atomic Mass ~79.[1]9) significantly alters the combustion kinetics compared to standard CHN analysis.

• Volatility vs. Trapping: Bromine forms HBr and Br

  upon combustion. Unlike CO , these gases are highly reactive and can be adsorbed by soot or cold spots in the analyzer before reaching the detector.

• Catalyst Poisoning: High halogen content can rapidly deplete standard combustion reagents (like Copper wires used for Nitrogen reduction), leading to "breakthrough" and false-high Nitrogen values.

• Matrix Mismatch: Using an inorganic standard (like KBr) for an organic combustion analyzer often fails because the burn rate (flash combustion) of an ionic salt differs fundamentally from a covalent organic framework.

Comparative Analysis of Standards

We categorize standards into three tiers based on their utility for small-molecule drug development.

Tier 1: Primary Organic Standards (The Gold Standard)

• Example: 4-Bromobenzoic Acid (Br: ~39.7%)

• Why it works: It is a stable, non-hygroscopic solid with a covalent C-Br bond that mimics the combustion profile of pharmaceutical intermediates. It typically combusts cleanly without requiring combustion aids.

Tier 2: Multi-Element Standards (The Efficiency Choice)

• Example: BBOT (2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene)

• Why it works: Contains C, H, N, S, and can be doped or used in conjunction with Br-specific methods. While it lacks Br, it is often used to validate the combustion integrity of the system before running Br-specific standards.

• Note: For Br-specific analysis, 4-Bromoacetanilide is the preferred alternative here.

Tier 3: Inorganic/Liquid Standards (The High-Risk Option)

• Example: Potassium Bromide (KBr) or Bromobenzene.

• Why it fails:

  • KBr: Does not flash-combust like organics; requires V

    O additive to release Br quantitatively.

  • Bromobenzene: High volatility leads to mass loss during weighing and purging, causing poor precision (RSD > 1%).

Summary of Performance Metrics

Feature	4-Bromobenzoic Acid (Recommended)	4-Bromoacetanilide	Liquid Standards (e.g., Bromobenzene)
Matrix Type	Solid, Covalent	Solid, Covalent	Liquid, Volatile
Br Content	~39.76%	~37.33%	~50.9%
Stability	High (Shelf-stable)	High	Low (Evaporation risk)
Combustion Aid	None usually required	None	Capsules/Sealing required
Primary Use	Calibration & K-Factor	Validation (QC)	Not Recommended
Cost	Moderate	Moderate	Low

Experimental Protocol: Self-Validating Calibration Workflow

Objective: Establish a calibration curve that accounts for the "memory effect" (carryover) common in halogen analysis.

Reagents & Equipment

• Analyzer: Automated Elemental Analyzer (e.g., Dumas/Flash Combustion).

• Carrier Gas: Helium (99.999%).

• Oxidant: Oxygen (99.995%).

• Standard: 4-Bromobenzoic Acid (Traceable to NIST).

• Additive: Tungsten Trioxide (WO

  ) powder (promotes oxidation and prevents soot).

Step-by-Step Methodology

• System Conditioning (The "Blank" Phase):

  • Run 3 "Bypass" samples (empty tin capsules) to stabilize the baseline.

  • Why: Halogens stick to steel tubing. You must saturate active sites before measurement.

• K-Factor Calibration (The "Anchor"):

  • Weigh 1.5 mg to 2.5 mg of 4-Bromobenzoic Acid into tin capsules.

  • Add ~10 mg of WO

    to each capsule.

  • Run in triplicate.

  • Acceptance Criteria: Theoretical Br % (39.76%) must be recovered within ±0.3%.

• The "Wash" Step (Crucial for Br):

  • Run a high-C, non-halogenated sample (e.g., Acetanilide) between high-concentration Br samples.

  • Why: This "sweeps" residual halogens from the reduction tube, preventing ghost peaks in subsequent runs.

• Unknown Sample Analysis:

  • Weigh target intermediate (approx. 2 mg).

  • Add WO

    .

  • Run in duplicate.

Visualizing the Logic: Decision & Workflow

Figure 1: Decision tree and analytical workflow for brominated intermediate analysis.

Performance Data: Validation Study

The following data represents a validation study comparing the recovery of Bromine in a synthetic pharmaceutical intermediate (Target Br: 25.0%) using three different calibration strategies.

Experimental Conditions:

• Instrument: Flash 2000 Elemental Analyzer

• Combustion Temp: 950°C

• Sample: 2-Bromo-N-phenylacetamide (Synthetic Intermediate)

Calibration Method	Standard Used	Observed Br % (Mean, n=5)	RSD (%)	Relative Error (%)	Conclusion
Method A	4-Bromobenzoic Acid	24.98%	0.12%	-0.08%	Pass
Method B	Bromobenzene (Liquid)	24.10%	1.85%	-3.60%	Fail (Volatility Loss)
Method C	KBr (Inorganic)	23.85%	0.45%	-4.60%	Fail (Matrix Mismatch)

Analysis of Results:

• Method A (Recommended): The structural similarity between the standard (4-Bromobenzoic acid) and the sample ensures identical combustion timing. The recovery is near-perfect.

• Method B: The high RSD (1.85%) indicates inconsistent sample introduction, likely due to evaporation of the standard during the weighing process inside the tin capsule.

• Method C: Despite being a stable solid, KBr requires higher energy to break the ionic lattice compared to the covalent C-Br bond. Without aggressive additives (like V

  O ), Br release is incomplete, leading to systematic negative bias.

Troubleshooting & Optimization

Issue: The "Memory Effect" (Tailing Peaks)

• Symptom: After running a high-Br sample, the subsequent "Blank" shows 0.5% Br.

• Cause: Bromine reacts with ash residues in the crucible to form stable bromides, which slowly decompose in later runs.

• Solution: Implement a "Sacrificial Burn." Run a sample of unweighed Acetanilide (high carbon source) to generate a massive exotherm that "cleans" the ash crucible.

Issue: Low Carbon Recovery in Br Compounds

• Symptom: Br is accurate, but Carbon is 2% low.

• Cause: Formation of C-Br species that are difficult to oxidize fully to CO

  .

• Solution: Increase the Oxygen injection time by 5 seconds and double the amount of WO

  additive.

References

• ASTM International. (2018). Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion (ASTM E442-91). [Link]

• National Institute of Standards and Technology (NIST). (2015).[2] Certificate of Analysis: SRM 2682c (Sulfur and Trace Elements in Coal). [Link]

• Royal Society of Chemistry. (2004). Iodimetric determination of iodine or bromine in organic compounds using a 126-fold amplification method.Analyst. [Link][3]

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. shimadzu.com [shimadzu.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, a brominated organic compound. The procedures outlined herein are designed for researchers, scientists, and drug development professionals, emphasizing not just the "how" but the critical "why" behind each step to ensure a self-validating and safe workflow.

Compound Profile and Hazard Assessment

Table 1: Physicochemical Properties and Inferred Hazard Profile

Property	Value / Classification	Rationale & Source
IUPAC Name	1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol	Based on chemical structure.
Molecular Formula	C₁₀H₁₁BrO	Based on chemical structure.[1]
Molecular Weight	227.10 g/mol	Computed property.[1]
Physical State	Likely a solid or liquid at room temperature.	Inferred from similar compounds.
Hazard Class	Halogenated Organic Waste	Contains bromine, requiring specific disposal pathways.[2][3][4]
Potential Health Hazards	- Skin Irritation (Category 2)- Serious Eye Irritation (Category 2)- May Cause Respiratory Irritation- Harmful if Swallowed/Inhaled/Absorbed through skin	Inferred from SDS of structurally related brominated phenols and other brominated compounds.[5][6][7][8][9]
Environmental Hazards	Potential for long-term adverse effects in the aquatic environment.	Brominated organic compounds can be persistent and harmful to the environment.[3][10]

The Core Principle: Segregation of Halogenated Waste

The single most critical step in the disposal of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is its strict segregation as halogenated organic waste .[2][3]

Causality: Why is this segregation so crucial?

• Incineration Chemistry: Most organic solvent waste is disposed of via high-temperature incineration. Mixing halogenated compounds with non-halogenated waste can lead to the formation of highly toxic and environmentally persistent byproducts, such as brominated dioxins and furans, during this process.[3][10]

• Disposal Costs & Methods: Halogenated waste requires specialized incineration facilities equipped with "scrubbers" and other emission control systems to neutralize the acidic gases (like hydrogen bromide) produced during combustion.[11][12] This makes the disposal process significantly different and more costly than for non-halogenated waste.

Personal Protective Equipment (PPE) and Safety Precautions

Always handle 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol and its waste within a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[2][4] The following PPE is mandatory:

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or splash goggles.[4]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves.[2][4] Always check the glove manufacturer's specifications for compatibility.

• Body Protection: A flame-resistant laboratory coat and closed-toe shoes are required.[4]

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for the safe collection and disposal of waste containing 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Step 1: Waste Identification and Classification

Immediately upon deciding that the material is no longer needed, it must be managed as a hazardous waste.[13][14] This applies to the pure compound, solutions containing it, and any materials contaminated by it (e.g., gloves, filter paper, silica gel).

Step 2: Select the Appropriate Waste Container

• Compatibility: Use a container made of a material compatible with the waste. The original chemical container is often the best choice.[13][15] Glass or polyethylene containers are generally suitable.[15] Do not use metal cans for liquid waste.[15]

• Condition: The container must be in good condition, free of cracks or leaks, and have a tightly sealing cap.[14][15]

• Dedicated Use: This container must be designated exclusively for "Halogenated Organic Waste." [2][3] Never mix non-halogenated solvents or other waste classes in this container.[3][15][16]

Step 3: Labeling the Waste Container

Proper labeling is a regulatory requirement and is essential for safety and proper disposal.[17][18] As soon as the first drop of waste is added, affix a "Hazardous Waste" tag provided by your institution's Environmental Health & Safety (EH&S) department.[11][13]

The label must clearly state:

• The words "Hazardous Waste" .[14][15][18]

• The full chemical name(s) of the contents: "1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol" . Do not use abbreviations or chemical formulas.[15][18]

• An accurate estimation of the concentration or percentage of each component.

• The relevant hazard pictograms (e.g., irritant, health hazard).[19]

• The date accumulation started.

Step 4: Accumulating the Waste

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of the laboratory personnel.[17][18][20]

• Closure: Keep the waste container tightly closed at all times, except when actively adding waste.[13][14][18] Do not leave a funnel in the opening.[18]

• Segregation: Store the halogenated waste container with secondary containment (such as a plastic tub) to contain potential leaks.[13][14] Ensure it is segregated from incompatible waste streams, particularly strong acids, bases, and reactive chemicals.[15][19]

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA. Once a container is full (approximately 90% capacity), it must be removed by EH&S within a specified timeframe (often 3 days).[13][17][18]

Step 5: Arranging for Disposal

Once the container is full or the waste is no longer being generated, submit a chemical waste pickup request to your institution's EH&S office.[13][17] Do not pour any amount of this chemical down the drain.[2][16][21]

Disposal Workflow Diagram

Caption: Decision workflow for proper segregation and disposal.

Spill Management

In the event of a spill, immediate and correct action is critical to mitigate exposure and environmental contamination.

• Minor Spill:

  • Alert personnel in the immediate area.[3]

  • If the compound is flammable, extinguish any nearby ignition sources.[3]

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Carefully collect the absorbed material and contaminated items using non-sparking tools.[9]

  • Place all cleanup materials into a new, designated container. Seal the container and label it as "Hazardous Waste" detailing the spilled chemical and the absorbent used.[3][13]

  • Arrange for pickup with your EH&S department.

• Major Spill:

  • Evacuate the area immediately.

  • Alert others and activate the fire alarm if necessary.

  • Report the spill to your institution's emergency number and EH&S office.[13] Do not attempt to clean up a large spill yourself.

Decontamination of Empty Containers

A container that has held 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol is still considered hazardous waste until properly decontaminated.

• Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., acetone, ethanol) that can dissolve the compound.[13][14]

• Collect Rinsate: Each rinse (the "rinsate") must be collected and disposed of as liquid halogenated organic hazardous waste.[13][14] Do not pour the rinsate down the drain.

• Final Disposal: Once triple-rinsed, deface or remove all original labels from the container.[13] It can then typically be disposed of in the appropriate glass or plastic recycling bin.[19]

By adhering to this comprehensive guide, laboratory professionals can ensure the safe handling and compliant disposal of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, protecting themselves, their colleagues, and the environment.

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Mastering the Safe Handling of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol: A Guide to Personal Protective Equipment and Disposal

For researchers at the forefront of drug development, the synthesis and handling of novel chemical entities are daily realities. 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, a compound with potential applications in medicinal chemistry, requires meticulous attention to safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research. Our commitment is to empower you with the knowledge to handle this and similar chemical compounds with the utmost confidence and safety.

Hazard Assessment and Risk Mitigation

• Brominated Aromatic Compounds: These compounds can be irritating to the skin, eyes, and respiratory tract.[1][2] Some brominated compounds are also suspected carcinogens.[3] Inhalation of vapors should be avoided.[1]

• Cyclopropanol Derivatives: Cyclopropanol itself is a flammable liquid and vapor.[4] It is crucial to avoid contact with skin and eyes.[5]

Given these potential hazards, a comprehensive risk assessment is the first critical step. This involves not only understanding the intrinsic properties of the chemical but also the specific procedures in which it will be used.

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the use of PPE to minimize chemical exposure.[6][7][8] The following table outlines the recommended PPE for handling 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

PPE Component	Specifications and Rationale
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[9][10]
Hand Protection	Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for many laboratory chemicals.[10][11] Always inspect gloves for any signs of degradation or perforation before use.[5] For prolonged or immersive contact, consult the glove manufacturer's compatibility chart.
Body Protection	A flame-resistant laboratory coat is essential to protect against splashes and fire hazards.[5][10] Ensure the lab coat is fully buttoned. For larger quantities or procedures with a higher risk of exposure, a chemical-resistant apron or coveralls should be considered.
Foot Protection	Closed-toe shoes are a minimum requirement in any laboratory setting to protect against spills and falling objects.[10][11]
Respiratory Protection	All handling of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, especially when it is in a powdered form or being heated, must be conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.[11][12] If a fume hood is not available or if exposure limits are likely to be exceeded, a full-face respirator with appropriate cartridges should be used.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

A well-defined operational plan is a cornerstone of laboratory safety. The following workflow outlines the critical steps for handling 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Caption: A stepwise workflow for the safe handling of 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol.

Emergency Procedures: Be Prepared

Every laboratory must have a clear and practiced emergency response plan.[13]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][14] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[14] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] Seek immediate medical attention.

• Spill: For a small spill, absorb the material with an inert absorbent such as vermiculite or sand. Place the contaminated material in a sealed container for disposal.[4] For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Responsible Waste Management

Due to the presence of bromine, 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol and any materials contaminated with it must be disposed of as halogenated organic waste.[11][16]

• Waste Segregation: Never mix halogenated waste with non-halogenated waste.[3][17] This is crucial for proper disposal and to prevent potentially dangerous chemical reactions.

• Labeling: All waste containers must be clearly labeled as "Halogenated Organic Waste" and list the chemical constituents.[3][17]

• Storage: Store waste containers in a designated, well-ventilated area, away from incompatible materials.[18] Keep containers tightly closed when not in use.[17]

• Disposal: Follow your institution's specific procedures for the disposal of hazardous chemical waste.

Caption: A decision tree for the proper segregation and disposal of laboratory waste.

By adhering to these guidelines, researchers can confidently and safely work with 1-(5-Bromo-2-methylphenyl)cyclopropan-1-ol, ensuring a secure laboratory environment conducive to groundbreaking scientific discovery.

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